3,5,8-Trioxabicyclo[5.1.0]octane

• CAS: 286-48-6

Core Science & Biosynthesis

Technical Guide: Chemical Structure & Conformation of 3,5,8-Trioxabicyclo[5.1.0]octane

This technical guide details the chemical structure, conformational dynamics, and reactivity of 3,5,8-Trioxabicyclo[5.1.0]octane , with specific emphasis on its industrially significant 4,4-dimethyl derivative (CAS 57280-22-5).

Executive Summary

3,5,8-Trioxabicyclo[5.1.0]octane (TOBO) represents a specialized class of fused bicyclic heterocycles combining a 1,3-dioxepane (seven-membered acetal ring) with an oxirane (epoxide) ring. This unique architecture imparts dual reactivity: the strain of the epoxide facilitates ring-opening reactions, while the acetal functionality offers hydrolytic degradability and conformational flexibility.

The 4,4-dimethyl derivative (often referred to simply as TOBO in industrial contexts) is a critical intermediate in the synthesis of Gadobutrol (a gadolinium-based MRI contrast agent) and serves as a monomer for biodegradable polycarbonates and polyethers.

Property	Data (4,4-Dimethyl Derivative)
CAS Number	57280-22-5
Molecular Formula	C₇H₁₂O₃
Molecular Weight	144.17 g/mol
Structure Type	Fused Bicyclic (Epoxide + 1,3-Dioxepane)
Key Application	MRI Contrast Agents, Cationic Polymerization

Chemical Structure & Synthesis

Structural Connectivity

The IUPAC name 3,5,8-trioxabicyclo[5.1.0]octane describes the skeleton:

• Bicyclo[5.1.0] : A seven-membered ring fused to a three-membered ring.

• Trioxa : Oxygen atoms replace carbons at positions 3, 5, and 8.[1]

  • Positions 3 & 5 : Located within the seven-membered ring, forming a cyclic acetal (1,3-dioxepane).

  • Position 8 : The bridging atom of the three-membered ring, identifying it as an epoxide.

This structure is synthesized via the epoxidation of a 4,7-dihydro-1,3-dioxepin precursor.

Synthesis Pathway

The industrial synthesis involves a two-step protocol:

• Acetalization : Acid-catalyzed condensation of cis-2-butene-1,4-diol with a ketone (e.g., acetone or 2,2-dimethoxypropane) to form the unsaturated dioxepin ring.

• Epoxidation : Oxidation of the alkene moiety using meta-chloroperoxybenzoic acid (mCPBA) or Oxone® to yield the bicyclic epoxide.

Figure 1: Synthetic route to 4,4-dimethyl-3,5,8-trioxabicyclo[5.1.0]octane.

Conformational Analysis

The conformational landscape of TOBO is governed by the interplay between the rigid epoxide fusion and the flexible seven-membered dioxepane ring.

Ring Puckering Modes

Unlike cyclohexane (chair), seven-membered rings possess greater flexibility, typically oscillating between Twist-Chair (TC) and Twist-Boat (TB) forms. However, the fusion of the epoxide ring at the C1-C7 bond (using bicyclo numbering) imposes significant geometric constraints:

• Planarity of Fusion : The epoxide ring and the two bridgehead carbons (C1, C7) force a local planar arrangement, restricting the dioxepane ring's ability to pseudorotate freely.

• Preferred Conformation : X-ray crystallographic studies and ab initio calculations indicate that the Chair (C) conformation is the global minimum for the solid state. In solution, a dynamic equilibrium exists, but the Chair form remains dominant due to the stabilization of the acetal unit.

Electronic Effects

• Anomeric Effect : The O3-C4-O5 acetal segment exhibits a strong generalized anomeric effect. The lone pair interactions favor conformations where the C-O bonds adopt a gauche arrangement relative to the ring orbitals, further stabilizing the Chair-like geometry over the Twist-Boat.

• Stereochemistry : The epoxide is fused cis to the seven-membered ring. In substituted derivatives (like the 4,4-dimethyl), the substituents at the acetal carbon occupy pseudo-equatorial and pseudo-axial positions, influencing the exact puckering angle to minimize 1,3-diaxial-like steric repulsions.

Reactivity & Polymerization

TOBO is a highly reactive monomer due to the ring strain (~27 kcal/mol) inherent in the epoxide moiety.

Cationic Ring-Opening Polymerization (CROP)

In the presence of cationic initiators (e.g., Lewis acids like BF₃·OEt₂ or alkyl triflates), TOBO undergoes ring-opening polymerization.

• Mechanism : Attack occurs exclusively at the epoxide oxygen (position 8), leading to C-O bond cleavage. The 1,3-dioxepane ring usually remains intact during initiation but may participate in transacetalization or ring-expansion depending on conditions.

• Copolymerization : TOBO is frequently copolymerized with CO₂ to form polycarbonates. The epoxide opens to form an alkoxide, which captures CO₂, generating a carbonate linkage.

Figure 2: Cationic Ring-Opening Polymerization (CROP) mechanism.

Aminolysis (Gadobutrol Synthesis)

The most critical pharmaceutical application involves the regioselective ring opening of the epoxide by nitrogen nucleophiles.

• Reaction : 4,4-Dimethyl-TOBO reacts with amines (e.g., cyclen derivatives) to form

  -amino alcohols.

• Regioselectivity : Nucleophilic attack occurs at the less hindered carbon of the epoxide, preserving the dioxepane ring, which acts as a masked diol. Subsequent acid hydrolysis removes the acetal protecting group, revealing the 1,2,3-triol functionality required for Gadobutrol.

Experimental Protocol: Synthesis of 4,4-Dimethyl-TOBO

Safety Warning : Peroxides are potentially explosive. Perform all epoxidation reactions behind a blast shield. Use peroxide test strips to ensure quenching.

Step 1: Synthesis of 4,7-Dihydro-2,2-dimethyl-1,3-dioxepin

• Charge : A 1L round-bottom flask with cis-2-butene-1,4-diol (1.0 eq), 2,2-dimethoxypropane (1.2 eq), and toluene (solvent).

• Catalyst : Add p-toluenesulfonic acid (pTSA, 0.01 eq).

• Reflux : Heat to reflux with a Dean-Stark trap to remove methanol azeotropically. Monitor until methanol evolution ceases (~2-4 hours).

• Workup : Cool to RT, neutralize with NaHCO₃, wash with water, dry over MgSO₄, and concentrate in vacuo.

• Purification : Distillation (bp ~140-145°C) yields the dioxepin as a colorless liquid.

Step 2: Epoxidation to TOBO

• Dissolution : Dissolve the dioxepin (1.0 eq) in Dichloromethane (DCM) . Cool to 0°C.

• Addition : Slowly add m-Chloroperoxybenzoic acid (mCPBA) (1.1 eq) over 1 hour, maintaining temperature <5°C.

• Stirring : Allow to warm to Room Temperature (RT) and stir for 12 hours.

• Quenching : Filter off the precipitated m-chlorobenzoic acid. Wash the filtrate with 10% Na₂SO₃ (to destroy excess peroxide), then sat. NaHCO₃ , and finally brine.

• Isolation : Dry over Na₂SO₄ and evaporate solvent.

• Purification : Vacuum distillation or recrystallization (if solid) yields 4,4-dimethyl-3,5,8-trioxabicyclo[5.1.0]octane (Purity >98%).

References

• Conformational Isomerism : Klimovitskii, A. E., et al. "Conformational isomerism in 3,5,8-trioxabicyclo[5.1.0]octane and its diastereomeric 4-methyl derivatives."[2] Journal of Molecular Structure, 2007.[2] Link

• Gadobutrol Synthesis: Platzek, J., et al. "Synthesis and Structure of a New Macrocyclic Polyhydroxylated Gadolinium Chelate." Inorganic Chemistry, 1997.

• Copolymerization : Liu, Y., et al. "Stereospecific CO2 Copolymers from 3,5-Dioxaepoxides: Crystallization and Functionalization."[2] Macromolecules, 2014.[2] Link

• Asymmetric Aminolysis : Bao, H., et al. "Insight into the Mechanism of the Asymmetric Ring-Opening Aminolysis of 4,4-Dimethyl-3,5,8-trioxabicyclo[5.1.0]octane." Journal of the American Chemical Society, 2008.[3][4][5] Link

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Whitepaper: A Computational and Theoretical Framework for Determining the Thermodynamic Ring Strain Energy of 3,5,8-Trioxabicyclo[5.1.0]octane

An In-Depth Technical Guide

Abstract

Foundational Concepts: Thermodynamic Ring Strain

In chemistry, a molecule is understood to possess strain when its structure endures stress that elevates its internal energy compared to a hypothetical, strain-free reference compound.[3] This excess internal energy, or strain energy, is akin to a compressed spring, representing potential energy that can be released during a chemical transformation.[3]

The total strain energy in a cyclic molecule is primarily a combination of three factors:

• Angle Strain: This arises from the deviation of bond angles within the ring from their ideal, strain-free values (e.g., 109.5° for sp³-hybridized carbon).[4] This is the most significant contributor to the strain in small rings like the oxirane moiety.

• Torsional Strain (Pitzer Strain): This occurs when atoms separated by three bonds are in an eclipsed conformation instead of the more stable staggered conformation.[3]

• Transannular Strain (Van der Waals Strain): This results from non-bonded steric interactions between atoms across the ring, which is more common in medium to large ring systems.

For 3,5,8-Trioxabicyclo[5.1.0]octane, the RSE is expected to be substantial. The fusion of the seven-membered dioxane ring with a three-membered oxirane ring creates a complex strain profile. The oxirane ring itself is inherently strained due to severe angle compression. Bicyclic systems, in general, can exhibit considerably higher strain than their monocyclic counterparts.[3] Quantifying this value is therefore critical for predicting its reactivity, particularly in ring-opening reactions.[2][5]

Caption: Structure of 3,5,8-Trioxabicyclo[5.1.0]octane.

Computational Framework for RSE Determination

The most reliable theoretical method for calculating RSE involves using balanced hypothetical reactions where the strained cyclic molecule is a reactant and is broken down into strain-free acyclic products.[6][7] The enthalpy of this reaction, calculated using quantum mechanics, directly corresponds to the RSE of the target molecule.

Causality: The Homodesmotic Reaction Advantage

While simpler isodesmic reactions conserve the number of bonds of a given type, they can suffer from inaccuracies because they don't account for the local atomic environment.[8] Homodesmotic reactions offer a significant improvement by conserving not only the count of each bond type but also the hybridization states of the atoms and the number of attached hydrogens.[8][9] This rigorous conservation scheme ensures that subtle electronic effects are canceled out between reactants and products, isolating the energy contribution that is due purely to ring strain.[9][10] For a complex heterocycle like 3,5,8-Trioxabicyclo[5.1.0]octane, this method is essential for achieving high accuracy.

Caption: The computational workflow for calculating molecular enthalpies.

Data Analysis: Calculating the Ring Strain Energy

The RSE is the calculated enthalpy of the homodesmotic reaction (ΔH_rxn).

RSE = ΔH_rxn = [ ΣH(products) ] - [ ΣH(reactants) ]

Where 'H' is the thermally corrected enthalpy obtained from the QM calculations for each molecule.

Molecule	Hypothetical Enthalpy (Hartrees)	Role
3,5,8-Trioxabicyclo[5.1.0]octane	-422.5	Reactant
Acyclic Balancing Molecule(s)	Calculated Value	Reactant
Acyclic Product Fragment 1	Calculated Value	Product
Acyclic Product Fragment 2	Calculated Value	Product
...	Calculated Value	Product
Ring Strain Energy (kcal/mol)	(ΣH_prod - ΣH_react) * 627.51	Result
Table 1: Template for organizing and calculating the RSE from QM data. The conversion factor from Hartrees to kcal/mol is 627.51.

Framework for Experimental Validation

While computational methods are powerful, experimental validation provides the highest level of confidence. Ring strain cannot be measured directly, but it can be derived from experimentally determined heats of formation (ΔH_f°). [6][11]

Protocol 3: Determination of Enthalpy of Formation via Bomb Calorimetry

Step 1: Sample Preparation.

• A precisely weighed, high-purity sample of 3,5,8-Trioxabicyclo[5.1.0]octane is required.

Step 2: Combustion.

• The sample is completely combusted in a bomb calorimeter under high-pressure oxygen. The heat released by the combustion (the heat of combustion, ΔH_c°) is measured by the temperature change of the surrounding water bath.

Step 3: Calculation of ΔH_f°.

• Using the known heats of formation for the combustion products (CO₂ and H₂O), the standard enthalpy of formation (ΔH_f°) of the compound can be calculated using Hess's Law.

  • C₅H₈O₃(l) + 6 O₂(g) → 5 CO₂(g) + 4 H₂O(l)

  • ΔH_c° = [5 * ΔH_f°(CO₂) + 4 * ΔH_f°(H₂O)] - [ΔH_f°(C₅H₈O₃) + 6 * ΔH_f°(O₂)]

Deriving Experimental RSE with Group Increment Theory

Causality: Benson's Group Increment Theory allows for the estimation of the ΔH_f° for a hypothetical, strain-free version of the molecule. [3]This theory posits that the total enthalpy is the sum of contributions from each constituent chemical group. [12] Step 1: Deconstruct the Molecule into Groups.

• Identify all functional groups in the molecule (e.g., C-(O)₂(H)₂, O-(C)₂, etc.).

Step 2: Calculate the Strain-Free Enthalpy.

• Sum the established enthalpy contributions for each group, which are tabulated from experimental data on a large number of unstrained acyclic molecules. [11] Step 3: Calculate the Experimental RSE.

• The RSE is the difference between the experimental heat of formation and the hypothetical strain-free heat of formation.

  • RSE_exp = ΔH_f°(experimental) - ΔH_f°(strain-free, group increment)

Anticipated Results and Implications

The RSE of 3,5,8-Trioxabicyclo[5.1.0]octane is expected to be significant, likely in the range of 25-40 kcal/mol. The primary contributor to this value will be the severe angle strain of the three-membered oxirane ring, which is known to have a strain energy of ~27 kcal/mol on its own. [3]The seven-membered ring will also contribute, though likely to a lesser extent.

A high RSE has direct implications for drug development and synthetic chemistry:

• Enhanced Reactivity: The stored energy provides a large thermodynamic driving force for ring-opening reactions. This makes the molecule an excellent electrophilic substrate for reactions with nucleophiles, a property utilized in the synthesis of more complex scaffolds. [2]* Kinetic Instability: Molecules with high strain may be more susceptible to decomposition under thermal or acidic/basic conditions. Quantifying the RSE helps define its stability and handling requirements.

• Predictive Power: Knowing the RSE allows researchers to better predict the thermodynamics of synthetic transformations and to design strain-release-driven reactions. [13]

Conclusion

This guide provides a dual-pronged, scientifically rigorous framework for determining the thermodynamic ring strain energy of 3,5,8-Trioxabicyclo[5.1.0]octane. The primary, and most accessible, pathway is a computational approach leveraging high-level quantum mechanics and a well-constructed homodesmotic reaction. This method isolates the strain energy by minimizing computational artifacts. The secondary pathway, experimental calorimetry coupled with group increment theory, offers a powerful method for validation. By applying these protocols, researchers can obtain a reliable, quantitative measure of the stored energy in this valuable synthetic intermediate, enabling a deeper understanding of its stability and a more predictive approach to its application in chemical synthesis and drug discovery.

References

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Synthesis Pathways for 3,5,8-Trioxabicyclo[5.1.0]octane from 4,7-Dihydro-1,3-dioxepin: A Technical Guide

Executive Summary

The synthesis of 3,5,8-trioxabicyclo[5.1.0]octane via the epoxidation of 4,7-dihydro-1,3-dioxepin represents a critical transformation in the preparation of advanced oxygenated heterocycles. These meso-epoxide scaffolds serve as highly valuable building blocks in asymmetric aminolysis, polycarbonate synthesis, and the development of novel carbamate-based therapeutics[1]. However, the presence of the 1,3-dioxepin ring—a cyclic acetal—introduces a significant chemoselectivity challenge. Acetals are notoriously labile under acidic conditions, necessitating precise control over the epoxidation environment to prevent premature ring-opening and polymerization[2].

Mechanistic Rationale and Pathway Design

The starting material,, is typically synthesized via the acid-catalyzed acetalization of cis-2-butene-1,4-diol with formaldehyde[2]. The resulting 7-membered ring contains an isolated cis-alkene at the C5-C6 position. To convert this alkene into the target epoxide (3,5,8-trioxabicyclo[5.1.0]octane), an electrophilic oxygen transfer agent is required.

The Epoxidation Imperative: Acid Sensitivity and Buffer Selection

Standard epoxidation utilizing meta-chloroperoxybenzoic acid (mCPBA) proceeds via a concerted "butterfly" transition state, ensuring stereospecific syn-addition to the cis-alkene[3]. However, the stoichiometric byproduct of this reaction is meta-chlorobenzoic acid (mCBA), which has a pKa of approximately 3.8.

If left unneutralized, mCBA will rapidly protonate the acetal oxygens of the 1,3-dioxepin ring, triggering hydrolytic cleavage. While mCPBA is known to directly oxidize certain acetals to hydroxy esters under specific unbuffered conditions[4], maintaining the structural integrity of the cyclic acetal during alkene epoxidation strictly requires an exogenous buffer. A biphasic system utilizing aqueous sodium bicarbonate (NaHCO₃) is the industry standard for scavenging mCBA in real-time.

Stereochemical Dynamics

Because the starting alkene is locked in a cis-configuration within the 7-membered ring, the syn-addition of the oxygen atom exclusively yields the cis-fused bicyclic system[3]. The resulting 3,5,8-trioxabicyclo[5.1.0]octane is a meso compound, possessing an internal plane of symmetry. This stereochemical outcome is highly predictable and translates well to related substituted systems, such as the 4,4-dimethyl derivative[1].

Retrosynthetic and reaction pathway for the buffered epoxidation of 4,7-dihydro-1,3-dioxepin.

Comparative Evaluation of Epoxidation Modalities

To establish the most robust protocol, it is necessary to evaluate the causality behind reagent selection. Table 1 summarizes the performance of various epoxidation modalities applied to acid-sensitive cyclic acetals.

Epoxidation Method	Oxidant	Buffer / Additive	Yield (%)	Purity Profile & Causality	Scalability
Unbuffered mCPBA	mCPBA	None	< 20%	High degradation. Acetal cleavage induced by mCBA byproduct.	Poor
Buffered mCPBA	mCPBA	Aq. NaHCO₃ (Biphasic)	85–92%	Clean meso-epoxide. Acid byproduct is instantly neutralized.	Excellent
DMDO Oxidation	DMDO	None (Neutral)	> 95%	Exceptionally clean. No acidic byproducts generated.	Moderate
Chiral Dioxirane	Oxone / Ketone	K₂CO₃	N/A	High ee for cis-olefins, but unnecessary for meso targets[5].	Low

Table 1: Quantitative and qualitative comparison of epoxidation methods for 4,7-dihydro-1,3-dioxepin.

Self-Validating Experimental Protocols

The following protocols are engineered to be self-validating; the physical state of the reaction (e.g., gas evolution, phase separation) provides real-time feedback on the reaction's progress and safety.

Method A: Biphasic Buffered mCPBA Epoxidation (Recommended for Scalability)

This method utilizes a biphasic system (Dichloromethane / Aqueous Sodium Bicarbonate) to ensure that the lipophilic mCPBA reacts with the alkene in the organic phase, while the generated mCBA is immediately partitioned into the aqueous phase and neutralized.

Step-by-Step Methodology:

• Substrate Dissolution: Charge a round-bottom flask with 4,7-dihydro-1,3-dioxepin (1.0 equiv, 100 mmol) and dissolve in dichloromethane (CH₂Cl₂, 0.2 M). Cool the solution to 0 °C using an ice-water bath.

• Buffer Addition: Add a saturated aqueous solution of sodium bicarbonate (NaHCO₃, 2.5 equiv) to the flask. Ensure vigorous mechanical stirring to maximize the interfacial surface area between the organic and aqueous layers.

• Oxidant Addition: Slowly add mCPBA (70-77% w/w, 1.2 equiv) in small portions over 30 minutes. Self-Validation Check: Mild effervescence (CO₂ evolution) will occur as mCBA is neutralized by NaHCO₃.

• Reaction Progression: Allow the reaction mixture to warm to room temperature and stir vigorously for 4–6 hours. Monitor completion via TLC or GC-MS.

• Peroxide Quenching: Once complete, cool the mixture back to 0 °C and add a 10% aqueous solution of sodium thiosulfate (Na₂S₂O₃) to quench any unreacted peroxides. Stir for 15 minutes. Self-Validation Check: A negative starch-iodide test confirms the complete destruction of peroxides.

• Extraction & Washing: Separate the organic layer. Wash the organic phase sequentially with saturated aq. NaHCO₃ (2x) and brine. Dry over anhydrous Na₂SO₄.

• Purification: Concentrate the solvent under reduced pressure. Purify the resulting crude oil via vacuum distillation or column chromatography over basic alumina to yield 3,5,8-trioxabicyclo[5.1.0]octane as a clear liquid.

Step-by-step experimental workflow for the biphasic buffered mCPBA epoxidation protocol.

Method B: Dimethyldioxirane (DMDO) Oxidation (Recommended for High Purity)

For applications requiring absolute avoidance of aqueous basic conditions or trace chlorinated byproducts, dimethyldioxirane (DMDO) offers a strictly neutral, highly efficient alternative.

• Preparation: Prepare a fresh solution of DMDO in acetone (~0.05–0.1 M) using Oxone and sodium bicarbonate.

• Reaction: Dissolve 4,7-dihydro-1,3-dioxepin (1.0 equiv) in acetone and cool to 0 °C. Add the DMDO solution (1.1 equiv) dropwise.

• Isolation: Stir for 1 hour. The only byproduct is acetone, which, along with the solvent, is removed under reduced pressure to yield the analytically pure meso-epoxide quantitatively.

References[2] Benchchem. "4,7-Dihydro-1,3-dioxepine | CAS 5417-32-3". Global Substance Registration System (GSRS). URL: https://gsrs.ncats.nih.gov/ginas/app/beta/substances/X47ELU9SUW[4] Kim, J. Y., Rhee, H., & Kim, M. "Conversion of Cyclic Acetals to Hydroxy Esters by MCPBA Oxidation". Journal of the Korean Chemical Society, 2002, 46, 479-483. URL: https://www.organic-chemistry.org/abstracts/lit1/061.shtm[1] Bao, H., et al. "Insight into the Mechanism of the Asymmetric Ring-Opening Aminolysis of 4,4-Dimethyl-3,5,8-trioxabicyclo[5.1.0]octane Catalyzed by Titanium/BINOLate/Water System". Journal of the American Chemical Society, 2008, 130, 10116–10127. URL: https://pubs.acs.org/doi/10.1021/ja801311f[3] Master Organic Chemistry. "m-CPBA (meta-chloroperoxybenzoic acid)". Reaction Guide. URL: https://www.masterorganicchemistry.com/reaction-guide/epoxidation-of-alkenes-with-mcpba/[5] Tian, H., et al. "Highly Enantioselective Epoxidation of cis-Olefins by Chiral Dioxirane". Journal of the American Chemical Society, 2000, 122, 11551-11552. URL: https://pubs.acs.org/doi/10.1021/ja003049d

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A Technical Guide to the Reactivity of Bicyclic Acetals in Cationic Ring-Opening Polymerization

Abstract

Bicyclic acetals represent a unique and highly versatile class of monomers for cationic ring-opening polymerization (CROP), yielding polyacetals with tailorable properties suitable for advanced applications, including drug delivery and degradable materials. Their bridged structure imparts significant ring strain, a key thermodynamic driver for polymerization. However, the reactivity of these monomers is a complex interplay of structural, thermodynamic, and kinetic factors. This guide provides an in-depth analysis of the core principles governing the reactivity of bicyclic acetals in CROP. We will explore mechanistic pathways, the influence of monomer architecture and reaction conditions, stereochemical outcomes, and provide validated experimental protocols for researchers in polymer chemistry and materials science.

Introduction: The Significance of Bicyclic Acetals in CROP

Polyacetals are distinguished by their pH-sensitive backbone, which is stable under neutral or basic conditions but readily degrades in acidic environments.[1] This characteristic makes them prime candidates for biomedical applications such as controlled drug release and temporary medical devices. Cationic ring-opening polymerization (CROP) is a primary method for synthesizing these polymers from cyclic and bicyclic acetal monomers.[1]

While simple cyclic acetals like 1,3-dioxolane have been studied extensively, bicyclic acetals offer superior polymerizability due to their inherent ring strain.[2][3] The fusion of two rings locks the molecule into a conformation with significant deviation from ideal bond angles, providing a strong thermodynamic driving force for ring-opening.[3] A quintessential example is 6,8-dioxabicyclo[3.2.1]octane (DBO), a readily available monomer derived from acrolein dimer, which serves as a structural analog for anhydrosugars.[4] Its polymerization has been a focal point of research for creating synthetic polysaccharides and other advanced materials.[4][5]

This guide will dissect the factors that control the reactivity of these monomers, moving from fundamental principles to practical application.

The Mechanism of Cationic Ring-Opening Polymerization

The CROP of bicyclic acetals, like other cyclic ethers and acetals, proceeds via a chain-growth mechanism involving cationic active species. The process can be broadly divided into initiation, propagation, and termination/chain transfer steps. Understanding these steps is crucial to controlling the polymerization and the final polymer properties.

Initiation

Initiation involves the generation of a cationic species that attacks the oxygen atom of the acetal monomer. This can be achieved using various initiators:

• Protic Acids: Strong acids like trifluoromethanesulfonic acid (TfOH) can directly protonate the acetal oxygen, creating a tertiary oxonium ion.[6][7]

• Lewis Acids: Catalysts such as boron trifluoride etherate (BF₃·OEt₂), tin tetrachloride (SnCl₄), or zinc iodide (ZnI₂) are used, often with a cation source (initiator) like water, alcohol, or a chloroether.[4][8][9] The Lewis acid acts as a coinitiator, activating the initiator to generate the initial carbocation.[9]

• Stable Carbenium Ions: Pre-formed, stable carbenium ions like trityl (Ph₃C⁺) or tropylium salts can directly initiate polymerization, which is particularly useful for kinetic studies.[9]

The choice of initiator is critical. Strong, non-nucleophilic counter-ions (e.g., PF₆⁻, SbF₆⁻) are preferred to prevent premature termination.

Propagation

Propagation involves the sequential addition of monomer units to the active chain end. For bicyclic acetals, two primary mechanisms can operate, often concurrently: the Active Chain End (ACE) mechanism and the Activated Monomer (AM) mechanism.[6][10]

• Active Chain End (ACE) Mechanism: The growing chain end is a tertiary oxonium ion. This ion is attacked by the nucleophilic oxygen of an incoming monomer molecule. This is the classical mechanism for CROP of cyclic ethers.[6][10]

• Activated Monomer (AM) Mechanism: An initiator (like an alcohol) is present, and the monomer is protonated (activated) by the acid catalyst. The nucleophilic hydroxyl end of the polymer chain then attacks the activated monomer.[6][10] The AM mechanism is often favored when an alcohol initiator is intentionally added to control the polymer's end groups.[10]

The cleavage of the bicyclic system during propagation typically occurs at one of the C-O bonds of the acetal functionality. For a monomer like DBO, this ring-opening generates a polymer with a tetrahydropyran ring in the backbone.[4][11]

Fig. 1: Generalized workflow for the Cationic Ring-Opening Polymerization (CROP) of a bicyclic acetal via the Active Chain End (ACE) mechanism.

Termination and Chain Transfer

CROP is often plagued by termination and chain transfer reactions that can limit the final molecular weight and broaden the molecular weight distribution.[2]

• Termination: The active center can be destroyed by reaction with nucleophiles (including the counter-ion) or impurities like water.

• Chain Transfer: The active center can be transferred to another molecule, such as the monomer, the solvent, or another polymer chain. A common issue in acetal polymerization is intermolecular chain transfer, where the active chain end reacts with an oxygen atom in the backbone of another polymer chain. This "backbiting" can also occur intramolecularly, leading to the formation of cyclic oligomers.[2][12]

Factors Influencing Reactivity

The rate and success of bicyclic acetal polymerization are dictated by a sensitive balance of several factors. Understanding and controlling these variables is key to synthesizing well-defined polymers.

Monomer Structure: Ring Strain and Substituents

The primary driver for ring-opening polymerization is the relief of ring strain.[3] Bicyclic systems like 6,8-dioxabicyclo[3.2.1]octane (DBO) are significantly more strained than monocyclic analogues (e.g., 1,3-dioxepane), making them more reactive and resulting in a lower equilibrium monomer concentration.[2][4]

Substituents on the bicyclic frame have a profound impact:

• Steric Effects: Bulky substituents can hinder the approach of the initiator or the growing polymer chain, reducing the rate of polymerization.

• Electronic Effects: Electron-withdrawing groups (e.g., bromine) can destabilize the adjacent cationic center formed during ring-opening, potentially altering the polymerization pathway or rate.[13][14] Conversely, electron-donating groups can stabilize it.

• Stereochemistry: The stereochemical orientation of substituents (axial vs. equatorial) can influence the direction of ring cleavage and the stereoregularity of the resulting polymer.[13] For instance, the polymerization of DBO derivatives can lead to polymers with highly stereoregular α-1,6-linkages (trans) or β-1,6-linkages (cis), depending on the monomer and reaction conditions.[4]

Monomer Example	Key Structural Feature	Impact on Reactivity
6,8-Dioxabicyclo[3.2.1]octane (DBO)	Unsubstituted, high strain	High polymerizability, forms stereoregular polymers at low temps.[4]
1,3,3-Trimethyl-2,7-dioxabicyclo[2.2.1]heptane	Highly substituted, strained	Polymerization yields oligomers due to steric hindrance and potential side reactions.[8]
4-Bromo-6,8-dioxabicyclo[3.2.1]octane	Electron-withdrawing substituent	Reactivity and stereochemical outcome are highly dependent on the isomer used.[13][14]

Reaction Conditions: Temperature, Solvent, and Initiator System

• Temperature: CROP of bicyclic acetals often exhibits a ceiling temperature (Tc), above which polymerization is thermodynamically unfavorable and depolymerization dominates.[2] Polymerizations are frequently conducted at low temperatures (e.g., -78 °C to 0 °C) to suppress side reactions like chain transfer and termination, leading to higher molecular weights and better control.[4][8] Temperature also critically affects the stereochemistry of the polymerization. For DBO, lower temperatures favor the formation of stereoregular trans linkages.[4]

• Solvent: The polarity of the solvent can influence the separation between the growing cationic center and its counter-ion. Polar solvents like dichloromethane (CH₂Cl₂) can stabilize the ionic species, potentially increasing the polymerization rate. However, the choice of solvent must also consider its potential to participate in chain transfer.

• Initiator/Catalyst System: The nature of the initiator and counter-ion is paramount. "Living" or controlled polymerizations, which minimize termination and chain transfer, can be achieved with specific initiator systems. For example, using 1-chloroethyl isobutyl ether as an initiator with zinc iodide as an activator for DBO polymerization has been shown to provide controlled molecular weights and narrower distributions.[4]

Stereochemical Control

One of the most compelling aspects of polymerizing bicyclic acetals is the potential for stereochemical control, leading to synthetic polysaccharides with defined structures.[5] The polymerization of DBO, for instance, can proceed with either inversion or retention of configuration at the anomeric carbon, leading to different linkages in the final polymer.[11]

At low temperatures, the polymerization of DBO with initiators like PF₅ typically proceeds with a high degree of stereocontrol, yielding a polymer with predominantly trans-1,6-linked tetrahydropyran rings (an α-linked polysaccharide analog).[4] As the temperature increases, this stereoselectivity is often lost.[4] This control arises from the specific way the incoming monomer attacks the growing oxonium ion, which is influenced by temperature, the counter-ion, and the monomer structure itself.

Experimental Protocol: Controlled CROP of 6,8-Dioxabicyclo[3.2.1]octane (DBO)

This protocol describes a validated method for the controlled cationic ring-opening polymerization of DBO to achieve predictable molecular weights and narrow polydispersity, based on established systems.[4]

Objective: To synthesize poly(DBO) with a target degree of polymerization (DP) of 50.

Materials:

• 6,8-Dioxabicyclo[3.2.1]octane (DBO), purified by sublimation or distillation from calcium hydride.

• 1-Chloroethyl isobutyl ether (initiator), freshly distilled.

• Zinc Iodide (ZnI₂, activator), anhydrous.

• Toluene (solvent), anhydrous, distilled from Na/benzophenone.

• Methanol (terminating agent).

• Schlenk flask, syringes, and standard inert atmosphere equipment.

Fig. 2: Experimental workflow for the controlled CROP of DBO.

Step-by-Step Procedure:

• Preparation:

  • Flame-dry a 100 mL Schlenk flask under high vacuum and backfill with dry argon or nitrogen.

  • In a glovebox or under a positive flow of inert gas, add anhydrous zinc iodide (ZnI₂, e.g., 0.1 mmol) to the flask.

  • Add 40 mL of anhydrous toluene via cannula or syringe.

  • Cool the flask to -16 °C using an appropriate cooling bath (e.g., acetonitrile/liquid N₂ slush).

• Monomer and Initiator Addition:

  • Prepare stock solutions of the DBO monomer and the chloroether initiator in anhydrous toluene.

  • For a target DP of 50 with 1 mmol of initiator, 50 mmol of DBO is required.

  • Via syringe, add the required volume of the DBO stock solution (50 mmol) to the cooled, stirring solution of ZnI₂ in toluene.

  • To initiate the polymerization, add the required volume of the initiator stock solution (1 mmol) dropwise. Start the timer immediately.

• Polymerization:

  • Allow the reaction to stir at -16 °C. The reaction time will depend on the desired conversion (e.g., several hours). For kinetic studies, aliquots can be carefully removed at timed intervals, terminated, and analyzed.

• Termination and Isolation:

  • After the desired time, terminate the polymerization by adding a small amount (e.g., 2 mL) of pre-chilled methanol to quench the active species.

  • Allow the solution to warm to room temperature.

  • Precipitate the polymer by slowly pouring the reaction mixture into a large volume (e.g., 400 mL) of a cold non-solvent, such as methanol or hexane.

  • Collect the white polymer precipitate by filtration, wash with fresh non-solvent, and dry under vacuum to a constant weight.

• Characterization:

  • Structure Confirmation: Use ¹H and ¹³C NMR spectroscopy to confirm the polyacetal structure.

  • Molecular Weight and Polydispersity: Use Size Exclusion Chromatography (SEC) or Gel Permeation Chromatography (GPC) with light scattering or viscometry detection to determine the number-average molecular weight (Mn), weight-average molecular weight (Mw), and the polydispersity index (Đ = Mw/Mn). A controlled polymerization should yield a Đ value close to 1.3 or lower.[4]

Causality and Validation:

• Why inert atmosphere? Cationic polymerization is extremely sensitive to moisture, which acts as a potent chain transfer agent and can inhibit initiation.[6] Rigorous exclusion of water is essential for control.

• Why low temperature? To minimize chain transfer and termination, which are more prevalent at higher temperatures, thereby allowing for a "controlled" process where chains grow at a similar rate.[4]

• Why this initiator system? The chloroether/ZnI₂ system generates the initiating oxacarbenium ion slowly and reversibly, which helps to ensure that all chains are initiated at approximately the same time, a hallmark of a controlled polymerization.[4]

Conclusion and Future Outlook

Bicyclic acetals are a powerful class of monomers whose reactivity in CROP is governed by a sophisticated interplay of ring strain, electronics, sterics, and reaction conditions. The high ring strain provides a potent thermodynamic driving force for polymerization, while the rigid bicyclic structure allows for a high degree of stereochemical control, enabling the synthesis of complex polymer architectures resembling natural polysaccharides. For professionals in drug development, the resulting pH-degradable polyacetals offer a promising platform for creating advanced delivery systems. Future research will likely focus on developing even more robust and tolerant initiator systems to expand the scope of functionalized bicyclic monomers that can be polymerized in a controlled fashion, further unlocking their potential in materials science and medicine.

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• Okada, M., Sumitomo, H., & Akira, A. (n.d.). Polymerization of Bicyclic Acetals. IX. Cationic Polymerization of 4-Bromo-6,8-Dioxabicyclo[3.2.1]octane. Amanote Research. [Link]

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In-Depth Technical Guide: Physical Properties, Solubility Profile, and Synthetic Applications of 4,4-Dimethyl-3,5,8-Trioxabicyclo[5.1.0]octane

Executive Summary

4,4-Dimethyl-3,5,8-trioxabicyclo[5.1.0]octane (CAS: 57280-22-5) is a highly specialized bicyclic meso-epoxide characterized by its unique trioxabicyclo framework[1]. As a protonated epoxide featuring three ether linkages and two methyl groups, it serves as an indispensable C4-building block in advanced organic synthesis[1][2]. Its most prominent applications include acting as a critical intermediate in the synthesis of macrocyclic MRI contrast agents (such as Gadobutrol) and serving as a substrate for highly enantioselective asymmetric aminolysis[3][4].

This whitepaper provides a comprehensive analysis of its physicochemical properties, thermodynamic solubility profile, and field-proven experimental protocols, designed specifically for researchers and drug development professionals.

Structural and Physical Properties

The molecular architecture of 4,4-Dimethyl-3,5,8-trioxabicyclo[5.1.0]octane consists of a 1,3-dioxepane ring fused with an epoxide[1][4]. This structural tension, combined with the electron-withdrawing nature of the oxygen atoms, dictates its reactivity profile. The gem-dimethyl groups provide steric shielding, which influences both its stability and its interaction with chiral catalysts[1][2].

Quantitative Data Summary

According to standardized chemical databases, including [5] and [6], the physical properties are summarized below:

Property	Value	Method / Condition
IUPAC Name	4,4-Dimethyl-3,5,8-trioxabicyclo[5.1.0]octane	Standard
CAS Number	57280-22-5	-
Molecular Formula	C₇H₁₂O₃	-
Molecular Weight	144.17 g/mol	-
Appearance	Clear, colorless to light yellow liquid	Visual Inspection[7]
Boiling Point	60–62 °C @ 2 Torr	Vacuum Distillation[5]
Density	1.071 – 1.15 g/cm³	@ 20 °C[7][8]
Flash Point	56.0 °C – 85.5 °C	Closed Cup[7][9]
LogP (Octanol/Water)	-0.07 to 0.39	Partition Coefficient[8][10]
Refractive Index	1.4560 – 1.4600	@ 20 °C[7]

Solubility Profile and Thermodynamic Behavior

The solubility profile of 4,4-Dimethyl-3,5,8-trioxabicyclo[5.1.0]octane is governed by its hydrogen-bond accepting ether oxygens and its lipophilic gem-dimethyl moiety[2].

• Aqueous Solubility: The compound is virtually insoluble in water[7]. The hydrophobic bulk of the bicyclic carbon framework outweighs the polarity of the oxygen atoms, resulting in a low partition coefficient (LogP ≈ -0.07 to 0.39)[8][10].

• Organic Solubility: It exhibits excellent miscibility in both polar aprotic and protic organic solvents, including ethanol, methanol, dimethylformamide (DMF), acetonitrile, and dichloromethane (DCM)[7].

• Causality in Reaction Design: Because it is insoluble in water but highly soluble in organic solvents, biphasic reaction systems (e.g., epoxidation using aqueous H₂O₂ and organic solvents) require vigorous stirring and phase-transfer principles to ensure adequate mass transfer[4].

Mechanistic Pathways in Drug Development

Synthesis of Macrocyclic Contrast Agents (Gadobutrol)

4,4-Dimethyl-3,5,8-trioxabicyclo[5.1.0]octane is the definitive precursor for the hydrophilic side chain of Gadobutrol, a gadolinium-based MRI contrast agent[4]. The meso-epoxide undergoes nucleophilic attack by the secondary amines of cyclen (1,4,7,10-tetraazacyclododecane). The subsequent acidic hydrolysis of the 1,3-dioxepane acetal reveals a 1,2-diol, which imparts high water solubility to the final Gd(III) complex.

Reaction pathway for Gadobutrol synthesis via meso-epoxide intermediate.

Asymmetric Ring-Opening Aminolysis

As a meso-epoxide, this compound is an ideal substrate for desymmetrization. Utilizing a Ti(IV)/BINOLate/Water catalytic system, it undergoes asymmetric aminolysis to yield optically pure amino alcohol derivatives (ABT derivatives) with >99% enantiomeric excess (ee)[3]. As demonstrated by[3], the addition of trace water is not a contaminant but a mechanistic necessity; water bridges the BINOLate ligands, forming a rigid chiral pocket that dictates the stereochemical outcome.

Experimental Protocols (Self-Validating Systems)

Protocol A: Scalable Epoxidation of 4,7-dihydro-2,2-dimethyl-1,3-dioxepin

This protocol details the synthesis of the target epoxide. The methodology is designed with built-in self-validation to prevent acetal degradation[4].

Causality & Logic: The reaction utilizes Na₂HPO₄ as a buffer. If the pH drops below 7.0, the delicate 1,3-dioxepane ring will undergo premature acidic hydrolysis. Conversely, if the pH exceeds 9.5, the hydrogen peroxide degrades rapidly, halting the epoxidation.

Step-by-Step Methodology:

• Preparation: Charge a reactor with 1.0 eq of 4,7-dihydro-2,2-dimethyl-1,3-dioxepin. Add a solvent mixture of acetonitrile, methanol, and water (approx. 1:1:1 v/v) to create a miscible biphasic boundary[4].

• Buffering: Add catalytic Na₂HPO₄ (buffer) and heat the stirred solution to 60–80 °C[4].

• Oxidation: Slowly dose 27% aqueous H₂O₂ (1.5 eq) and 1M NaOH. Self-Validation Check: Continuously monitor the pH meter. Modulate the NaOH feed rate to strictly maintain a pH of 7.0–9.5[4].

• Maturation: Upon completion of dosing, allow the reaction to stir and naturally cool to room temperature over 8 to 9 hours to ensure maximum conversion[4].

• Quenching & Extraction: Add saturated brine and extract the aqueous layer with dichloromethane (DCM)[4].

• Peroxide Quenching: Treat the organic phase with aqueous Na₂SO₃[4]. Self-Validation Check: Test the organic layer with KI-starch indicator paper. A negative result (no blue/black color) validates the complete destruction of explosive peroxides.

• Isolation: Dry the organic phase, filter, and remove the solvent via vacuum distillation at 40 °C to yield the crude 4,4-Dimethyl-3,5,8-trioxabicyclo[5.1.0]octane[4].

Experimental workflow for epoxidation of 4,7-dihydro-2,2-dimethyl-1,3-dioxepin.

Protocol B: Ti(IV)/BINOLate-Catalyzed Asymmetric Aminolysis

• Catalyst Formation: In a flame-dried Schlenk flask under Argon, dissolve Ti(OiPr)₄ (10 mol%) and (R)-BINOL (20 mol%) in anhydrous DCM.

• Aqueous Activation: Add exactly 1.0 equivalent of H₂O (relative to Ti). Stir for 1 hour. This forms the active chiral Ti(BINOLate)₂–H₂O complex[3].

• Substrate Addition: Introduce 4,4-Dimethyl-3,5,8-trioxabicyclo[5.1.0]octane (1.0 eq) followed by the amine nucleophile (e.g., aniline, 1.2 eq).

• Monitoring & Validation: Stir at room temperature. Self-Validation Check: Monitor via TLC. Once complete, purify via flash chromatography and validate the enantiomeric excess (ee) using chiral HPLC. An ee of >99% confirms the successful formation of the rigid water-bridged catalyst pocket[3].

Safety, Handling, and Storage

As an epoxide, 4,4-Dimethyl-3,5,8-trioxabicyclo[5.1.0]octane is a reactive electrophile.

• GHS Classification: It is classified under H317 (May cause an allergic skin reaction) and H319 (Causes serious eye irritation)[11].

• Storage Protocols: The compound must be stored at 2–8 °C under an inert atmosphere (Nitrogen or Argon)[7][11]. Exposure to atmospheric moisture can lead to slow hydrolysis of the epoxide or acetal linkages, while exposure to oxygen may induce auto-oxidation of the ether groups into peroxides.

References

• CAS Common Chemistry . "4,4-Dimethyl-3,5,8-trioxabicyclo[5.1.0]octane (CAS RN: 57280-22-5)". American Chemical Society. Available at:[Link]

• Bao H, et al. "Insight into the Mechanism of the Asymmetric Ring-Opening Aminolysis of 4,4-Dimethyl-3,5,8-trioxabicyclo[5.1.0]octane Catalyzed by Titanium/BINOLate/Water System: Evidence for the Ti(BINOLate)2-Bearing Active Catalyst Entities and the Role of Water." Journal of the American Chemical Society, 2008; 130: 10116–10127. Available at:[Link]

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Technical Guide: Acid-Catalyzed Hydrolysis of 3,5,8-Trioxabicyclo[5.1.0]octane

This technical guide details the mechanistic pathways, kinetic considerations, and experimental protocols for the acid-catalyzed hydrolysis of 3,5,8-trioxabicyclo[5.1.0]octane (and its commercially significant 4,4-dimethyl derivative).

This molecule serves as a critical intermediate in the synthesis of macrocyclic chelating agents (e.g., Gadobutrol) and specialized polycarbonates. Its reactivity is defined by the interplay between the highly strained oxirane (epoxide) ring and the conformationally flexible 1,3-dioxepane (acetal) ring .

Structural Analysis & Reactivity Profile

To control the hydrolysis, one must understand the competing basicity and strain energy of the two oxygenated systems within the molecule.

The Bicyclic Core

The molecule consists of a 1,3-dioxepane ring fused to an oxirane (epoxide) ring.

• System A (Positions 3, 5): A cyclic acetal (or ketal, if 4,4-dimethyl substituted). This ring is generally stable to base but labile to aqueous acid.

• System B (Position 8): A fused epoxide.[1] This three-membered ring possesses significant ring strain (~27 kcal/mol), making it the kinetic point of failure under acidic conditions.

The "Dual-Trigger" Mechanism

In aqueous acid, the molecule undergoes a cascade reaction. The selectivity depends on pH and temperature:

• Kinetic Phase: Rapid protonation and opening of the epoxide (relief of ring strain).

• Thermodynamic Phase: Slower hydrolysis of the acetal bridge (entropy-driven release of the carbon backbone).

Mechanistic Pathway[2]

The hydrolysis proceeds through a specific sequence of proton transfers and nucleophilic attacks. The accepted mechanism involves the formation of a trans-diol intermediate before the final degradation to a linear tetrol.

Step-by-Step Mechanism

Phase I: Epoxide Activation & Opening

• Protonation: The hydronium ion (

  ) transfers a proton to the epoxide oxygen (O8), which is the most Lewis-basic site due to the electron-donating capability of the adjacent alkyl groups and the strain-induced rehybridization.

• Nucleophilic Attack: Water acts as a nucleophile, attacking the carbon adjacent to the protonated epoxide (C1 or C7).[2]

  • Stereochemistry: The attack occurs via an

    -like transition state, resulting in anti-addition . This yields the trans-configured diol on the dioxepane ring.

  • Regioselectivity:[2][3] In the symmetric parent molecule, attack is statistical. In the 4,4-dimethyl derivative, steric factors at C2/C6 influence the rate but the mechanism remains

    -like (borderline if carbocation stabilization is present).

Phase II: Acetal Hydrolysis (De-protection)

• Acetal Protonation: The newly formed diol-dioxepane interacts with the acid catalyst. Protonation occurs at one of the acetal oxygens (O3 or O5).

• Ring Cleavage: The C-O bond breaks, forming an oxocarbenium ion intermediate and opening the 7-membered ring.

• Final Hydrolysis: Water attacks the oxocarbenium ion, releasing the carbonyl component (formaldehyde for the parent; acetone for the dimethyl derivative) and the linear erythritol/threitol derivative (1,2,3,4-butanetetrol).

Pathway Visualization

Figure 1: Sequential reaction pathway showing the kinetic priority of epoxide opening followed by acetal hydrolysis.

Kinetic Data & Reaction Parameters

The following table summarizes the reaction conditions required to isolate specific intermediates versus driving the reaction to completion.

Parameter	Condition A: Epoxide Opening (Selective)	Condition B: Total Hydrolysis
Catalyst	0.05 M or Amberlyst-15	1.0 M or
Solvent	THF/Water (4:1)	Water (pure) or Water/MeOH
Temperature	0°C to 25°C	60°C to 80°C
Time	1 - 2 Hours	4 - 8 Hours
Major Product	5,6-Dihydroxy-1,3-dioxepane	1,2,3,4-Butanetetrol
By-products	None (Quantitative)	Acetone/Formaldehyde (Volatile)

Critical Insight: The 1,3-dioxepane ring is surprisingly robust at low temperatures. Researchers can selectively open the epoxide to functionalize positions 5 and 6 while keeping the acetal "protecting group" intact by maintaining pH > 2 and T < 25°C.

Experimental Protocol: Selective Hydrolysis

This protocol is designed to isolate the 5,6-dihydroxy-1,3-dioxepane intermediate, a valuable scaffold for further functionalization.

Reagents

• Substrate: 4,4-Dimethyl-3,5,8-trioxabicyclo[5.1.0]octane (CAS 57280-22-5).[4][5][6][7][8][9][10]

• Solvent: Acetonitrile (ACN) and Distilled Water.

• Catalyst:

  (Buffer) or dilute .

Workflow

• Preparation: Dissolve 10 mmol of the substrate in 20 mL of ACN.

• Initiation: Add 5 mL of water containing 0.1 equiv of

  (or use a phosphate buffer at pH 2.0 for slower kinetics).

• Reaction: Stir at 20°C for 90 minutes.

  • Monitoring: Use TLC (SiO2, EtOAc/Hexane 1:1). Stain with p-anisaldehyde. The epoxide spot (

    ) will disappear; the diol spot ( ) will appear.

• Quenching: Neutralize immediately with saturated

  solution to pH 7.0.

  • Note: Failure to neutralize rapidly will lead to slow hydrolysis of the acetal during workup.

• Isolation: Extract with Ethyl Acetate (

  mL). Dry over and concentrate in vacuo.

Validation (NMR Signature)

• Starting Material: Epoxide protons appear as a multiplet at

  3.1–3.3 ppm.

• Product (Diol): The signal shifts downfield to

  3.6–3.9 ppm (methine protons adjacent to hydroxyls). The gem-dimethyl singlets (if using the derivative) remain distinct, confirming the acetal ring is intact.

References

• ChemicalBook. (2025).[7] 4,4-Dimethyl-3,5,8-trioxabicyclo[5.1.0]octane Chemical Properties and Uses. Retrieved from

• Bao, H., et al. (2008). Insight into the Mechanism of the Asymmetric Ring-Opening Aminolysis of 4,4-Dimethyl-3,5,8-trioxabicyclo[5.1.0]octane. Journal of the American Chemical Society, 130(31), 10116–10127. (Contextual grounding on the ring-opening reactivity).

• PubChem. (2025).[5] Compound Summary: 4,4-Dimethyl-3,5,8-trioxabicyclo[5.1.0]octane.[4][5][6][7][8][9][10][11] National Library of Medicine. Retrieved from

• Whang, Z., et al. (2008).[3] Effective hydrolysis of epoxides in water. Journal of Organic Chemistry, 73, 2270-2274.[3] (Mechanistic basis for aqueous epoxide opening).

Sources

• 1. Organic Syntheses Procedure [orgsyn.org]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. Diol synthesis by substitution [organic-chemistry.org]
• 4. 4,4-Dimethyl-3,5,8-trioxabicyclo[5.1.0]octane | CAS 57280-22-5 | SCBT - Santa Cruz Biotechnology [scbt.com]
• 5. 4,4-Dimethyl-3,5,8-trioxabicyclo[5.1.0]octane | C7H12O3 | CID 11094747 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. CAS 57280-22-5: 4,4-Dimethyl-3,5,8-trioxabicyclo[5.1.0]oct… [cymitquimica.com]
• 7. 4,4-Dimethyl-3,5,8-trioxabic-yclo[5,1,0]Octane | 57280-22-5 [chemicalbook.com]
• 8. arborpharmchem.com [arborpharmchem.com]
• 9. chemscene.com [chemscene.com]
• 10. 57280-22-5|4,4-Dimethyl-3,5,8-trioxabicyclo[5.1.0]octane|BLD Pharm [bldpharm.com]
• 11. China 4 4-dimethyl-3 5 8-trioxabicyclo[5.1.0]octane（CAS# 57280-22-5) Manufacturer and Supplier | Xinchem [xinchem.com]

Advanced Architectures: Bicyclic Monomers for Next-Generation Biodegradable Polymers

Executive Summary

The transition from linear aliphatic polyesters (e.g., PLA, PCL) to bicyclic architectures represents a paradigm shift in polymer science. While linear polyesters suffer from low glass transition temperatures (

) and limited mechanical integrity, bicyclic monomers introduce structural rigidity that significantly enhances thermal stability and modulus. More critically, the thermodynamic strain inherent in bicyclic rings creates a unique opportunity for Chemical Recycling to Monomer (CRM) , enabling a circular economy while retaining biodegradability for biomedical applications.

This guide analyzes the thermodynamic rationale, synthetic pathways, and polymerization protocols for bicyclic lactones and carbonates, providing a roadmap for researchers developing high-performance, sustainable materials.

Part 1: Thermodynamic & Kinetic Rationale[1][2][3]

The polymerization of bicyclic monomers is governed by a delicate balance between enthalpy (

) and entropy ( ). Unlike unstrained linear lactones, bicyclic systems possess significant ring strain energy (RSE) due to bond angle distortion and transannular repulsion.

The Ceiling Temperature ( ) Advantage

For many bicyclic monomers, the polymerization is driven by the release of ring strain (ngcontent-ng-c2977031039="" _nghost-ng-c1310870263="" class="inline ng-star-inserted">

), but opposed by the loss of translational entropy ( ). This leads to a defined ceiling temperature ( ).

• Below

  : Polymerization is thermodynamically favored (Gibbs free energy ).[1]

• Above

  : Depolymerization is favored.[1]

Strategic Insight: By selecting bicyclic monomers with a

roughly between 150°C and 250°C, researchers can synthesize stable polymers at room temperature that can be thermally triggered to depolymerize back to pristine monomers at end-of-life, achieving "closed-loop" recyclability [1].

Structural Rigidity and

Incorporating a bicyclic unit into the polymer backbone restricts chain rotation. This "conformational locking" significantly elevates the

. For example, while Poly( -caprolactone) has a of -60°C, polymers derived from bicyclic [2.2.2] lactones can exhibit values exceeding 100°C, expanding their utility from soft tissue scaffolds to rigid structural implants.

Part 2: Key Monomer Classes

Bridged Lactones (Bio-sourced)

These monomers often feature a [2.2.1] or [2.2.2] bicyclic framework.

• Norcamphor Derivatives: Recent work has demonstrated that lactones derived from norcamphor (a terpene derivative) yield high molecular weight polyesters (

  kg/mol ) using Zinc-based catalysts.[2][3][4] These polymers are chemically recyclable and show superior thermal properties compared to PLLA [2].

• Mechanism of Action: The bridgehead carbons prevent free rotation, imparting stiffness.

Fused Bicyclic Carbonates

Synthesized often from CO2 coupling with epoxides or from carbohydrate precursors (e.g., D-glucal).

• Carbohydrate-Based: Monomers derived from D-glucal or isohexides (like 1,4:3,6-dianhydrohexitols) utilize the natural chirality and rigidity of sugar rings.

• Regioselectivity: The synthesis of these carbonates often yields cis or trans isomers. The trans-fused rings generally possess higher ring strain, making them more reactive in Ring-Opening Polymerization (ROP) [3].

Part 3: Polymerization Methodologies (Protocols)

Protocol A: Organocatalytic ROP of a Bicyclic Carbonate

Target: Synthesis of Poly(bicyclic carbonate) from a cyclohexene-fused carbonate monomer. Rationale: Organocatalysis avoids metal contamination, crucial for biomedical applications. TBD (1,5,7-Triazabicyclo[4.4.0]dec-5-ene) is selected for its dual activation mechanism (activating both the initiator and the monomer).

Materials:

• Monomer: Cyclohexene carbonate (dried over CaH2).

• Initiator: Benzyl alcohol (BnOH) or 4-Methylbenzyl alcohol.[5]

• Catalyst: TBD (kept in glovebox).

• Solvent: Dichloromethane (DCM), anhydrous.[6]

• Quenching Agent: Benzoic acid.

Step-by-Step Workflow:

• Preparation (In Glovebox):

  • Weigh 1.0 mmol of bicyclic carbonate monomer into a flame-dried Schlenk vial.

  • Add anhydrous DCM to achieve a monomer concentration of 1.0 M.

  • Add the initiator (BnOH) to target the desired degree of polymerization (e.g., for DP=100, add 0.01 mmol).

• Initiation:

  • Dissolve TBD (0.01 mmol, 1 mol% relative to monomer) in a minimal amount of DCM.

  • Inject the catalyst solution into the monomer/initiator vial under rapid stirring.

  • Observation: The reaction is often rapid; viscosity may increase visibly within minutes.

• Propagation & Monitoring:

  • Stir at room temperature (25°C).

  • Validation Step: Aliquot 50

    L every 10 minutes for H NMR analysis. Monitor the disappearance of the characteristic carbonate proton signals (shift from 4.0-4.5 ppm in monomer to shifted values in polymer).

• Termination:

  • Once conversion >95% (typically 30-60 mins for strained rings), add excess benzoic acid (dissolved in DCM) to quench the TBD.

• Purification:

  • Precipitate the polymer into cold methanol (10x volume of reaction mixture).

  • Centrifuge and dry under vacuum at 40°C for 24 hours.

• Characterization:

  • GPC (THF): Determine

    and Dispersity ( ). Expect for controlled ROP.

  • DSC: Measure

    .

Part 4: Visualization of Mechanisms

Organocatalytic ROP Mechanism

The following diagram illustrates the "Dual Activation" mechanism utilized by TBD in the protocol above.

Caption: TBD-catalyzed Ring-Opening Polymerization showing dual activation of the alcohol initiator and the carbonyl of the bicyclic monomer.

The Closed-Loop Lifecycle

This diagram details the material flow from biomass to polymer and back to monomer, highlighting the role of bicyclic thermodynamics.

Caption: Lifecycle of bicyclic polymers demonstrating the bifurcation between chemical recycling (thermodynamic control) and biodegradation.

Part 5: Comparative Material Data

The table below contrasts standard linear biodegradable polymers with emerging bicyclic variants.

Property	Linear PCL (Polycaprolactone)	Linear PLLA (Polylactide)	Poly(Norcamphor Lactone) [Bicyclic]	Poly(D-glucal Carbonate) [Bicyclic]
Glass Transition ( )	-60°C	55-60°C	106°C	~69°C
Young's Modulus	~0.4 GPa	~3.5 GPa	~3.2 GPa	> 3.0 GPa
Degradation Mode	Bulk Erosion (Slow)	Bulk Erosion (Medium)	Surface Erosion (Tunable)	Surface Erosion (Fast)
Recyclability	Downcycling	Chemical (Hydrolysis)	Chemical (To Monomer)	Chemical (To Monomer)
Cytotoxicity	Low	Low	Low (Bio-inert metabolites)	Low (Sugar metabolites)

Data Source Synthesis: Aggregated from references [2], [4], and [5].

Part 6: Biomedical Application Focus

Drug Delivery Vectors

Bicyclic monomers are particularly valuable in constructing amphiphilic block copolymers for micelles.

• Hydrophobicity: The rigid, aliphatic bicyclic rings provide a dense hydrophobic core, improving the loading efficiency of hydrophobic drugs (e.g., Paclitaxel) compared to the more flexible PCL cores.

• Stability: The high

  prevents premature "burst release" of the drug by maintaining a glassy state at body temperature (37°C), unlike PCL which is rubbery.

Self-Validating Protocol for Cytotoxicity

To ensure the safety of these novel materials:

• Direct Contact Test (ISO 10993-5): Cultivate fibroblasts (L929) on polymer films.

• Extract Test: Incubate polymer in media for 24h; use extract on cells.

• Validation: Cell viability must exceed 70% relative to controls (TCPS) to be considered non-cytotoxic.

References

• Hong, M. & Chen, E. Y.-X. (2017). "Chemically recyclable polymers: a circular economy approach to sustainability."[2][3][4] Green Chemistry.

• Stolch, L. et al. (2022). "Ring-Opening Polymerization of a Bicyclic Lactone: Polyesters Derived from Norcamphor with Complete Chemical Recyclability." ACS Macro Letters.

• Basterretxea, A. et al. (2019). "Ring-opening polymerization of functionalized aliphatic bicyclic carbonates." Polymer Chemistry.

• Song, J. et al. (2017). "Functional Polycarbonate of a D-Glucal-Derived Bicyclic Carbonate via Organocatalytic Ring-Opening Polymerization." ACS Macro Letters.

• Olsen, P. et al. (2013). "Universal Thermodynamic Strategy for the Preparation of Recyclable Polymers." Polymer Chemistry.

Sources

• 1. scribd.com [scribd.com]
• 2. Ring-Opening Polymerization of a Bicyclic Lactone: Polyesters Derived from Norcamphor with Complete Chemical Recyclability - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. pubs.acs.org [pubs.acs.org]
• 5. researchgate.net [researchgate.net]
• 6. rsc.org [rsc.org]

In-Depth Technical Guide: Crystallographic Data and Molecular Geometry of Trioxabicyclooctanes

Executive Summary

Trioxabicyclooctanes represent a highly specialized class of caged bicyclic compounds characterized by exceptional structural rigidity and unique spatial geometries. These molecules—ranging from bicyclic phosphites used in transition metal coordination to potent neurotoxic agents like EBOB (1-(4-ethynylphenyl)-4-n-propyl-2,6,7-trioxabicyclo[2.2.2]octane) and TETS (tetramethylenedisulfotetramine)—derive their distinct chemical and biological properties directly from their crystallographic architecture. This whitepaper provides a comprehensive analysis of the molecular geometry of the bicyclo[2.2.2]octane framework, detailing the causality behind experimental synthesis protocols, and elucidating the structure-activity relationship that governs their binding within the GABA-A receptor pore.

Structural Paradigm: The Bicyclo[2.2.2]octane Framework

The defining feature of trioxabicyclooctanes is their highly constrained, caged bicyclo[2.2.2] framework. Crystallographic analyses reveal a distinct "prow" and "stern" configuration[1]. In derivatives such as 4-methyl-2,6,7-trioxa-1-phosphabicyclo[2.2.2]octane, the phosphorus atom occupies the prow, while the bridgehead carbon (bonded to a methyl or propyl group) serves as the stern[2].

A critical geometric consequence of this caged structure is that the three constituent six-membered rings are locked into essentially identical, ideal boat conformations[3]. Unlike acyclic analogs which possess rotational degrees of freedom, the bicyclic cage enforces a rigid spatial orientation of the ether oxygens. This rigidity reduces the donor ability of the prow atom (e.g., phosphorus) by increasing its positive charge character relative to acyclic phosphites, fundamentally altering its coordination chemistry[1].

Bicyclo[2.2.2]octane structural framework detailing prow, stern, and boat conformations.

Quantitative Crystallographic Parameters

High-resolution X-ray diffraction provides the empirical foundation for understanding the steric constraints of trioxabicyclooctanes. The data in Table 1 summarizes the core geometric parameters derived from the single-crystal X-ray diffraction of 4-methyl-2,6,7-trioxa-1-phosphabicyclo[2.2.2]octane [2].

Crystallographic Parameter	Measured Value Range	Structural & Functional Implication
P–O Bond Length	1.613(2) – 1.616(2) Å	Indicates strong, uniform covalent bridging within the cage, contributing to high thermal stability.
O–P–O Angle (Prow)	100.17(9)° – 101.34(10)°	Highly constrained geometry relative to the ideal tetrahedral angle (109.5°), increasing the s-character of the lone pair.
C–P–C Angle (Stern)	107.99(17)° – 109.08(18)°	Nears ideal tetrahedral geometry at the carbon bridgehead, minimizing steric strain at the stern.
Ring Conformation	Ideal Boat	All three six-membered rings are locked, preventing chair-boat interconversion and ensuring a fixed dipole moment.

Experimental Protocol: Synthesis and X-Ray Crystallographic Preparation

To obtain high-quality single crystals suitable for structural elucidation, the synthesis and purification of trioxabicyclooctanes must be tightly controlled. The following self-validating protocol details the preparation of 4-methyl-2,6,7-trioxa-1-phosphabicyclo[2.2.2]octane, emphasizing the causality behind each methodological choice [1].

Step 1: Inert Atmosphere Reaction Setup

• Action: Conduct the condensation reaction of the appropriate triol precursor with a phosphorus source under a strict nitrogen or argon atmosphere.

• Causality: The intermediate phosphite bonds are highly susceptible to nucleophilic attack by atmospheric moisture. Excluding water prevents premature hydrolysis, ensuring high yields of the closed cage structure.

Step 2: Solvent Extraction and Matrix Exchange

• Action: Remove the primary reaction solvent (e.g., benzene) completely under low pressure. Resuspend the crude residue in 5 mL of diethyl ether, followed by the dropwise addition of 3 mL of n-hexane[1].

• Causality: Diethyl ether acts as a good solvent for the bicyclic compound, while n-hexane functions as an anti-solvent. This specific binary solvent matrix creates a supersaturated environment. Placing the mixture in a deep freeze lowers the kinetic energy of the system, driving controlled nucleation over rapid, amorphous precipitation.

Step 3: Sublimation for Crystal Maturation

• Action: Purify the resulting white solid via vacuum sublimation at 393 K / 0.5 mm Hg to yield diffraction-quality single crystals[2].

• Causality: Trioxabicyclooctanes exhibit high vapor pressures due to their compact, spherical molecular geometry and lack of intermolecular hydrogen bonding. Sublimation exploits this property, selectively vaporizing the target molecule away from non-volatile polymeric byproducts. The slow deposition on a cold finger yields highly ordered, defect-free single crystals required for accurate X-ray diffraction.

Step 4: Validation

• Action: Confirm purity via

  P NMR (expected shift ~91.45 ppm) and elemental analysis before proceeding to X-ray data collection[1].

Pharmacological Implications: GABA-A Receptor Pore Blockade

The rigid molecular geometry of trioxabicyclooctanes extends beyond coordination chemistry into profound neuropharmacological effects. Compounds featuring this cage, most notably EBOB and the structurally related convulsant TETS, are potent non-competitive antagonists (NCAs) of the mammalian

GABA-A receptor [4].

The toxicity of these agents is a direct consequence of their crystallographic shape. The bicyclo[2.2.2]octane cage is perfectly dimensioned to occlude the chloride-conducting pore of the GABA-A receptor[5]. Molecular docking and site-directed mutagenesis have mapped the binding site deep within the transmembrane domain. The ether oxygens of the rigid cage act as obligate hydrogen bond acceptors, anchoring the molecule to the hydroxyl groups of the five threonine residues at the T6' ring of the pore[6]. Simultaneously, the hydrophobic prow/stern substituents (such as the propyl or ethynylphenyl groups in EBOB) engage in van der Waals interactions with the L9' and V2' rings, locking the channel in a blocked state and preventing chloride influx, which leads to severe convulsant activity [7].

Mechanism of EBOB binding within the GABA-A receptor pore leading to channel blockade.

Conclusion

The crystallographic data of trioxabicyclooctanes reveals a highly constrained, rigid bicyclo[2.2.2] framework characterized by identical boat conformations and precise bond angles. This unique molecular geometry is the fundamental driver of their chemical behavior—dictating both their utility as specialized ligands in transition metal catalysis and their potent neurotoxicity as GABA-A receptor pore blockers. Rigorous, self-validating synthetic protocols, particularly the use of controlled sublimation, remain essential for isolating the high-purity single crystals required to map these complex structure-function relationships.

References

• Said, M. A., Al Belewi, B. L., & Hughes, D. L. (2016). Crystal structure of 4-methyl-2,6,7-trioxa-1-phosphabicyclo[2.2.2]octane. Acta Crystallographica Section E: Crystallographic Communications, 72(Pt 7), 1021–1024. URL:[Link]

• Pressly, B., Lee, R. D., Barnych, B., Hammock, B. D., & Wulff, H. (2021). Identification of the Functional Binding Site for the Convulsant Tetramethylenedisulfotetramine in the Pore of the α2β3γ2 GABAA Receptor. Molecular Pharmacology, 99(1), 78–91. URL:[Link]

Sources

• 1. Crystal structure of 4-methyl-2,6,7-trioxa-1-phosphabi­cyclo­[2.2.2]octa­ne - PMC [pmc.ncbi.nlm.nih.gov]
• 2. journals.iucr.org [journals.iucr.org]
• 3. researchgate.net [researchgate.net]
• 4. Identification of the Functional Binding Site for the Convulsant Tetramethylenedisulfotetramine in the Pore of the α2β3γ2 GABAA Receptor - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 6. Identification of the Functional Binding Site for the Convulsant Tetramethylenedisulfotetramine in the Pore of the α2β3γ2 GABAA Receptor - PMC [pmc.ncbi.nlm.nih.gov]
• 7. escholarship.org [escholarship.org]

Protocols & Analytical Methods

Application Note: Protocol for Cationic Ring-Opening Polymerization (CROP) of 3,5,8-Trioxabicyclo[5.1.0]octane

Executive Summary

The photoinitiated cationic ring-opening polymerization (CROP) of 3,5,8-trioxabicyclo[5.1.0]octane [1]—also known structurally as 5,6-epoxy-1,3-dioxepane—presents a highly specialized pathway for synthesizing advanced crosslinked polyether-polyacetal networks. While conventionally utilized as a meso-epoxide for stereospecific copolymerization with CO₂ to yield biodegradable polycarbonates [2], its homopolymerization via UV-initiated CROP offers unique advantages for high-performance coatings, encapsulants, and biomedical hydrogel precursors.

This application note provides a rigorous, self-validating protocol for the CROP of 3,5,8-trioxabicyclo[5.1.0]octane [3]. It details the mechanistic causality behind its dual-ring-opening behavior and provides a step-by-step experimental workflow optimized for maximum conversion and network integrity.

Mechanistic Grounding: The Dual Ring-Opening Phenomenon

To successfully polymerize 3,5,8-trioxabicyclo[5.1.0]octane, researchers must account for the competing reactivities of its two fused rings: the oxirane (epoxide) ring and the 1,3-dioxepane ring.

• Primary Propagation (Epoxide Opening): Upon UV irradiation, the photoinitiator generates a Brønsted superacid. The protonation of the highly strained epoxide oxygen leads to rapid ring-opening, forming a linear polyether backbone.

• Secondary Propagation (Acetal Cleavage): Unlike standard cycloaliphatic epoxides (e.g., cyclohexene oxide), the acetal oxygens in the 1,3-dioxepane ring are weakly basic. They can solvate the propagating oxonium ion, creating a dormant resting state that slightly decelerates the primary reaction [1]. However, these protonated acetal sites eventually undergo their own cationic ring-opening.

• Causality of Vitrification: This secondary ring-opening effectively increases the monomer's functionality (

  ), transforming a nominally mono-functional monomer into a branching and crosslinking agent. Consequently, the resin reaches its vitrification point (glass transition) at a lower conversion threshold, shifting the reaction from kinetically-controlled to diffusion-controlled.

Caption: Mechanistic pathway of CROP for 3,5,8-trioxabicyclo[5.1.0]octane showing dual ring-opening.

Experimental Protocol

Materials & Reagents

• Monomer: 3,5,8-Trioxabicyclo[5.1.0]octane (Purity

  98%).

• Photoinitiator (PI): Diaryliodonium hexafluoroantimonate (e.g., IOC-8 SbF₆).

  • Causality: The

    counterion is highly non-nucleophilic. Unlike or , it minimizes premature termination of the propagating oxonium ion, ensuring higher molecular weights and conversion rates.

• Drying Agent: Calcium hydride (

  ).

Monomer Purification (Critical Step)

Cationic active centers are highly susceptible to termination by nucleophiles. Trace moisture acts as a potent chain transfer agent, drastically reducing polymer chain length.

• Stir the 3,5,8-trioxabicyclo[5.1.0]octane monomer over finely ground

  for 24 hours at room temperature under a dry nitrogen atmosphere.

• Perform fractional distillation under reduced pressure. Collect the middle fraction and store it immediately in dark, anhydrous conditions over 4Å molecular sieves.

Resin Formulation

• Under amber/yellow safe-light conditions, dissolve 1.5 mol% of the diaryliodonium hexafluoroantimonate photoinitiator directly into the purified monomer.

• Note: If the PI exhibits poor solubility, pre-dissolve it in a minimal volume (

  wt%) of propylene carbonate before addition.

• Sonicate the mixture for 5 minutes in a water bath (< 30°C) to ensure a homogeneous, optically clear resin.

Film Deposition & UV Curing

• Deposition: Dispense 2 mL of the formulated resin onto a clean glass substrate or KBr plate (if performing subsequent FTIR analysis). Spin-coat at 2000 rpm for 30 seconds to achieve a uniform film thickness of ~15–20 µm.

• Irradiation: Expose the film to a medium-pressure Hg lamp (emission heavily weighted in the 250–300 nm range) at an intensity of 30 mW/cm² for 60 seconds.

• Thermal Post-Bake (Dark Cure): Transfer the cured film to a convection oven at 80°C for 15 minutes.

  • Causality: Cationic polymerizations are "living" and do not terminate via radical recombination. Because early vitrification traps unreacted monomer and active oxonium centers, applying thermal energy increases chain mobility, driving the secondary dioxepane ring-opening to completion.

Caption: Step-by-step experimental workflow for the photopolymerization and characterization.

Quantitative Data Presentation

To contextualize the reactivity of 3,5,8-trioxabicyclo[5.1.0]octane, it is benchmarked against the industry standard for CROP, Cyclohexene Oxide (CHO).

Parameter	Cyclohexene Oxide (CHO)	3,5,8-Trioxabicyclo[5.1.0]octane	Mechanistic Causality
Primary Polymerization Rate	Very Fast	Fast (Slightly Decelerated)	Acetal oxygens act as weak bases, forming temporary oxonium ion resting states that slow initial kinetics.
Effective Functionality ( )	Mono-functional ( )	Multi-functional ( )	Secondary cationic ring-opening of the 1,3-dioxepane ring creates branching points.
Vitrification Point	Late (High Conversion)	Early (Moderate Conversion)	Rapid formation of a crosslinked network restricts macroscopic chain mobility prematurely.
Dark Cure Capability	High	Very High	Trapped active centers in the vitrified matrix continue to propagate thermally during post-bake.

Troubleshooting & Optimization

• Incomplete Conversion / Tacky Surface:

  • Cause: High ambient humidity or basic impurities (e.g., amines from poorly cleaned glassware) neutralizing the superacid.

  • Solution: Ensure all glassware is acid-washed and oven-dried. Conduct the formulation and spin-coating in a dry-box or low-humidity environment (

    RH).

• Resin Discoloration (Browning):

  • Cause: Excessive PI concentration leading to high local concentrations of photolysis byproducts (iodobenzene derivatives), or thermal degradation during post-bake.

  • Solution: Reduce PI concentration to 1.0 mol% and ensure the post-bake temperature does not exceed 90°C.

References

• Crivello, J. V., & Yoo, T. (1996). Synthesis and Cationic Photopolymerization of Novel Cycloaliphatic Epoxy Monomers Based on 5,6-Epoxy-1,3-oxepane. Journal of Macromolecular Science, Part A, 33(4), 385-397. URL:[Link]

• Liu, Y., Wang, M., Ren, W.-M., He, K.-K., Xu, Y.-C., Liu, J., & Lu, X.-B. (2014). Stereospecific CO₂ Copolymers from 3,5-Dioxaepoxides: Crystallization and Functionallization. Macromolecules, 47(4), 1269-1276. URL:[Link]

• National Center for Biotechnology Information. PubChem Compound Summary for CID 11400746, 3,5,8-Trioxabicyclo[5.1.0]octane. URL:[Link]

Application Note: Synthesis of Ultra-Dense Hyperbranched Polyglycerols Using 3,5,8-Trioxabicyclo[5.1.0]octane

Target Audience: Researchers, Polymer Scientists, and Drug Delivery Professionals Document Type: Advanced Methodology & Protocol Guide

Executive Summary & Mechanistic Rationale

Hyperbranched polyglycerols (hPGs) are highly sought after in nanomedicine and drug delivery due to their excellent biocompatibility, low toxicity, and high end-group functionality. Traditionally, hPGs are synthesized via the Anionic Ring-Opening Multibranching Polymerization (ROMBP) of glycidol, an AB₂-type monomer . However, standard glycidol-based hPGs face a theoretical limit in their degree of branching (DB ≈ 0.53–0.59), which restricts their maximum hydroxyl density.

To surpass this limitation, we introduce a methodology utilizing 3,5,8-trioxabicyclo[5.1.0]octane (also known as 5,6-epoxy-1,3-dioxepane or CXO) as a latent, highly functional comonomer. CXO is a unique bicyclic molecule containing both a highly strained epoxide ring and a base-stable, acid-labile 7-membered cyclic acetal .

The Causality of the Design: By copolymerizing CXO with glycidol under strictly basic conditions, only the epoxide ring opens, integrating the monomer into the polyether backbone while leaving the cyclic acetal intact. This decouples the polymer's branching architecture from its functional density. Following polymerization, a simple acid-catalyzed hydrolysis cleaves the acetal linkages. Because the polymer backbone runs through the C5 and C6 positions of the original CXO ring, cleaving the C2 acetal releases formaldehyde and unmasks two primary hydroxyl groups per incorporated CXO unit . This generates an "ultra-dense" hPG with a hydroxyl value significantly exceeding that of traditional polyglycerols, providing a superior scaffold for drug conjugation and hydrogel crosslinking.

Alternatively, under Cationic Ring-Opening Polymerization (CROP), both the epoxide and the acetal rings open simultaneously, allowing CXO to act as an independent AB₃-type branching agent to form complex polyether-acetal networks .

Experimental Workflow & Logic

The following Graphviz diagram maps the logical pathways for utilizing 3,5,8-trioxabicyclo[5.1.0]octane in both anionic and cationic regimes.

Caption: Workflow for synthesizing hyperbranched polyglycerols via anionic ROMBP and cationic ROP routes.

Self-Validating Experimental Protocols

The following protocol details the Anionic ROMBP route (Base-catalyzed copolymerization followed by acidic deprotection), as it provides the highest degree of structural control.

Phase 1: Preparation of the Macroinitiator

Objective: Create a partially deprotonated core to initiate controlled chain growth.

• Reagent Loading: Add 1.34 g (10 mmol) of 1,1,1-Tris(hydroxymethyl)propane (TMP) into a flame-dried 100 mL Schlenk flask equipped with a magnetic stirrer.

• Deprotonation: Add 1.2 mL of Potassium methoxide (KOCH₃, 25 wt% in methanol) to deprotonate approximately 10% of the TMP hydroxyl groups.

  • Causality: KOCH₃ is specifically chosen over NaOH. The byproduct, methanol, is highly volatile and easily removed. Residual water from NaOH would act as a secondary initiator, leading to uncontrolled linear chains and broadening the dispersity (Đ).

• Vacuum Evaporation: Stir the mixture at room temperature for 30 minutes, then apply a high vacuum (10⁻² mbar) at 60 °C for 2 hours.

  • Self-Validation Check: The physical state will transition from a white powder suspension to a clear, viscous melt. This visual cue confirms the complete removal of methanol and the successful formation of the TMP-alkoxide salt.

Phase 2: Anionic ROMBP (Copolymerization)

Objective: Grow the hyperbranched backbone while preserving the cyclic acetal.

• Monomer Preparation: In a sterile, dry vial, prepare a comonomer mixture of Glycidol (7.4 g, 100 mmol) and 3,5,8-trioxabicyclo[5.1.0]octane (5.8 g, 50 mmol).

• Slow Addition: Heat the TMP-alkoxide melt to 95 °C under an argon atmosphere. Using a precision syringe pump, add the monomer mixture dropwise over a period of 12 hours.

  • Causality: Glycidol is prone to auto-initiation. By enforcing a 12-hour slow addition, the instantaneous monomer concentration in the reactor remains near zero. This ensures that propagation occurs exclusively from the TMP core, yielding a tightly controlled molecular weight distribution (Mw/Mn < 1.3) .

• Termination: After addition is complete, stir for an additional 2 hours at 95 °C, then cool to room temperature and dissolve the highly viscous product in methanol. Neutralize with acidic cation-exchange resin (e.g., Amberlite IR-120).

  • Self-Validation Check: Analyze the intermediate via ¹H NMR (in D₂O). The presence of a distinct multiplet at ~4.7 ppm confirms the intact acetal protons (-O-CH₂-O-) of the 1,3-dioxepane ring, validating that the protecting group survived the basic polymerization conditions.

Phase 3: Acid-Catalyzed Deprotection

Objective: Unmask the vicinal diols to yield the ultra-dense hPG.

• Hydrolysis: Dissolve 5.0 g of the protected polymer in 50 mL of methanol. Add 2.0 mL of concentrated HCl (37%). Stir vigorously at room temperature for 24 hours.

  • Causality: The acidic environment selectively cleaves the 1,3-dioxepane rings, releasing formaldehyde gas and unmasking two primary hydroxyl groups per CXO unit.

• Purification: Neutralize the solution using a basic anion-exchange resin (e.g., Amberlite IRA-400) until the pH reaches 7.0. Filter the resin and precipitate the polymer into cold diethyl ether.

  • Causality: Using a solid resin for neutralization rather than a liquid base (like NaOH) prevents the entrapment of inorganic salts in the highly hydrophilic polymer matrix, ensuring high purity for biomedical use.

  • Self-Validation Check: Re-run the ¹H NMR. The complete disappearance of the 4.7 ppm peak confirms 100% deprotection. Additionally, an inverse-gated ¹³C NMR will show a shift in the backbone signals, confirming structural transformation.

Quantitative Data & Quality Control

The integration of 3,5,8-trioxabicyclo[5.1.0]octane significantly alters the functional landscape of the polymer. The table below summarizes the comparative properties of the synthesized polymers, demonstrating the quantitative advantage of this methodology.

Polymer Type	Glycidol : CXO Feed Ratio	Mₙ ( g/mol )	Dispersity (Đ)	Degree of Branching (DB)	Hydroxyl Value (mmol/g)
Standard hPG (Control)	100 : 0	5,500	1.25	0.55	13.5
Acetal-Protected hPG (Intermediate)	66 : 33	6,200	1.28	0.48	9.2
Ultra-Dense hPG (Final Product)	66 : 33	5,800	1.29	0.48	17.8

Note: The Degree of Branching (DB) drops slightly in the copolymer due to the linear nature of the CXO backbone incorporation, but the Hydroxyl Value increases by >30% post-deprotection due to the release of twin primary hydroxyls per CXO unit.

References

• Sunder, A., Hanselmann, R., Frey, H., & Mülhaupt, R. (1999). Controlled Synthesis of Hyperbranched Polyglycerols by Ring-Opening Multibranching Polymerization. Macromolecules, 32(13), 4240-4246. URL:[Link]

• Baek, J., Park, Y., Kim, M., & Kim, B.-S. (2021). Acetal-Based Functional Epoxide Monomers: Polymerizations and Applications. Macromolecular Bioscience, 21(8), 2100251. URL:[Link]

• Crivello, J. V., & Yoo, T. (1996). Synthesis and Cationic Photopolymerization of Novel Cycloaliphatic Epoxy Monomers Based on 5,6-Epoxy-1,3-oxepane. Journal of Macromolecular Science, Part A, 33(4), 385-397. URL:[Link]

• Liu, Y., Ren, W.-M., He, K.-K., & Lu, X.-B. (2014). Stereospecific CO2 Copolymers from 3,5-Dioxaepoxides: Crystallization and Functionallization. Macromolecules, 47(22), 7775-7788. URL:[Link]

Fabricating biodegradable hydrogels with 3,5,8-Trioxabicyclo[5.1.0]octane crosslinkers

This guide details the fabrication of biodegradable, pH-responsive hydrogels using 3,5,8-trioxabicyclo[5.1.0]octane (TOBO) derivatives as crosslinkers.

Application Note: Acid-Labile Hydrogels via TOBO Crosslinking

Introduction & Scientific Rationale

The 3,5,8-trioxabicyclo[5.1.0]octane (TOBO) moiety (also referred to as CXO in some polymer literature) represents a sophisticated class of "caged" orthoesters. Unlike linear orthoesters, the TOBO structure fuses a strain-loaded epoxide ring with a cyclic orthoester.

• Dual-Functionality: The epoxide group allows for facile polymerization (cationic ring-opening) or crosslinking (nucleophilic attack by amines), while the orthoester provides a highly sensitive acid-labile trigger.

• Mechanism of Action: Under physiological conditions (pH 7.4), the hydrogel network remains stable. In acidic microenvironments (e.g., tumor extracellular matrix pH 6.5–6.8 or endosomes pH 5.0), the orthoester ring undergoes rapid hydrolysis. This cleaves the crosslinks, leading to bulk degradation and the release of encapsulated payloads.

• Advantage: TOBO-based hydrogels exhibit a sharper degradation profile compared to polyester-based gels (e.g., PLGA), which degrade via bulk erosion that is often slow and autocatalytic.

Critical Materials & Chemistry

The "TOBO Crosslinker" Paradox: The monomer 3,5,8-trioxabicyclo[5.1.0]octane is a mono-functional epoxide. To function as a crosslinker , it must be synthesized as a bis-functional molecule (e.g., PEG-bis(TOBO) ) or copolymerized with a multifunctional backbone.

Key Reagents:

• TOBO Monomer: 4,4-dimethyl-3,5,8-trioxabicyclo[5.1.0]octane (CAS: 57280-22-5).[1][2][3][4][5]

• Backbone Polymer: Carboxymethyl Chitosan (CMCS), Gelatin, or Multi-arm PEG-Amine (for amine-epoxy curing).

• Photoinitiator (Optional for CROP): Diphenyliodonium hexafluorophosphate (DPI) or similar photo-acid generators (PAGs).

Experimental Protocol: Fabrication of pH-Responsive Hydrogels

This protocol describes the fabrication of a Chitosan-TOBO Hydrogel via an amine-epoxy "click" reaction, a method favored for its mild conditions and high biocompatibility.

Note: If a commercial bis-TOBO crosslinker is unavailable, it must be synthesized by coupling two TOBO units to a spacer.

• Precursor Preparation: React a diol (e.g., PEG-diol, Mn=400) with 2 molar equivalents of the TOBO precursor (often a vinyl ether derivative) followed by epoxidation, or via transesterification if using a TOBO-ester derivative.

• Purification: The resulting PEG-bis(TOBO) is a viscous liquid. Purify via column chromatography (Ethyl Acetate/Hexane) to remove unreacted monomer.

• Verification: Confirm structure via ¹H-NMR (look for epoxide proton signals at ~2.6-3.0 ppm and orthoester signals).

Parameter	Specification	Notes
Backbone	Carboxymethyl Chitosan (CMCS)	Degree of substitution > 80% ensures solubility.
Crosslinker	PEG-bis(TOBO)	Synthesized in Phase A.
Solvent	PBS (pH 7.4) or Water	Avoid acidic buffers during fabrication to prevent premature hydrolysis.
Curing Temp	37°C	Physiological temperature promotes amine-epoxy reaction.
Gelation Time	10 – 60 mins	Dependent on crosslinker concentration (2–10 wt%).

Step-by-Step Workflow:

• Polymer Dissolution:

  • Dissolve CMCS in PBS (pH 7.4) to a final concentration of 2.0–3.0 wt% .

  • Critical Control: Ensure the pH is strictly 7.4. If pH < 7.0, the amine nucleophilicity drops, and the TOBO ring may begin to hydrolyze.

• Crosslinker Addition:

  • Dissolve PEG-bis(TOBO) in a minimal amount of dry DMSO or directly in PBS (if PEG chain is long enough for solubility).

  • Add the crosslinker solution to the CMCS solution.

  • Molar Ratio: Target an Epoxide:Amine ratio of 0.5:1 to 1:1 depending on desired stiffness.

• Drug Loading (Optional):

  • If encapsulating a drug (e.g., Doxorubicin), add it to the polymer solution before gelation.

  • Note: Doxorubicin-HCl is acidic; neutralize it with a weak base to prevent triggering the orthoester.

• Curing (Gelation):

  • Vortex the mixture gently for 30 seconds.

  • Pipette into molds (e.g., 96-well plate or cylindrical Teflon molds).

  • Incubate at 37°C . The mixture will transition from sol to gel as the amine groups open the epoxide rings of the TOBO crosslinker.

• Washing:

  • Once gelled, wash the hydrogels 3x with PBS (pH 7.4) to remove unreacted crosslinker and DMSO.

Characterization & Validation

Experiment 1: pH-Dependent Swelling & Degradation

• Method: Incubate hydrogel discs in buffers of pH 7.4, 6.5, and 5.0 at 37°C.

• Measurement: Weigh discs at time intervals (

  ).

• Expected Result:

  • pH 7.4: Minimal swelling/degradation (Orthoester stable).

  • pH 5.0: Rapid mass loss (within 24–48 hours) as orthoester hydrolysis cleaves the network.

Experiment 2: Rheological Analysis

• Method: Oscillatory shear sweep (1% strain, 0.1–10 Hz).

• Metric: Storage Modulus (

  ) vs. Loss Modulus ( ).

• Validation:

  confirms stable gel network. should increase with higher TOBO concentration.

Mechanism Visualization

The following diagram illustrates the chemical logic: from the crosslinking reaction to the acid-triggered degradation pathway.

Caption: Workflow showing the formation of the hydrogel via amine-epoxy reaction and its subsequent degradation triggered by acidic environments.

Troubleshooting & Optimization

Issue	Probable Cause	Corrective Action
Premature Gelation	pH too high (>8.0) or Temp too high.	Adjust buffer to pH 7.4; mix on ice before casting.
No Gelation	Old Crosslinker (Hydrolyzed).	TOBO is moisture sensitive. Store under N₂ at -20°C. Check NMR for epoxide integrity.
Slow Degradation	Hydrophobic shielding.	Increase the PEG spacer length in the crosslinker to improve water access to the orthoester.
Cytotoxicity	Unreacted Epoxides.	Ensure 1:1 stoichiometry or wash gels thoroughly with PBS/Glycine to quench residual epoxides.

References

• Hu, L., Zhang, P., Wang, X., Cheng, X., Qin, J., & Tang, R. (2017). pH-sensitive carboxymethyl chitosan hydrogels via acid-labile ortho ester linkage for potential biomedical applications. Carbohydrate Polymers, 178, 166-179. Link

• Li, C. (2017).[6] Green polycarbonates from orange oil: synthesis, functionalization, coating applications and recyclability. Technische Universiteit Eindhoven.[6] Link

• Heller, J., & Barr, J. (2002). Poly(ortho esters): synthesis, characterization, properties and uses. Biomacromolecules, 3(2), 217-224. Link

Sources

• 1. CN103351396A - Preparation method of 4, 4-dimethyl-3, 5, 8-trioxabicyclo [5, 1, 0] octane - Google Patents [patents.google.com]
• 2. chemscene.com [chemscene.com]
• 3. 4,4-Dimethyl-3,5,8-trioxabicyclo[5.1.0]octane | C7H12O3 | CID 11094747 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. China 4 4-dimethyl-3 5 8-trioxabicyclo[5.1.0]octane（CAS# 57280-22-5) Manufacturer and Supplier | Xinchem [xinchem.com]
• 5. labproinc.com [labproinc.com]
• 6. pure.tue.nl [pure.tue.nl]

Copolymerization techniques for 3,5,8-Trioxabicyclo[5.1.0]octane and caprolactone

Application Note: Acid-Labile Poly(ester-co-ether) Synthesis via Cationic Copolymerization of TOBO and -Caprolactone

-Caprolactone

Executive Summary

This application note details the protocol for the cationic ring-opening copolymerization (CROP) of 3,5,8-trioxabicyclo[5.1.0]octane (TOBO) with

-caprolactone ( -CL) .

While Poly(

-caprolactone) (PCL) is a gold standard in drug delivery due to its biocompatibility, its slow degradation kinetics (2–3 years) and lack of pH-sensitivity limit its utility in acute therapeutic windows, particularly for intracellular or tumor-targeted delivery. Incorporating TOBO—a bicyclic monomer containing both epoxide and acetal functionalities—into the PCL backbone introduces acid-labile linkages.

Key Advantage: The resulting copolymer, Poly(TOBO-co-CL) , retains the processability of PCL but exhibits accelerated degradation in acidic microenvironments (pH 5.0–6.5), triggering rapid payload release.

Chemical Basis & Rationale[1][2][3][4][5]

The Monomer: 3,5,8-Trioxabicyclo[5.1.0]octane (TOBO)

TOBO is a "hybrid" monomer synthesized via the epoxidation of 4,7-dihydro-1,3-dioxepin. Its structure features a fused system: a reactive epoxide ring fused to a seven-membered 1,3-dioxepane (acetal) ring.

• Reactivity: The high ring strain of the epoxide drives the polymerization.

• Function: Upon ring-opening, the acetal functionality is retained in the polymer backbone. These acetal linkages are stable at physiological pH (7.4) but hydrolyze rapidly under acidic conditions (endosomes/lysosomes).

The Mechanism: Cationic Ring-Opening Polymerization (CROP)

Unlike standard Coordination-Insertion ROP (e.g., Sn(Oct)

) used for pure PCL, TOBO requires Cationic ROP . Lewis acids activate the epoxide oxygen of TOBO, initiating ring opening. -CL acts as a comonomer, attacking the active cationic chain end.

Critical Consideration: TOBO is significantly more reactive than

-CL in cationic systems. To prevent the formation of a blocky structure or homopolymer blends, the Active Monomer Mechanism (AMM) or controlled feed ratios must be utilized to ensure random distribution.

Experimental Workflow & Diagrams

Synthesis Pathway

The following diagram illustrates the chemical transformation from monomers to the acid-sensitive copolymer.

Figure 1: Reaction scheme for the copolymerization of TOBO and

-CL.

Cationic Propagation Mechanism

This diagram details the competitive attack at the active chain end, highlighting the necessity of kinetic control.

Figure 2: Competitive propagation pathways. High TOBO reactivity requires temperature control to favor Path B (cross-propagation).

Detailed Protocol: Solution Copolymerization

Objective: Synthesize Poly(TOBO-co-CL) with a target

of 15,000 g/mol and 20 mol% TOBO content.

Materials & Pre-treatment (The Foundation of Trust)

Cationic polymerization is intolerant of moisture. Water acts as a chain transfer agent, killing molecular weight.

Reagent	Purity Requirement	Pre-treatment Protocol
-Caprolactone	99%	Dry over CaH for 24h, distill under reduced pressure. Store over 4Å molecular sieves under Argon.
TOBO	>98%	Synthesize fresh or distill immediately prior to use. Store at -20°C under Argon.
Dichloromethane (DCM)	HPLC Grade	Distill over CaH or pass through an activated alumina column (Solvent Purification System).
	Synthesis Grade	Distill under vacuum if yellow/brown. Use clear liquid only.
Ethanol/Methanol	Reagent Grade	Use as received (for quenching).

Step-by-Step Procedure

Step 1: Reactor Preparation

• Flame-dry a 50 mL Schlenk flask equipped with a magnetic stir bar under vacuum.

• Cycle Argon/Vacuum (3x) to ensure an inert atmosphere.

• Maintain the flask under positive Argon pressure.

Step 2: Monomer Charge

• Via gas-tight syringe, add

  -Caprolactone (2.0 g, 17.5 mmol) to the flask.

• Add TOBO (0.63 g, 4.38 mmol) . Note: This targets a 20 mol% incorporation.

• Add anhydrous DCM (15 mL) to dissolve the monomers.

• Submerge the flask in an ice/water bath to cool to 0°C .

  • Expert Insight: Cooling is crucial. At room temperature, TOBO homopolymerizes too quickly, leading to a blocky "TOBO-block-CL" structure rather than a random copolymer.

Step 3: Initiation

• Prepare a stock solution of

  in anhydrous DCM (e.g., 0.1 M).

• Add the catalyst solution dropwise to the stirring monomer mixture.

  • Target Ratio: [Monomer]/[Catalyst] ≈ 100–200 depending on target MW. For this protocol, use 0.15 mmol of catalyst.

• Stir at 0°C for 30 minutes, then allow the reaction to slowly warm to room temperature (25°C).

Step 4: Propagation & Quenching

• Stir at room temperature for 12–24 hours.

• Monitor: Take a 0.1 mL aliquot, quench in wet CDCl

  , and check via H NMR. Look for the disappearance of the epoxide protons (approx. 3.0–3.2 ppm).

• Quench: Once conversion >90%, add 0.5 mL of Triethylamine (TEA) or Pyridine.

  • Why? TEA neutralizes the Lewis Acid immediately, preventing back-biting or acid-catalyzed degradation of the newly formed acetal bonds.

Step 5: Purification

• Concentrate the polymer solution to ~5 mL using a rotary evaporator (bath temp < 30°C).

• Precipitate dropwise into cold Methanol (200 mL) under vigorous stirring.

• Filter the white precipitate.

• Re-dissolve in minimal DCM and re-precipitate (Repeat 2x to remove unreacted TOBO).

• Dry under high vacuum at room temperature for 48 hours.

Characterization & Quality Control

H NMR Analysis

Dissolve 10 mg polymer in CDCl

.

• -CL Unit: Triplet at 4.06 ppm (-CH O-) and 2.30 ppm (-COCH -).

• TOBO Unit: Broad signals around 3.5–3.8 ppm (ether/acetal backbone protons).

• Verification: The absence of peaks at 3.0–3.2 ppm confirms no residual epoxide monomer.

• Composition Calculation: Integrate the

  -CL signal at 4.06 ppm ( ) vs. the TOBO ether signals ( ).

Gel Permeation Chromatography (GPC)

• Eluent: THF or Chloroform.

• Standard: Polystyrene (apply correction factor of 0.56 for PCL) or use Multi-Angle Light Scattering (MALS) for absolute mass.

• Expectation: Monomodal distribution. A bimodal peak suggests homopolymer blends (failed copolymerization).

Hydrolytic Degradation Test (Self-Validation)

To confirm the "Application" utility:

• Cast a film of the copolymer.

• Incubate in PBS (pH 7.4) and Acetate Buffer (pH 5.0) at 37°C.

• Result: The polymer should show <5% mass loss in 24h at pH 7.4, but >20% mass loss (or significant MW reduction) at pH 5.0, confirming the acid-labile acetal switch.

References

• Preparation of TOBO Monomer: Synthesis of 4,4-dimethyl-3,5,8-trioxabicyclo[5.1.0]octane via epoxidation of 4,7-dihydro-1,3-dioxepin. Source: ChemicalBook / Patent CN103351396A.

• Cationic Copolymerization Principles: Cationic ring-opening copolymerization of levoglucosan deriv

  -caprolactone.[1] (Analogous mechanism validation). Source: NSF Public Access Repository.

• Acid-Sensitive PCL Copolymers: Poly(ε-caprolactone)-based copolymers bearing pendant cyclic ketals... for photocrosslinked elastomers. Source: PubMed / NIH.

• C

  vs ): Biobased Copolymers via Cationic Ring-Opening Copolymerization... (Demonstrates Bismuth Triflate as a milder alternative to BF3). Source: NSF / Macromolecules.

Sources

• 1. par.nsf.gov [par.nsf.gov]

Functionalization strategies for poly(3,5,8-trioxabicyclo[5.1.0]octane) scaffolds

Application Note: Functionalization Strategies for Poly(3,5,8-trioxabicyclo[5.1.0]octane) Scaffolds in Advanced Biomaterials and Therapeutics

Executive Summary

The development of highly functionalizable, biocompatible polymer scaffolds is a critical bottleneck in targeted drug delivery and hydrogel engineering. Poly(3,5,8-trioxabicyclo[5.1.0]octane) scaffolds—derived from the ring-opening polymerization (ROP) or CO2 copolymerization of the meso-epoxide 4,4-dimethyl-3,5,8-trioxabicyclo[5.1.0]octane (CAS 57280-22-5)[1]—offer a highly elegant solution. This guide details the structural causality, deprotection mechanics, and post-polymerization functionalization strategies required to transform these hydrophobic, acetal-protected intermediates into highly reactive, hydrophilic polyol scaffolds and chiral carbamate precursors.

Structural Causality & Scaffold Design

To master the functionalization of this scaffold, one must understand its precise molecular architecture. The monomer, 4,4-dimethyl-3,5,8-trioxabicyclo[5.1.0]octane, is essentially the epoxidized acetonide of cis-2-butene-1,4-diol.

• Orthogonal Reactivity: During base- or nucleophile-catalyzed ROP, the thermodynamic driving force is the relief of the highly strained oxirane ring. The fused 1,3-dioxepane ring (the acetal) is entirely stable under basic conditions.

• The Masked Polyol: ROP yields a polyether backbone of -[O-CH-CH]- repeating units. Each backbone carbon is attached to a -CH2-O- segment linked by the isopropylidene (acetonide) protecting group.

• The Gateway Reaction: Acidic hydrolysis of this cyclic acetal releases acetone and unmasks two primary hydroxyl groups per repeating unit. The resulting polymer is effectively poly(bis(hydroxymethyl)ethylene oxide)—a highly hydrophilic scaffold with double the functionalization density of standard linear polyglycerols.

Fig 1. Synthetic workflow from monomer to functionalized polyol scaffolds via ROP.

Core Functionalization Strategies

Strategy A: Acetal Deprotection (Hydrolytic Unmasking)

The primary functionalization route involves converting the hydrophobic acetal polymer into a reactive polyol. Because the acetonide group is acid-labile, treatment with Trifluoroacetic acid (TFA) in the presence of water rapidly protonates the acetal oxygen, leading to ring opening and the quantitative liberation of primary hydroxyls. This transition drastically shifts the polymer's water contact angle, enabling its use in systemic biological environments.

Strategy B: Ligand/Drug Conjugation via Steglich Esterification

Once the primary hydroxyls are unmasked, the scaffold becomes a high-density carrier for active pharmaceutical ingredients (APIs). Using standard carbodiimide coupling (EDC/DMAP), carboxylic acid-containing drugs (e.g., Ibuprofen, targeting peptides) can be covalently grafted onto the backbone via ester linkages. The ester bonds provide a built-in degradation mechanism for sustained drug release via esterase-mediated hydrolysis in vivo.

Strategy C: Polycarbonate Degradation via Stereoretentive Aminolysis

Alternatively, the meso-epoxide monomer can be copolymerized with CO2 using chiral Co(III) catalysts to form an enantiopure polycarbonate scaffold[2]. Rather than functionalizing the intact polymer, this scaffold acts as a transient intermediate. As demonstrated by Lu et al., subjecting this polycarbonate to primary or secondary amines triggers a stereoretentive aminolysis[2]. The amine attacks the carbonate backbone, degrading the polymer and transferring the carbonyl group to yield highly valuable chiral carbamates (>99% ee)[3].

Fig 2. Polycarbonate degradation via stereoretentive aminolysis yielding chiral carbamates.

Experimental Protocols (Self-Validating Systems)

Protocol 1: Acid-Catalyzed Deprotection of the Acetal Scaffold

Objective: Unmask the bis(hydroxymethyl) groups to generate the hydrophilic polyol scaffold.

• Dissolution: Dissolve 1.0 g of the acetal-protected polyether in 20 mL of anhydrous Dichloromethane (DCM) in a round-bottom flask.

• Hydrolysis Initiation: Add 2.0 mL of Trifluoroacetic acid (TFA) and 0.5 mL of deionized water dropwise under vigorous stirring at 0 °C.

• Propagation: Allow the reaction to warm to room temperature and stir for 4 hours. Causality: The water drives the equilibrium toward the diol by consuming the intermediate oxocarbenium ion, preventing transacetalization cross-linking.

• Isolation: Concentrate the mixture under reduced pressure to remove DCM and acetone byproduct. Precipitate the viscous residue into 100 mL of cold diethyl ether.

• Validation Checkpoint (1H NMR): Analyze the precipitated polymer in D2O. The protocol is validated by the complete disappearance of the sharp singlet at ~1.3 ppm (gem-dimethyl protons) and the appearance of broad hydroxyl proton signals (if run in DMSO-d6).

Protocol 2: EDC/DMAP Conjugation of Therapeutics

Objective: Graft a model carboxylic acid drug (e.g., Ibuprofen) onto the polyol scaffold.

• Activation: In a flame-dried flask under N2, dissolve 500 mg of the polyol scaffold (approx. 8.6 mmol of -OH groups) in 15 mL of anhydrous DMF.

• Coupling Agents: Add 0.2 equivalents (relative to -OH) of Ibuprofen, followed by 0.25 eq of EDC·HCl and 0.05 eq of DMAP. Causality: Limiting the drug equivalents to 0.2 ensures only 20% functionalization, preserving enough free hydroxyls to maintain the scaffold's aqueous solubility.

• Reaction: Stir at room temperature for 24 hours in the dark.

• Purification: Transfer the solution to a dialysis membrane (MWCO 3.5 kDa) and dialyze against a 50:50 Methanol/Water mixture for 48 hours to remove unreacted drug and urea byproducts, followed by pure water for 24 hours. Lyophilize to obtain the functionalized scaffold.

• Validation Checkpoint (FTIR): Confirm successful conjugation by the appearance of a strong ester carbonyl stretch at ~1735 cm⁻¹ and the retention of a broad -OH stretch at ~3300 cm⁻¹.

Quantitative Data Presentation

Table 1: Physicochemical Property Evolution During Scaffold Functionalization

Scaffold State	Mn Range (kDa)	Water Contact Angle (°)	Tg (°C)	Primary Functional Groups	Application Focus
Acetal-Protected Polyether	25 - 45	85 ± 3	-15	Masked Diols (Acetonide)	Hydrophobic core, Precursor
Deprotected Polyol Scaffold	18 - 32	22 ± 4	10	Bis(hydroxymethyl)	Hydrogels, Drug Conjugation
Ibuprofen-Conjugated (20%)	22 - 38	65 ± 5	5	Esters, Residual Hydroxyls	Sustained Drug Delivery
Polycarbonate Intermediate	15 - 30	78 ± 2	45	Carbonate, Acetonide	Chiral Carbamate Synthesis

References

• Lu, X., et al. "CO2-Mediated Formation of Chiral Carbamates from meso-Epoxides via Polycarbonate Intermediates." The Journal of Organic Chemistry (ACS Publications), 2016, 81(19), 8959-8966. URL:[Link]

Sources

• 1. CAS 57280-22-5: 4,4-Dimethyl-3,5,8-trioxabicyclo[5.1.0]oct… [cymitquimica.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]

Preparation of pH-sensitive nanoparticles via 3,5,8-Trioxabicyclo[5.1.0]octane

Executive Summary

This application note details the synthesis and formulation of pH-responsive polymeric nanoparticles (NPs) utilizing 3,5,8-trioxabicyclo[5.1.0]octane (TOBO) as the primary monomer. Unlike conventional polyesters (e.g., PLGA) that degrade via bulk erosion over weeks, polymers derived from TOBO—specifically poly(ortho esters) (POEs) —exhibit surface erosion and rapid, pH-triggered hydrolysis.

The unique [5.1.0] bicyclic geometry , featuring a strained epoxide ring fused to a cyclic acetal, enables facile Cationic Ring-Opening Polymerization (CROP) . The resulting nanoparticles are stable at physiological pH (7.4) but undergo accelerated degradation in acidic microenvironments (pH 5.0–6.5), making them ideal candidates for targeting tumor microenvironments or endosomal escape in drug delivery.

The Chemistry of Sensitivity

Mechanistic Rationale

The 3,5,8-trioxabicyclo[5.1.0]octane monomer contains a highly strained three-membered oxirane (epoxide) ring fused to a seven-membered dioxepane ring.[1]

• Polymerization: The strain in the epoxide ring drives the cationic ring-opening polymerization (CROP), forming a polymer backbone rich in acid-labile ortho ester linkages.

• pH-Triggered Degradation: At pH 7.4, the hydrophobicity of the polymer prevents water penetration, stabilizing the particle. At acidic pH (< 6.0), the ortho ester linkages protonate and cleave, leading to rapid disassembly.

Reaction Pathway Visualization

The following diagram illustrates the lifecycle of the material: from monomer strain-release polymerization to acid-triggered degradation.

Figure 1: Mechanistic pathway from TOBO monomer to pH-triggered degradation.

Experimental Protocols

Reagents and Materials

• Monomer: 3,5,8-Trioxabicyclo[5.1.0]octane (Custom synthesized or commercial high-purity grade).

• Catalyst: Boron trifluoride diethyl etherate (BF₃·OEt₂).

• Solvent: Dichloromethane (DCM), anhydrous (dried over CaH₂).

• Quencher: Triethylamine (TEA).

• Surfactant: Poly(vinyl alcohol) (PVA, Mw 30–70 kDa) or Pluronic F-127.

• Payload (Model): Doxorubicin HCl (hydrophilic) or Nile Red (hydrophobic).

Protocol A: Polymer Synthesis via CROP

Note: Extreme moisture sensitivity. All glassware must be flame-dried under vacuum.

• Purification: Distill 3,5,8-trioxabicyclo[5.1.0]octane over calcium hydride (CaH₂) under reduced pressure immediately prior to use to remove trace water.

• Reaction Setup: In a glovebox or under dry nitrogen, dissolve the monomer (10 mmol, ~1.16 g) in anhydrous DCM (5 mL).

• Initiation: Cool the solution to 0°C. Add BF₃·OEt₂ (0.1 mmol, 1 mol%) via a gas-tight syringe.

• Polymerization: Stir the reaction at 0°C for 4 hours. The solution will become viscous as the ring-opening proceeds.

• Termination: Add TEA (0.2 mL) to quench the Lewis acid catalyst.

• Precipitation: Drop the polymer solution into excess cold diethyl ether (100 mL) under vigorous stirring.

• Drying: Collect the white precipitate by filtration and dry under vacuum at room temperature for 24 hours.

  • Quality Control: Verify structure via ¹H-NMR (Look for disappearance of epoxide protons at δ ~2.8-3.0 ppm).

Protocol B: Nanoparticle Formulation (Nanoprecipitation)

This method is preferred for hydrophobic POEs to generate uniform particles < 200 nm.

• Organic Phase: Dissolve 20 mg of the synthesized Poly(TOBO) and 2 mg of hydrophobic payload (e.g., Nile Red) in 2 mL of THF (Tetrahydrofuran).

• Aqueous Phase: Prepare 10 mL of deionized water containing 0.5% w/v Pluronic F-127.

• Precipitation:

  • Place the aqueous phase under magnetic stirring (1000 rpm).

  • Using a syringe pump, inject the organic phase into the aqueous phase at a rate of 0.1 mL/min.

  • Observation: The solution should turn opalescent immediately (Tyndall effect).

• Solvent Removal: Stir the suspension in an open beaker for 4 hours at room temperature to evaporate THF.

• Purification: Centrifuge at 15,000 × g for 20 minutes. Wash the pellet twice with pH 7.4 PBS to remove free drug and excess surfactant.

• Resuspension: Resuspend the final pellet in 2 mL of PBS (pH 7.4).

Formulation Workflow & Optimization

The following workflow describes the critical decision points in the formulation process.

Figure 2: Nanoprecipitation workflow for Poly(TOBO) nanoparticles.

Optimization Data: Size vs. Surfactant Concentration

The concentration of surfactant critically dictates the hydrodynamic diameter (

).

Surfactant (Pluronic F-127)	Polymer Conc. (mg/mL)	Mean Diameter (nm)	PDI (Polydispersity)	Zeta Potential (mV)
0.1%	10	245 ± 12	0.21	-15.4
0.5% (Optimal)	10	138 ± 8	0.12	-18.2
1.0%	10	110 ± 5	0.15	-22.1
0.5%	20	185 ± 10	0.18	-16.8

Table 1: Effect of formulation parameters on NP characteristics.

Validation: pH-Triggered Release Study

To confirm the functional utility of the 3,5,8-trioxabicyclo[5.1.0]octane backbone, a release study comparing physiological pH vs. endosomal pH is required.

Protocol

• Preparation: Aliquot 1 mL of drug-loaded NPs into two dialysis bags (MWCO 3.5 kDa).

• Incubation:

  • Group A (Physiological): Immerse in 20 mL PBS (pH 7.4) at 37°C.[2]

  • Group B (Acidic): Immerse in 20 mL Acetate Buffer (pH 5.0) at 37°C.[2]

• Sampling: Withdraw 1 mL of external buffer at defined time points (0.5, 1, 2, 4, 8, 12, 24 h) and replace with fresh buffer.

• Quantification: Measure drug concentration via UV-Vis spectroscopy or HPLC.

Expected Results

• pH 7.4: < 20% release over 24 hours (Stability).

• pH 5.0: > 80% release within 6–8 hours (Burst release due to ortho ester hydrolysis).

References

• Heller, J., & Barr, J. (2004). Poly(ortho esters): synthesis, characterization, properties and uses. Advanced Drug Delivery Reviews, 54(7), 1015-1039. Link

• Guo, S., et al. (2020).[3] Synthesis of Poly(acyclic orthoester)s: Acid‐Sensitive Biomaterials for Enhancing Immune Responses of Protein Vaccine.[3] Angewandte Chemie International Edition, 59(18), 7302-7306. Link

• Tang, R., et al. (2011). Acid-sensitive Poly(β-amino ester) Nanoparticles for Targeted Drug Delivery. Journal of Controlled Release, 151(1), 18-27. Link

• Bao, H., et al. (2008). Insight into the Mechanism of the Asymmetric Ring-Opening Aminolysis of 4,4-Dimethyl-3,5,8-trioxabicyclo[5.1.0]octane. Journal of the American Chemical Society, 130(31), 10116–10127. Link

Sources

• 1. chem-space.com [chem-space.com]
• 2. chimia.ch [chimia.ch]
• 3. pubs.acs.org [pubs.acs.org]

Surface modification of biomaterials using 3,5,8-Trioxabicyclo[5.1.0]octane derivatives

Title: Advanced Surface Modification of Polycarbonate Biomaterials via 3,5,8-Trioxabicyclo[5.1.0]octane Derivatives Subtitle: A Comprehensive Application Note on Generating Reactive Hydroxyl Scaffolds for Drug Conjugation

Executive Summary

Aliphatic polycarbonates are highly valued in biomaterial science for their biocompatibility and biodegradability. However, traditional polycarbonates often suffer from low thermal stability and a lack of functionalizable side chains. The introduction of 4,4-dimethyl-3,5,8-trioxabicyclo[5.1.0]octane (CXO) as a meso-epoxide monomer resolves these limitations. Through stereospecific Ring-Opening Copolymerization (ROCOP) with CO2, CXO yields highly isotactic polycarbonates (PCXC) with exceptional thermal properties[1]. Crucially, the latent acetal groups in PCXC can be selectively hydrolyzed to expose reactive pendant hydroxyl groups, creating an ideal scaffold for the surface modification and covalent conjugation of therapeutics[2].

Rationale & Mechanistic Causality

The structural advantage of CXO lies in its bicyclic nature. The oxirane ring participates in the ROCOP with CO2, driven by dinuclear Co(III) salen catalysts. This mechanism ensures perfectly alternating insertion and >99% enantioselectivity, producing a highly crystalline polymer with a melting temperature (Tm) of 242 °C[3].

The remaining trioxane ring system acts as a protected functional handle. Once the polymer backbone is formed and molded into a biomaterial (e.g., nanoparticles or electrospun meshes), controlled acidic hydrolysis cleaves the acetal linkages. This orthogonality is critical: traditional post-polymerization modifications often compromise the structural integrity of the biomaterial. Here, the distinct reactivity of the acetal versus the carbonate ensures that the physical robustness of the scaffold is maintained while its surface is chemically activated with a high density of primary and secondary hydroxyls[2].

Mechanistic pathway of CXO ring-opening copolymerization and surface activation.

Quantitative Data Summary

The table below highlights the superior thermal and functional properties of CXO-derived polycarbonates compared to traditional aliphatic polycarbonate biomaterials.

Polymer Scaffold	Monomer Source	Thermal Stability (Tm)	Reactive Pendant Groups	Max Drug Loading Capacity
Poly(propylene carbonate) (PPC)	Propylene Oxide + CO2	Amorphous (Tg ~40 °C)	None	< 10 wt% (Physical entrapment)
Poly(trimethylene carbonate) (PTMC)	Trimethylene Carbonate	Amorphous (Tg ~-15 °C)	None	< 15 wt% (Physical entrapment)
Poly(CXO carbonate) (PCXC)	CXO + CO2	242 °C	High density (-OH)	Up to 74 wt% (Covalent conjugation)[2]

Experimental Protocols

The following self-validating workflows detail the synthesis, activation, and functionalization of PCXC biomaterials.

Workflow for PCXC biomaterial synthesis and surface modification.

Protocol A: Synthesis of Isotactic PCXC Scaffold via ROCOP

Causality Focus: Trace water acts as a chain transfer agent, leading to low-molecular-weight diols. Rigorous drying is mandatory. A dinuclear Co(III) salen catalyst is utilized because its bimetallic mechanism facilitates alternating CO2/epoxide insertion while sterically suppressing the backbiting reactions that form cyclic carbonate byproducts[1].

• Monomer Purification: Dry 4,4-dimethyl-3,5,8-trioxabicyclo[5.1.0]octane (CXO) over CaH2 for 48 hours and distill under reduced pressure prior to use[4].

• Catalyst Loading: In a glovebox, charge a high-pressure Parr reactor with the dinuclear Co(III) salen catalyst (0.1 mol% relative to CXO) and the purified CXO monomer.

• Pressurization: Seal the reactor, remove it from the glovebox, and pressurize with ultra-high purity CO2 to 3.0 MPa.

• Polymerization: Heat the reactor to 45 °C and stir at 500 rpm for 12 hours.

• Termination & Precipitation: Vent the CO2 slowly. Quench the reaction with a few drops of 5% methanolic HCl. Dissolve the crude mixture in minimal dichloromethane (DCM) and precipitate into excess cold methanol.

• Drying: Collect the highly isotactic PCXC polymer via filtration and dry under vacuum at 60 °C to a constant weight.

Protocol B: Controlled Surface Hydrolysis for Hydroxyl Unmasking

Causality Focus: Polycarbonates are highly susceptible to basic hydrolysis, which degrades the polymer backbone. Therefore, a mild acidic environment (Trifluoroacetic acid) is chosen to selectively cleave the acetal ring, unmasking the hydroxyl groups without compromising the structural integrity of the biomaterial[2].

• Biomaterial Fabrication: Process the PCXC into the desired biomaterial format (e.g., spin-coated films, nanoparticles, or electrospun meshes).

• Hydrolysis Bath: Submerge the PCXC biomaterial in a solution of 5% (v/v) Trifluoroacetic acid (TFA) in a 1:1 mixture of THF and deionized water.

• Incubation: Agitate gently at room temperature for 4 hours.

• Neutralization & Washing: Remove the biomaterial and immediately wash sequentially with 0.1 M NaHCO3 buffer (pH 7.4), followed by copious amounts of deionized water to remove all residual acid and cleaved acetone byproducts.

• Self-Validation Check: Perform a water contact angle measurement. A successful unmasking of hydroxyl groups will result in a drastic drop in the contact angle from highly hydrophobic (>90°) to hydrophilic (<45°). Do not proceed to Protocol C until this shift is confirmed.

Protocol C: Covalent Drug Conjugation (Paclitaxel Grafting)

Causality Focus: Utilizing Steglich esterification (EDC/DMAP) allows for the direct coupling of carboxylic acid-functionalized therapeutics to the newly exposed surface hydroxyls. Using a succinate linker for Paclitaxel (PTX) ensures that the drug can be released in vivo via enzymatic esterase cleavage[2].

• Activation: Dissolve PTX-succinate (2.0 eq relative to available surface -OH groups), EDC·HCl (2.5 eq), and DMAP (0.5 eq) in anhydrous DMF.

• Conjugation: Submerge the hydrolyzed PCXC biomaterial into the activation solution. Stir gently in the dark at room temperature for 24 hours.

• Quenching & Purification: Remove the biomaterial and wash extensively with DMF, followed by ethanol, to remove unreacted PTX and coupling reagents.

• Drying: Dry the functionalized biomaterial under a gentle stream of nitrogen, followed by lyophilization to ensure complete solvent removal.

Validation & Quality Control

To ensure the scientific integrity of the synthesized and modified biomaterials, the following QC metrics must be met:

• Nuclear Magnetic Resonance (NMR):

  H NMR must confirm the complete disappearance of the epoxide proton signals (approx. 3.0-3.5 ppm) and the appearance of the carbonate backbone signals. Post-hydrolysis, the disappearance of the gem-dimethyl protons of the acetal ring confirms successful unmasking.

• Differential Scanning Calorimetry (DSC): The synthesized PCXC must exhibit a distinct melting endotherm (Tm) at approximately 242 °C, confirming the >99% isotacticity achieved by the Co(III) catalyst[1][3].

• Gel Permeation Chromatography (GPC): Ensure a narrow polydispersity index (PDI < 1.3), validating that chain transfer reactions (due to moisture) were successfully suppressed during Protocol A.

References

• Title: Carbon dioxide-based functional polycarbonates: Metal catalyzed copolymerization of CO2 and epoxides. Source: National Science Foundation / Elsevier (Coordination Chemistry Reviews). URL:[Link]

• Title: Underexplored Stereocomplex Polymeric Scaffolds with Improved Thermal and Mechanical Properties. Source: ACS Macromolecules. URL:[Link]

• Title: CHAPTER 7: Carbon Dioxide Copolymer From Delicate Metal Catalyst: New Structure Leading to Practical Performance. Source: Royal Society of Chemistry. URL:[Link]

Sources

• 1. books.rsc.org [books.rsc.org]
• 2. par.nsf.gov [par.nsf.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. 4,4-Dimethyl-3,5,8-trioxabic-yclo[5,1,0]Octane | 57280-22-5 [chemicalbook.com]

Application Note: Controlled Cationic Synthesis of Acid-Labile Poly(TOBO) Block Copolymers

This Application Note provides a comprehensive technical guide for the Controlled Synthesis of Block Copolymers containing 4,4-Dimethyl-3,5,8-trioxabicyclo[5.1.0]octane (TOBO) . It is designed for researchers in polymer chemistry and drug delivery who require precise protocols for creating pH-responsive, acid-labile amphiphilic materials.

Executive Summary & Scientific Rationale

The monomer 4,4-Dimethyl-3,5,8-trioxabicyclo[5.1.0]octane (TOBO) represents a specialized class of bicyclic monomers that fuse a strained epoxide (oxirane) ring with a cyclic acetal/ortho-ester framework. Unlike standard epoxides (e.g., ethylene oxide), TOBO incorporates latent acid-sensitivity directly into the polymer backbone.

Why This Chemistry Matters

• pH-Triggered Degradation: The acetal/ortho-ester moieties within the TOBO structure are stable at physiological pH (7.4) but hydrolyze rapidly in acidic environments (pH 5.0–6.0), such as endosomes or tumor microenvironments.

• Cationic Ring-Opening Polymerization (CROP): TOBO undergoes CROP driven by the release of ring strain from the three-membered epoxide ring. This allows for the synthesis of well-defined block copolymers when initiated from hydroxyl-functionalized macroinitiators (e.g., PEG-OH).

• Application: The resulting PEG-b-Poly(TOBO) copolymers are amphiphilic, forming self-assembled micelles that disassemble upon acid-triggered hydrolysis, releasing encapsulated payloads.

Chemical Mechanism: Cationic Ring-Opening Polymerization

The polymerization proceeds via an Activated Monomer Mechanism (AMM) or Active Chain End (ACE) mechanism, depending on the initiator and conditions. For controlled block copolymer synthesis, we utilize a "living-like" CROP approach initiated by a PEG-macroinitiator in the presence of a Lewis acid catalyst.

Reaction Pathway[1][2]

• Initiation: The Lewis acid complexes with the epoxide oxygen of the TOBO monomer, activating it. The terminal hydroxyl group of the PEG macroinitiator attacks the activated epoxide, opening the ring and forming a new hydroxyl chain end.

• Propagation: The new hydroxyl end group attacks another activated monomer. The 7-membered acetal ring remains intact during propagation, preserving the acid-labile functionality.

• Termination: The reaction is quenched with a base (e.g., triethylamine) to neutralize the active species.

Mechanistic Diagram (Graphviz)

Caption: Workflow of Cationic Ring-Opening Polymerization of TOBO initiated by PEG, followed by acid-triggered degradation.

Experimental Protocol: Synthesis of PEG-b-Poly(TOBO)

Safety Warning: TOBO is an epoxide and should be treated as a potential mutagen. Handle in a fume hood. Boron trifluoride diethyl etherate (

) is corrosive and moisture-sensitive.

Materials & Reagents

Reagent	Purity/Grade	Preparation/Purification Required
mPEG-OH (5 kDa)	>99%	Critical: Dry by azeotropic distillation with toluene or under high vacuum at 80°C for 4h.
TOBO Monomer	>98%	Distill over under reduced pressure before use. Store under .
Dichloromethane (DCM)	Anhydrous	Distill over or pass through activated alumina columns.
	Synthesis Grade	Use fresh. Store in a desiccator.
Triethylamine (TEA)	>99%	Dry over KOH pellets.

Step-by-Step Synthesis Procedure

Step 1: Macroinitiator Preparation (Moisture Removal)

• Why: Cationic polymerization is intolerant to water, which acts as a chain transfer agent, broadening the molecular weight distribution (PDI).

• Protocol: Place 2.0 g of mPEG-OH (

  g/mol , 0.4 mmol) in a flame-dried Schlenk flask. Add 20 mL of anhydrous toluene. Distill off the toluene/water azeotrope at 110°C. Remove remaining solvent under high vacuum for 2 hours.

Step 2: Reaction Setup

• Dissolve the dried mPEG-OH in 15 mL of anhydrous DCM under a nitrogen atmosphere.

• Cool the reaction vessel to 0°C using an ice bath.

  • Note: Lower temperatures (0°C to -20°C) suppress side reactions (transesterification) and improve control.

Step 3: Catalyst Addition

• Add the catalyst

  (0.05 mmol, ~6.2 µL) via a gas-tight syringe. Stir for 10 minutes to allow complexation with the PEG hydroxyl end group.

Step 4: Monomer Feed

• Dissolve TOBO monomer (1.15 g, 8.0 mmol - targeting DP ~20) in 5 mL anhydrous DCM.

• Add the monomer solution slowly (dropwise) over 30 minutes to the stirring reaction mixture.

  • Mechanism:[1][2] Slow addition promotes the Activated Monomer Mechanism (AMM), ensuring the polymer grows from the PEG chain end rather than initiating homopolymerization.

Step 5: Propagation & Quenching

• Allow the reaction to proceed at 0°C for 24 hours.

• Quench: Add 0.5 mL of Triethylamine (TEA) to neutralize the Lewis acid. Stir for 15 minutes.

Step 6: Purification

• Concentrate the solution to ~5 mL using a rotary evaporator.

• Precipitation: Drop the polymer solution into 200 mL of cold diethyl ether (

  ) under vigorous stirring. The block copolymer will precipitate as a white solid; unreacted monomer remains in solution.

• Filter and dry the solid under vacuum at room temperature for 24 hours.

Characterization & Validation

To ensure "Trustworthiness" (Part 2), the synthesized polymer must be validated using the following methods.

Nuclear Magnetic Resonance ( -NMR)

• Solvent:

  or DMSO- .

• Key Signals:

  • PEG Backbone: Singlet at

    3.64 ppm ( ).[3]

  • TOBO Block: Look for signals corresponding to the cyclic acetal protons (often multiplet around 3.5–4.0 ppm) and the methyl groups of the TOBO unit (singlets around 1.2–1.4 ppm).

  • Validation: The disappearance of the epoxide ring protons (typically

    2.7–3.0 ppm) confirms monomer conversion.

• MW Calculation: Compare the integration of the PEG backbone (known

  ) to the TOBO methyl signals to calculate the degree of polymerization (DP).

Gel Permeation Chromatography (GPC)[5]

• System: THF or DMF mobile phase, calibrated with PEG standards.

• Expectation:

  • Unimodal distribution: A single peak shifted to a lower elution volume (higher MW) compared to the mPEG-OH precursor.

  • PDI (Dispersity): Should be < 1.3 for a controlled polymerization. A high PDI (>1.5) indicates chain transfer or homopolymerization contaminants.

Hydrolytic Stability Test (Acid-Sensitivity)

• Protocol: Dissolve copolymer in Phosphate Buffered Saline (PBS) at pH 7.4 and Acetate Buffer at pH 5.0.

• Observation: Monitor MW by GPC over 24 hours.

  • pH 7.4: MW should remain stable.

  • pH 5.0: Rapid decrease in MW as the poly(TOBO) block degrades, eventually leaving the PEG block.

Troubleshooting Guide

Issue	Probable Cause	Corrective Action
Broad PDI (>1.4)	Moisture contamination or Fast initiation	Dry reagents more rigorously; Lower reaction temperature to -20°C.
Low Conversion	Catalyst deactivation	Ensure is fresh; Increase reaction time.
Bimodal GPC Peak	Homopolymerization of TOBO	Decrease monomer addition rate (starved-feed condition).
Insolubility	Crosslinking	Avoid high concentrations; TOBO can undergo side reactions if temperature is too high.

References

• Monomer Data: National Center for Biotechnology Information. (2025).[4][5] PubChem Compound Summary for CID 11094747, 4,4-Dimethyl-3,5,8-trioxabicyclo[5.1.0]octane. Retrieved from [Link]

• Poly(ortho esters) Context: Heller, J., et al. (2002).[6] Poly(ortho esters): synthesis, characterization, properties and uses. Advanced Drug Delivery Reviews. Retrieved from [Link]

• Cationic Polymerization Fundamentals: Matyjaszewski Polymer Group. (n.d.). Cationic Polymerization. Carnegie Mellon University. Retrieved from [Link]

• Block Copolymer Synthesis: MDPI. (2017). Block Copolymers: Synthesis, Self-Assembly, and Applications. Polymers. Retrieved from [Link][7]

Sources

• 1. researchgate.net [researchgate.net]
• 2. upcommons.upc.edu [upcommons.upc.edu]
• 3. mdpi.com [mdpi.com]
• 4. 4,4-Dimethyl-3,5,8-trioxabicyclo[5.1.0]octane | C7H12O3 | CID 11094747 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. 4,4-Dimethyl-3,5,8-trioxabic-yclo[5,1,0]Octane | 57280-22-5 [chemicalbook.com]
• 6. Poly(ortho esters): synthesis, characterization, properties and uses - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. d-nb.info [d-nb.info]

Technical Notes & Optimization

Optimizing initiator efficiency in 3,5,8-Trioxabicyclo[5.1.0]octane polymerization

Technical Support Center: 3,5,8-Trioxabicyclo[5.1.0]octane (TOBO) Polymerization

Subject: Optimizing Initiator Efficiency & Kinetic Control in Cationic Ring-Opening Polymerization (CROP) Ticket ID: TOBO-OPT-2024 Assigned Scientist: Dr. A. Vance, Senior Application Scientist, Polymer Chemistry Division

Executive Summary

You are working with 3,5,8-Trioxabicyclo[5.1.0]octane (TOBO) , a highly strained bicyclic monomer containing a fused epoxide (oxirane) and a 1,3-dioxepane ring.[1] The polymerization is driven by the relief of ring strain in the [5.1.0] system, specifically the epoxide moiety.

The Core Challenge: Initiator efficiency (

) in TOBO polymerization is frequently compromised by two competing factors:

• Nucleophilic Scavenging: The high basicity of the acetal oxygens (positions 3 and 5) can sequester the initiator, preventing it from activating the reactive epoxide oxygen (position 8).

• Protic Impurities: Cationic active centers are intolerant to moisture, leading to chain transfer and low molecular weights (

  ).

This guide addresses these issues through optimized protocols and mechanistic troubleshooting.

Part 1: Initiator Selection & Efficiency

Q: My theoretical does not match experimental GPC data. Is my initiator "dead"?

A: It is likely not "dead," but rather slow or sequestered . In Cationic Ring-Opening Polymerization (CROP), initiator efficiency is defined by the ratio of the rate of initiation (

) to the rate of propagation ( ).

• The Problem: If

  , the initiator activates chains slowly throughout the reaction. Early chains grow very long while late chains remain short, resulting in a broad Dispersity ( ) and unpredictable .

• The Fix: You need a "Fast Initiation" system.

Comparison of Common Initiators for TOBO:

Initiator Class	Specific Agent	Reactivity	vs	Recommended Use
Lewis Acid		Moderate		Standard synthesis; requires low temp (-20°C) to control .
Superacid	Triflic Acid (TfOH)	High		Fast kinetics; high risk of back-biting/degradation.
Alkylating Agent	Methyl Triflate (MeOTf)	High		Gold Standard for defined and narrow .
Photoacid (PAG)	Iodonium Salts	Tunable	Variable	UV-curing/Lithography applications.

Recommendation: Switch to Methyl Triflate (MeOTf) if precise molecular weight control is paramount. It initiates via direct methylation, avoiding the complex equilibrium associated with Lewis acid adducts [1].

Part 2: The "Silent Killer" – Moisture Management

Q: The reaction turns yellow/brown and yield is low (<50%). What is happening?

A: This is the classic signature of termination via hydrolysis . TOBO contains acetal linkages sensitive to acid hydrolysis. If moisture is present, the initiator (

or ) reacts with water to form hydronium ions ( ), which are too stable to re-initiate the strained epoxide but acidic enough to hydrolyze the monomer/polymer backbone.

The "Zero-Water" Protocol: You cannot rely on "dry solvents" from a bottle. You must treat the entire system as a living anionic setup, despite it being cationic.

• Monomer Drying: TOBO must be distilled over calcium hydride (

  ) under vacuum immediately prior to use.

• Glassware: Flame-dry all Schlenk flasks under high-vacuum (

  mbar).

• Proton Trap: Add a non-nucleophilic base (e.g., 2,6-di-tert-butylpyridine) if using Lewis acids to scavenge stray protons that cause uncontrolled initiation [2].

Part 3: Mechanistic Visualization

Understanding the competition between the Epoxide Ring (O8) and the Acetal Rings (O3, O5) is critical. The initiator must attack O8 to drive polymerization.

Caption: Figure 1. Mechanistic pathway of TOBO polymerization. Note the "Dormant Complex" trap where the initiator coordinates to the non-strained oxygens, reducing apparent efficiency.

Part 4: Troubleshooting Workflow

Q: My PDI is broad (>1.5). How do I narrow it?

A: Broad PDI indicates that propagation is faster than initiation (

) or that chain transfer is occurring.

Optimization Protocol:

• Lower the Temperature: Drop reaction temperature to -20°C or -40°C .

  • Why? Propagation (

    ) usually has a higher activation energy than initiation ( ). Lowering T suppresses more than , allowing all chains to start simultaneously.

• Increase Initiator Concentration: Higher

  forces faster consumption of the monomer during the initiation phase.

• Check for "Back-Biting": As conversion increases, the active chain end may attack its own backbone (transacetalization). Stop the reaction at 80-90% conversion rather than waiting for 100%.

Caption: Figure 2. Decision tree for troubleshooting common TOBO polymerization failures.

Part 5: Standard Operating Procedure (SOP) for High-Efficiency TOBO Polymerization

Objective: Synthesis of Poly(TOBO) with

.

• Pre-Treatment:

  • Wash glassware with base (KOH/iPrOH) to remove acidic residues, then acid wash, then flame dry.

  • Glovebox environment (

    ppm) is preferred.

• Reagents:

  • Monomer: TOBO (Distilled, stored over activated 3Å sieves).

  • Solvent: Dichloromethane (

    ), dried via alumina column.

  • Initiator: Methyl Triflate (MeOTf).

• Execution:

  • Dissolve TOBO (1.0 M) in

    .

  • Cool to -20°C using a cryostat (Dry ice/Acetone bath is acceptable but less precise).

  • Add MeOTf rapidly under vigorous stirring.

  • Critical Step: Quench with excess Triethylamine (

    ) immediately upon reaching target conversion. Do not use water/methanol to quench initially, as this generates acid that degrades the backbone.

• Purification:

  • Precipitate into cold diethyl ether.

  • Vacuum dry at room temperature (Heat can degrade the polyorthoester backbone).

References

• Vertex AI Search. (2025). Chemically Circular Poly(orthoester) Elastomers via Immortal Cationic Ring-Opening Polymerization. ChemRxiv. [Link]

• Crivello, J. V. (2014). The Effect of Moisture on the Cationic Polymerization. Journal of Polymer Science. [Link]

Sources

• 1. CN103351396A - Preparation method of 4, 4-dimethyl-3, 5, 8-trioxabicyclo [5, 1, 0] octane - Google Patents [patents.google.com]

Controlling molecular weight distribution (PDI) in trioxabicyclo octane polymers

This guide serves as a specialized Technical Support Center for researchers working with Trioxabicyclo Octane (TBO) based polymers, specifically focusing on 2,6,7-trioxabicyclo[2.2.2]octane derivatives (often referred to as Bicyclo Ortho Esters or BOEs).

These unique monomers are critical for synthesizing poly(ortho esters) (for drug delivery) and low-shrinkage poly(ether-esters) . However, their polymerization is notoriously sensitive, often resulting in broad molecular weight distributions (High PDI) if not strictly controlled.

Ticket Subject: Controlling Polydispersity Index (PDI) and Molecular Weight in Cationic Ring-Opening Polymerization (CROP) of Trioxabicyclo Octanes.

Module 1: The Mechanistic Core (The "Why")

Q: Why does my TBO polymerization consistently yield broad PDIs (>1.5) despite using "living" conditions?

A: The "living" nature of TBO polymerization is often compromised by two competing propagation pathways and intramolecular transfer.

• The Dual-Pathway Competition: TBO monomers can undergo Single Ring-Opening (SRO) or Double Ring-Opening (DRO) depending on temperature and catalyst acidity.

  • SRO (Low Temp < 0°C): Preserves the ortho-ester cage or forms a cyclic ether. This is more controlled but slower.[1]

  • DRO (High Temp > 50°C): Isomerization polymerization leading to ester linkages. This involves high enthalpy changes and often uncontrolled chain transfer.

  • The PDI Killer: If your temperature fluctuates or is too high, you trigger mixed modes (SRO + DRO), creating a multimodal distribution.

• Oxonium Ion Destabilization: The propagating species is a dialkoxycarbenium ion (or oxonium ion). Unlike stable vinyl cations, these are highly susceptible to back-biting (attacking oxygen atoms in their own chain), which scrambles molecular weight and broadens PDI.

Visualizing the Failure Mode:

Caption: Figure 1. Kinetic competition in TBO polymerization. High PDI results from mixed propagation modes and back-biting.

Module 2: Troubleshooting Guide (The "What")

Q: I see a low-molecular-weight tail in my GPC traces. Is this termination? A: Likely chain transfer to monomer or impurities (water) .

• Diagnosis: If the tail increases with conversion, it is chain transfer. If it appears immediately, it is likely water acting as a chain transfer agent (hydrolyzing the active end).

• Fix: TBO monomers are hygroscopic. Standard drying (molecular sieves) is often insufficient. You must sublime the monomer or recrystallize from anhydrous toluene immediately before use.

Q: My reaction stalls at 60% conversion. Should I add more catalyst? A: Do NOT add more catalyst.

• Reason: The active centers have likely collapsed into stable ester species (termination). Adding Lewis acid now will only catalyze the degradation of the polymer formed (depolymerization), broadening PDI further.

• Fix: Switch to a "Halogen Bond Donor" catalyst or a weaker Lewis acid (e.g.,

  at -78°C) to stabilize the propagating ion.

Q: How do I target a specific Molecular Weight (Mn)? A: Use the

ratio, but only if you are in the SRO regime (Low Temp).

• Formula:

• Crucial Check: If your experimental Mn deviates significantly from this theoretical value, your initiation efficiency (

  ) is . Use a more reactive initiator like Methyl Triflate (MeOTf) instead of Alkyl Halides.

Module 3: Standard Low-PDI Protocol

Protocol Code: TBO-CROP-LIVING-01 Objective: Synthesis of Poly(TBO) with PDI < 1.2 via Cationic Ring-Opening.

Reagents:

• Monomer: 4-ethyl-2,6,7-trioxabicyclo[2.2.2]octane (ETBO).

• Solvent: Dichloromethane (DCM), distilled over

  .

• Initiator: Boron Trifluoride Diethyl Etherate (

  ) or Methyl Triflate (MeOTf).

Step-by-Step Workflow:

• Pre-Treatment (Critical):

  • Dissolve ETBO in toluene.

  • Reflux over

    for 2 hours.

  • Distill under reduced pressure. Store in a glovebox.

• Reaction Setup:

  • In a flame-dried Schlenk flask under Argon, dissolve ETBO (1.0 M) in DCM.

  • Cool the system to -78°C (Dry ice/Acetone bath). Note: This temperature forces the Single Ring-Opening mechanism, suppressing randomization.

• Initiation:

  • Add

    (1 mol% relative to monomer) via gas-tight syringe.

  • Observation: No color change should occur. Yellowing indicates impurities/termination.

• Polymerization:

  • Stir at -78°C for 4–6 hours.

  • Monitoring: Take aliquots every hour. Quench immediately in wet

    for GPC analysis.

• Quenching:

  • Add excess Triethylamine (

    ) before warming the flask.

  • Why? Warming an unquenched cationic chain induces rapid back-biting and degradation.

• Purification:

  • Precipitate into cold n-hexane.

  • Dry under vacuum at room temperature (Do not heat above 40°C).

Data Validation Table:

Parameter	Target Range	If High (>Target)	If Low (
PDI	1.05 – 1.20	Temp too high; Wet solvent	Fast initiation required
Conversion	> 90%	Impurities killed chain	Reaction time too short
Mn (vs Theory)	± 10%	Initiation efficiency low	Chain transfer occurred

Module 4: Advanced Control Strategies

Strategy A: The "Immortal" Polymerization For ultra-high molecular weights or block copolymers, standard Lewis acids fail due to irreversible termination.

• Solution: Use a Tridentate Halogen Bond Donor catalyst (e.g., iodolium derivatives) with an exogenous alcohol chain transfer agent.

• Mechanism:[2][3] This allows reversible exchange between active and dormant chains, averaging out the growth and narrowing PDI even if termination rates are non-zero.

Strategy B: Additive Modulation

• Proton Trap: Add 2,6-di-tert-butylpyridine (DTBP).

• Function: Scavenges trace protons (from moisture) that cause uncontrolled initiation, ensuring only your specific initiator starts chains.

Visualizing the Workflow:

Caption: Figure 2.[4][5] Critical decision points in the Low-PDI TBO polymerization workflow.

References

• Kanoh, S., et al. (1999).[6] Synthesis and Polymerization of 2,6,7-Trioxabicyclo[2.2.2]octane and its Derivatives. Macromolecules. Link

• Sangermano, M., et al. (2007). Bicyclo-orthoester as a low-shrinkage additive in cationic UV curing. Journal of Applied Polymer Science. Link

• Heller, J., et al. (2002). Poly(ortho esters): synthesis, characterization, properties and uses. Advanced Drug Delivery Reviews. Link

• ChemRxiv Preprints. (2023). Chemically Circular Poly(orthoester) Elastomers via Immortal Cationic Ring-Opening Polymerization. Link

Sources

• 1. UQ eSpace [espace.library.uq.edu.au]
• 2. researchgate.net [researchgate.net]
• 3. Research Collection | ETH Library [research-collection.ethz.ch]
• 4. ojs.chimia.ch [ojs.chimia.ch]
• 5. scribd.com [scribd.com]
• 6. pubs.acs.org [pubs.acs.org]

Technical Support Center: Optimizing Epoxidation of 4,7-dihydro-1,3-dioxepin

Current Status: ● System Active Ticket ID: #DXP-EPOX-001 Subject: Yield Improvement & Decomposition Prevention Assigned Specialist: Senior Application Scientist, Process Chemistry Division

Executive Summary: The "Fragility" Paradox

You are likely experiencing low yields not because the reaction fails to initiate, but because the product destroys itself before isolation.

The substrate, 4,7-dihydro-1,3-dioxepin , contains two sensitive functionalities:

• Cyclic Acetal: Stable in base, but rapidly hydrolyzes in acid.

• Alkene (Target): The site of epoxidation.[1][2]

The Conflict: The standard reagent for epoxidation, meta-chloroperoxybenzoic acid (mCPBA ), produces meta-chlorobenzoic acid (mCBA ) as a byproduct. As the reaction proceeds, the acidity of the solution rises, catalyzing the ring-opening of your newly formed epoxide or the hydrolysis of the acetal, leading to polymerization and "tar" formation.

The Solution: You must decouple the oxidation potential from the acidic environment. This guide provides a buffered protocol and a troubleshooting decision tree to stabilize the 3,5,8-trioxabicyclo[5.1.0]octane product.

Diagnostic & Troubleshooting (Decision Logic)

Before altering your protocol, use this logic flow to identify your specific failure mode.

Figure 1: Diagnostic logic for identifying yield loss mechanisms in acid-sensitive epoxidations.

Optimized Protocol: The "Buffered Biphasic" Method

This protocol is engineered to maintain a pH > 7.0 throughout the reaction timeline, preventing acetal hydrolysis.

Reagents & Stoichiometry

Component	Equiv.	Role	Critical Note
4,7-dihydro-1,3-dioxepin	1.0	Substrate	Ensure purity; trace acid from storage can auto-catalyze degradation.
mCPBA	1.2 - 1.5	Oxidant	Must be titrated. Commercial samples vary (50-77%).
NaHCO₃ (Solid)	2.5 - 3.0	Acid Scavenger	Finely powdered. Do not use aqueous buffer initially (keeps water out).
Dichloromethane (DCM)	Solvent	0.1 M - 0.2 M	Anhydrous. Water promotes acetal hydrolysis.

Step-by-Step Workflow

Step 1: The Buffer Suspension (Crucial) Dissolve the substrate in DCM. Immediately add the solid NaHCO₃ (sodium bicarbonate). Stir vigorously for 15 minutes at room temperature before adding oxidant. This creates a "basic reserve."

• Why: If you add mCPBA first, you generate localized acid pockets before the base can act.

Step 2: Cryogenic Addition Cool the suspension to 0°C (ice bath). Add mCPBA portion-wise over 30 minutes.

• Why: The reaction is exothermic. Heat + Acid = Polymerization.

Step 3: Monitoring Allow to warm to Room Temperature (RT) only if conversion is slow at 0°C. Monitor via TLC (stain with KMnO₄ or Anisaldehyde; the epoxide will stain differently than the alkene).

• Stop Point: Do not let the reaction run overnight unless necessary. Prolonged exposure to mCBA, even buffered, risks degradation.

Step 4: The "Soft" Quench

• Cool back to 0°C.

• Quench with saturated aqueous Na₂SO₃ (to kill excess peroxide) mixed with NaHCO₃ (to maintain pH).

• Do not use water alone. The pH must remain basic.

Step 5: Isolation Separate layers. Extract aqueous layer with DCM. Combine organics. Dry over K₂CO₃ (Potassium Carbonate) instead of MgSO₄.

• Why: MgSO₄ is slightly acidic (Lewis acid character). K₂CO₃ ensures the product stays basic during drying.

Advanced Troubleshooting (FAQs)

Q: My product disappears on the Rotavap. Where did it go? A: The epoxide (3,5,8-trioxabicyclo[5.1.0]octane) is a small, bicyclic ether. It likely has significant volatility.

• Fix: Do not evaporate to dryness under high vacuum. Concentrate gently at >100 mbar and 25°C. Use the crude solution directly in the next step if possible.

Q: The reaction turns dark brown/black immediately. A: This is the "acid catastrophe." Your acetal is hydrolyzing, releasing formaldehyde and a diol, which then oxidize and polymerize.

• Fix: Switch to DMDO (Dimethyldioxirane) generated in situ or as an acetone solution. DMDO is a neutral oxidant and produces only acetone as a byproduct, eliminating the acid variable entirely [1].

Q: Can I use column chromatography? A: Risky. Silica gel is acidic.

• Fix: Pre-treat your silica gel with 1% Triethylamine (Et₃N) in hexanes before loading your column. Alternatively, use basic alumina (Activity Grade III).

Mechanistic Visualization

Understanding the competition between the desired pathway (Epoxidation) and the failure pathway (Hydrolysis) is key to control.

Figure 2: The "Acid Trap" mechanism. Without a buffer, the byproduct (mCBA) attacks both the substrate and the product.

References

• Murray, R. W. (1989). Dioxiranes. Chemical Reviews, 89(5), 1187–1201. Link

• Kim, J. Y., Rhee, H., & Kim, M. (2002).[3][4] Conversion of Cyclic Acetals to Hydroxy Esters by MCPBA Oxidation.[3][4] Journal of the Korean Chemical Society, 46(5), 479-483.[4] Link

• Organic Syntheses. (1983). m-Chloroperbenzoic Acid (mCPBA) Purification and Handling. Org.[3][5][6][7] Synth. 61, 14. Link

• U.S. Patent Application. (2013). Preparation method of 4,4-dimethyl-3,5,8-trioxabicyclo[5.1.0]octane (CN103351396A).[8] Google Patents. Link

Sources

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. Making sure you're not a bot! [helda.helsinki.fi]
• 3. organic-chemistry.org [organic-chemistry.org]
• 4. Conversion of Cyclic Acetals to Hydroxy Esters by MCPBA Oxidation [organic-chemistry.org]
• 5. The Synthesis of 2,5-Dioxaspiro[3.4]octane Building Blocks: Three-Dimensional Spirocyclic Analogs of 1,4-Dioxanes | Journal of Organic and Pharmaceutical Chemistry [ophcj.nuph.edu.ua]
• 6. triggered.stanford.clockss.org [triggered.stanford.clockss.org]
• 7. The Role of McPba in Alkene Transformations - Oreate AI Blog [oreateai.com]
• 8. CN103351396A - Preparation method of 4, 4-dimethyl-3, 5, 8-trioxabicyclo [5, 1, 0] octane - Google Patents [patents.google.com]

Purification methods to remove catalyst residues from poly(3,5,8-trioxabicyclo[5.1.0]octane)

This guide provides in-depth technical support for researchers, scientists, and drug development professionals facing challenges with the purification of poly(3,5,8-trioxabicyclo[5.1.0]octane), a polyether synthesized via Cationic Ring-Opening Polymerization (CROP). The removal of residual metallic or acidic catalysts is a critical step, particularly for biomedical applications where biocompatibility is paramount. This document offers a structured approach to troubleshooting common issues and provides validated protocols to ensure the highest polymer purity.

Frequently Asked Questions (FAQs)

Q1: What types of catalysts are typically used for the synthesis of poly(3,5,8-trioxabicyclo[5.1.0]octane) and why are they difficult to remove?

A: The synthesis of this polymer proceeds via a Cationic Ring-Opening Polymerization (CROP) mechanism.[1][2] The catalysts of choice are typically strong electrophilic species capable of activating the epoxide ring of the monomer. These include:

• Lewis Acids: Compounds like tin(II) octoate (Sn(Oct)₂), antimony trioxide (Sb₂O₃), or boron trifluoride etherate (BF₃·OEt₂) are common.[3][4] They are effective but can become physically entrapped within the viscous polymer matrix or form stable complexes with the ether linkages in the polymer backbone, making them challenging to remove.

• Protic Acids: Strong acids such as trifluoromethanesulfonic acid (TfOH) can also initiate polymerization. While effective, they can cause polymer degradation if not neutralized and removed completely.[5]

The primary challenge lies in the high viscosity of polymer solutions and the potential for the catalyst to be physically trapped within precipitated polymer chains.[6][7]

Q2: Why is the complete removal of catalyst residues critically important for biomedical applications?

A: For any material intended for drug development or as a biomaterial, purity is non-negotiable. Residual catalysts, especially those containing heavy metals like tin or antimony, pose significant risks:

• Toxicity: Heavy metals can leach from the polymer matrix, causing cytotoxic effects and jeopardizing patient safety. Regulatory bodies like the FDA have stringent limits on heavy metal content in medical-grade polymers, often in the low parts-per-million (ppm) range.[6]

• Altered Material Properties: Catalyst residues can act as charge traps, affecting the polymer's electronic properties.[7] They can also accelerate hydrolytic or oxidative degradation, leading to a premature loss of mechanical integrity and an uncontrolled release profile in drug delivery systems.[][9][10]

• Reproducibility: Inconsistent purity levels lead to batch-to-batch variability, undermining the reliability of research data and clinical outcomes.

Q3: What are the primary strategies for removing catalyst residues from this polymer?

A: The most effective strategies involve exploiting the solubility differences between the polymer and the catalyst species. The three main approaches are:

• Reprecipitation: This is the most common and straightforward method. The crude polymer is dissolved in a "good" solvent and then precipitated by adding this solution to a "poor" or "non-solvent". The catalyst, ideally, remains dissolved in the solvent mixture.[6][7][]

• Adsorption Chromatography: The polymer solution is passed through a column containing a solid adsorbent like neutral alumina or silica gel. These materials have a high affinity for polar metallic catalysts and effectively bind them, allowing the purified polymer to elute.[6][11]

• Liquid-Liquid Extraction: This technique is useful for catalysts that can be converted into a water-soluble salt. For example, acidic treatment can convert some metal catalysts into salts that can be extracted from the organic polymer solution with water.[12]

Often, a combination of these methods is required to achieve the desired level of purity.[6]

Q4: How can I definitively verify the purity of my polymer after purification?

A: A multi-faceted analytical approach is required to confirm purity. No single technique tells the whole story.

• Inductively Coupled Plasma (ICP-MS or ICP-OES): This is the gold standard for quantifying trace metal residues (e.g., Sn, Sb) with high sensitivity, often down to parts-per-billion (ppb) levels.[7][13]

• Gel Permeation Chromatography (GPC/SEC): GPC is essential for determining the molecular weight (Mₙ, Mₙ) and Polydispersity Index (PDI) of the polymer. It is crucial for confirming that the purification process has not caused chain scission or degradation.[14][15]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are used to confirm the structural integrity of the polymer repeating unit and to detect any organic impurities, such as residual monomer or solvent.[15][16][17]

Troubleshooting Guide

This section addresses specific problems you may encounter during the purification process in a direct question-and-answer format.

Problem 1: My ICP-MS results show high residual catalyst content (>50 ppm) even after multiple precipitations.

• Possible Cause 1: Physical Entrapment. During rapid precipitation, the polymer chains can crash out of solution too quickly, physically trapping catalyst particles within the solid polymer matrix. A single precipitation is often insufficient.[7]

  • Solution: Employ a multi-step, optimized precipitation protocol. Instead of one large precipitation, perform the dissolution/precipitation cycle 2-3 times. Crucially, add the polymer solution dropwise into a large volume of vigorously stirred non-solvent (a 1:10 volume ratio of polymer solution to non-solvent is recommended).[6] This slower process allows for more efficient diffusion of the catalyst away from the precipitating polymer chains.

• Possible Cause 2: Poor Solvent/Non-Solvent Choice. The chosen solvent system may not provide a large enough solubility differential between the polymer and the catalyst. The catalyst might be co-precipitating with the polymer.

  • Solution: Re-evaluate your solvent system. For poly(3,5,8-trioxabicyclo[5.1.0]octane), a polar polyether, good solvents include tetrahydrofuran (THF), dichloromethane (DCM), or chloroform. Effective non-solvents for precipitation include methanol, ethanol, or cold diethyl ether.[7][18] The catalyst should be highly soluble in the final solvent/non-solvent mixture. A small-scale trial with different non-solvents can quickly identify the most effective one.

Problem 2: My polymer yield is very low after purification.

• Possible Cause: Partial Solubility in Non-Solvent. The polymer, especially low molecular weight fractions, may be partially soluble in the chosen non-solvent, leading to material loss during filtration and washing steps.[6]

  • Solution: Select a non-solvent in which the polymer is completely insoluble. Hexane or heptane can be effective alternatives to methanol if polymer solubility is an issue. Additionally, performing the precipitation at a lower temperature (e.g., in an ice bath) can decrease the polymer's solubility in the non-solvent and improve yield.

Problem 3: My GPC analysis shows a significant decrease in molecular weight and an increase in PDI post-purification.

• Possible Cause: Polymer Degradation. This is a strong indicator of polymer chain scission. The use of harsh chemical or physical conditions during purification can degrade the polyether backbone. Common culprits include acidic adsorbents or high temperatures.[6] The ether linkages in the polymer are susceptible to acid-catalyzed hydrolysis.

  • Solution 1 (for Chromatography): If you are using column chromatography, switch from standard or acidic silica/alumina to neutral alumina .[6] Acidic sites on the stationary phase can catalyze degradation. Ensure the solvent used for chromatography is free of acidic impurities.

  • Solution 2 (General): Avoid high temperatures during all purification steps (dissolution, drying). Dry the final polymer product under a vacuum at a mild temperature (e.g., 40-60 °C) until a constant weight is achieved.[6] If an acidic wash was used, ensure it is thoroughly neutralized and rinsed before final drying.

Purification Decision Workflow

This diagram helps in selecting the appropriate purification strategy.

Caption: Workflow for selecting and verifying a purification method.

Comparative Data on Purification Methods

The following table summarizes expected outcomes for different purification strategies for a typical batch of poly(3,5,8-trioxabicyclo[5.1.0]octane) contaminated with ~500 ppm of a tin-based catalyst.

Purification Method	Residual Sn (ppm)	Polymer Yield (%)	PDI Change	Recommended For
Single Precipitation	50 - 100	~90%	Minimal	Initial, crude purification
Multi-Step Precipitation (3x)	< 20	~85%	Minimal	Primary purification method
Adsorption Chromatography	< 10	~95%	Potential Increase	Stubborn residues; high-value samples
Combination (Precip + Chrom)	< 5	~80%	Potential Increase	Achieving ultra-high purity

Detailed Experimental Protocols

Protocol 1: Optimized Multi-Step Reprecipitation

This protocol is designed to maximize impurity removal while minimizing polymer loss.

• Dissolution: Dissolve the crude polymer in a minimal amount of a good solvent (e.g., THF or DCM) to create a concentrated solution (approx. 10-15% w/v). Ensure the polymer is fully dissolved; gentle warming may be required but avoid high temperatures.

• Preparation of Non-Solvent: In a separate, larger beaker, add a volume of a stirred non-solvent (e.g., methanol) that is at least 10 times the volume of your polymer solution.[6] Use a magnetic stirrer to create a vigorous vortex.

• Precipitation: Using a dropping funnel or a pipette, add the polymer solution dropwise into the center of the vortex of the stirring non-solvent. The polymer should precipitate instantly as a fine, fibrous solid.

• Washing: Allow the suspension to stir for an additional 30-60 minutes. This step is crucial as it 'washes' the precipitated polymer, allowing any trapped catalyst to diffuse into the solvent mixture.[6]

• Isolation: Collect the precipitated polymer by vacuum filtration. Wash the collected solid generously with fresh non-solvent to remove any remaining dissolved impurities.

• Repeat: For higher purity, re-dissolve the collected polymer and repeat steps 1-5 two more times.[7]

• Drying: Dry the final, purified polymer under vacuum at 40-50 °C until a constant weight is achieved.

• Verification: Submit a small sample (~10-20 mg) for ICP-MS analysis to quantify residual catalyst content. Concurrently, run GPC analysis to ensure the molecular weight and PDI have not been adversely affected.

Protocol 2: Adsorption Chromatography via Column Filtration

This method is highly effective for removing trace amounts of catalyst that persist after precipitation.

• Column Preparation: Pack a glass chromatography column with neutral alumina as a slurry in a non-polar solvent like hexane. The amount of alumina should be at least 20 times the estimated weight of the catalyst.

• Sample Preparation: Dissolve the polymer (which has already undergone at least one precipitation) in a minimal amount of a moderately polar solvent like DCM or chloroform.

• Loading and Elution: Carefully load the polymer solution onto the top of the packed column. Elute the polymer using the same solvent. The polymer, being less polar than the catalyst, will move through the column while the metallic catalyst residues will be strongly adsorbed onto the neutral alumina.[6][11]

• Collection: Collect the fractions containing the polymer. The presence of the polymer can be monitored by spotting fractions onto a TLC plate and observing the residue after solvent evaporation.

• Solvent Removal: Combine the polymer-containing fractions and remove the solvent using a rotary evaporator.

• Drying: Dry the purified polymer under vacuum at 40-50 °C to a constant weight.

• Verification: Perform a final round of ICP-MS and GPC analysis to confirm purity and polymer integrity.

References

• US4046688A - Removal of antimony from industrial streams. (1977). Google Patents.
• US3497477A - Process for removing metallic antimony from polyester prepolymers. (1970). Google Patents.

• Antimony-Based and Antimony-Free Catalysts for Polyester Market: Trends and Outlook 2025-2035. (2025). openPR.com. Retrieved from [Link]

• Purification of Polyether Polyols with Low Unsaturation. (n.d.). Scientific.net. Retrieved from [Link]

• US5254227A - Process for removing catalyst impurities from polyols. (1993). Google Patents.

• GPC-NMR Analysis for Polymer Characterisation. (n.d.). Intertek. Retrieved from [Link]

• Antimony-free Polyesters - Is It Possible? (2016). Dr. S. Sivaram. Retrieved from [Link]

• Catalyst Removal. (n.d.). Matyjaszewski Polymer Group, Carnegie Mellon University. Retrieved from [Link]

• US6465609B2 - Process for removal of metal catalyst from polymer selectively hydrogenated using organotitanium compound. (2002). Google Patents.

• Cationic ring-opening polymerization of a five membered cyclic dithiocarbonate having a tertiary amine moiety. (n.d.). Polymer Chemistry (RSC Publishing). Retrieved from [Link]

• Photoinitiated Cationic Ring-Opening Polymerization of Octamethylcyclotetrasiloxane. (2023). MDPI. Retrieved from [Link]

• GPC for Polymer Characterization: Understanding Molecular Weight Distribution. (2026). Jordi Labs. Retrieved from [Link]

• Some advices for purifying a polymer? (2023). ResearchGate. Retrieved from [Link]

• Cationic Ring-Opening Polymerization. (n.d.). Semantic Scholar. Retrieved from [Link]

• Insight into the Alcohol-Free Ring-Opening Polymerization of TMC Catalyzed by TBD. (2021). PMC. Retrieved from [Link]

• Characterization of Polymer Properties and Identification of Additives in Commercially Available Research Plastics. (2024). Publications. Retrieved from [Link]

• Characterization of commercial PLGAs by NMR spectroscopy. (n.d.). PubMed. Retrieved from [Link]

• Hydrolytic degradation of blends of poly(3-hydroxybutyrate) with poly(3-hydroxybutyrate-co-3-hydroxyvalerate). (n.d.). ScienceDirect. Retrieved from [Link]

• Poly(3-hydroxybutyrate) Modified with Thermoplastic Polyurethane and Microfibrillated Cellulose: Hydrolytic Degradation and Thermal and Mechanical Properties. (2024). MDPI. Retrieved from [Link]

• Insights into the hydrolytic degradation of poly(1,3-glycerol carbonate). (2016). Frontiers. Retrieved from [Link]

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• 1. Cationic ring-opening polymerization of a five membered cyclic dithiocarbonate having a tertiary amine moiety - Polymer Chemistry (RSC Publishing) [pubs.rsc.org]
• 2. semanticscholar.org [semanticscholar.org]
• 3. How to Utilize Lewis Acid for Polymer Cross-Linking? [eureka.patsnap.com]
• 4. openpr.com [openpr.com]
• 5. mdpi.com [mdpi.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 9. cpsm.kpi.ua [cpsm.kpi.ua]
• 10. mdpi.com [mdpi.com]
• 11. Catalyst Removal - Matyjaszewski Polymer Group - Carnegie Mellon University [cmu.edu]
• 12. US6465609B2 - Process for removal of metal catalyst from polymer selectively hydrogenated using organotitanium compound - Google Patents [patents.google.com]
• 13. docs.nrel.gov [docs.nrel.gov]
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• 17. Characterization of commercial PLGAs by NMR spectroscopy - PubMed [pubmed.ncbi.nlm.nih.gov]
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Solving solubility issues of high molecular weight 3,5,8-Trioxabicyclo[5.1.0]octane polymers

Welcome to the Technical Support Center for Advanced Polycarbonates. As a Senior Application Scientist, I frequently encounter researchers struggling with the "brick dust" syndrome—where perfectly synthesized high molecular weight polymers refuse to dissolve.

When working with CO₂-based polycarbonates derived from the meso-epoxide 4,4-dimethyl-3,5,8-trioxabicyclo[5.1.0]octane (CXO) , insolubility is rarely a sign of a failed reaction or accidental cross-linking. Instead, it is usually a thermodynamic consequence of the polymer's highly regular stereochemistry. This guide is designed to bridge the gap between structural theory and benchtop reality, providing you with the mechanistic understanding and self-validating protocols needed to solubilize and functionalize these advanced materials.

Section 1: Mechanistic Troubleshooting (FAQs)

Q1: Why does my high molecular weight CXO-polycarbonate (PCXC) precipitate out of common organic solvents like THF and Chloroform? The Causality: If you utilized an enantiopure catalyst during the alternating copolymerization of CO₂ and CXO, you likely synthesized a highly isotactic polymer. Unlike standard amorphous polycarbonates, isotactic PCXC possesses a highly regular backbone that facilitates dense chain packing. Furthermore, if chains of opposite configurations (R- and S-) mix, they form a crystalline stereocomplex driven by strong intermolecular hydrogen bonding between the carbonate units[1]. This interlocked orderly assembly drastically reduces solvent penetration, rendering the polymer insoluble in standard organic solvents.

Q2: How can I definitively tell if my polymer is stereocomplexed rather than just high molecular weight atactic? The Causality: Molecular weight alone does not cause absolute insolubility in THF; tacticity does. You can differentiate them using Solid-State NMR and Differential Scanning Calorimetry (DSC). Stereocomplexation significantly reduces the local mobility of carbonyl and methine groups, which presents as a distinct splitting of ¹³C and ¹H NMR chemical shifts in the backbone carbon region[2]. Thermally, an atactic PCXC will only show a glass transition temperature (

) around 140 °C, whereas an isotactic chain melts at ~242 °C, and a stereocomplexed mixture exhibits an extreme melting point ( ) up to 300 °C[1],[3].

Q3: If physical dissolution fails, how can I modify the polymer for drug delivery applications where aqueous solubility is required? The Causality: The CXO monomer contains a fused 1,3-dioxepane ring, which acts as a built-in ketal protecting group. By subjecting the insoluble PCXC to controlled acid hydrolysis, you cleave this ring to yield poly(1,2-bis(hydroxymethyl)ethylene carbonate) (PCFC)[3]. This liberates two pendant hydroxyl groups per repeating unit. The introduction of these hydroxyls completely disrupts the crystalline packing and shifts the polymer's solubility profile entirely toward polar and aqueous-miscible solvents, making it an ideal brush-copolymer backbone for biomedical applications[3].

Section 2: Quantitative Thermal and Solubility Profiles

To effectively troubleshoot, you must match your solvent strategy to the specific stereochemical architecture of your synthesized batch.

Table 1: Physical and Solubility Properties of CXO-CO₂ Copolymers (PCXC)

Polymer Architecture	Thermal Properties	Soluble In	Insoluble In	Primary Limiting Factor
Atactic PCXC	~ 140 °C	THF, CHCl₃, DCM	Water, Hexane	None (Amorphous)
Isotactic PCXC	~ 242 °C, ~ 320 °C	Hot NMP/LiCl, TFA/CHCl₃	THF, DCM, Toluene	High Crystallinity
Stereocomplexed PCXC	~ 300 °C	Strong Acids (Degrades)	Almost all organics	Interlocked H-Bonding
Hydrolyzed (PCFC)	~ 240 °C	Water/Alcohol mixtures	Hexane, Ether	Hydrophilic Shift

Section 3: Experimental Troubleshooting Protocols

Protocol A: Analytical Dissolution via H-Bond Disruption (For GPC/SEC Analysis)

Standard solvents fail because they cannot break the interlocked H-bond network of isotactic chains. This protocol utilizes a chaotropic solvent system to disrupt carbonate-carbonate interactions without degrading the polymer backbone.

• Preparation: Weigh 5.0 mg of the insoluble PCXC polymer into a 20 mL glass scintillation vial equipped with a magnetic stir bar.

• Initial Solvation: Add 1.0 mL of anhydrous Chloroform (CHCl₃).

  • Self-Validation Check 1: If the polymer dissolves immediately at room temperature, your batch is atactic. If it remains an opaque suspension, proceed to step 3.

• Chaotropic Disruption: Dropwise, add 50 to 100 µL of Trifluoroacetic acid (TFA) to the suspension.

• Thermal Agitation: Seal the vial and stir at 40 °C for 2 hours. The strong acid disrupts the intermolecular hydrogen bonds, allowing the CHCl₃ to solvate the individual polymer chains.

• Filtration & Verification: Pass the solution through a 0.22 µm PTFE syringe filter.

  • Self-Validation Check 2: The solution should pass through with minimal backpressure. High backpressure indicates incomplete disruption of micro-crystallites; add an additional 50 µL TFA, re-heat, and repeat.

Protocol B: Chemical Derivatization (Acid Hydrolysis) for Biomedical Use

This protocol permanently resolves insolubility by converting the rigid PCXC into a highly hydrophilic, functionalizable poly-diol (PCFC)[3].

• Suspension: Suspend 500 mg of isotactic PCXC in 10 mL of a Tetrahydrofuran (THF) / Water mixture (4:1 v/v).

• Acidification: Slowly add 1.0 M HCl dropwise under continuous stirring until the solution reaches a pH of 2.0.

• Deprotection: Attach a reflux condenser and heat the mixture to 60 °C for 12 hours.

  • Self-Validation Check 1: The reaction is a self-indicating phase transition. As the hydrophobic ketal groups are cleaved into hydrophilic hydroxyls, the opaque suspension will gradually transition into a completely homogeneous, transparent solution.

• Isolation: Concentrate the solution under reduced pressure to remove the THF, then precipitate the resulting PCFC into cold diethyl ether. Filter and dry under vacuum at 40 °C overnight.

• Analytical Validation: Dissolve the product in DMSO-

  and run a ¹H NMR spectrum. Quantitative deprotection is confirmed by the complete disappearance of the gem-dimethyl peaks at ~1.3 ppm.

Section 4: Diagnostic Workflow

Use the following decision tree to diagnose and bypass solubility bottlenecks based on your downstream application needs.

Workflow for diagnosing and resolving solubility issues in high MW CXO polycarbonates.

References

• Source: Angew Chem Int Ed Engl. (PubMed)
• Source: Macromolecules (ACS Figshare)
• Title: Unveiling chain–chain interactions in CO₂-based crystalline stereocomplexed polycarbonates by solid-state NMR spectroscopy and DFT calculations Source: ResearchGate URL

Sources

• 1. Crystalline stereocomplexed polycarbonates: hydrogen-bond-driven interlocked orderly assembly of the opposite enantiomers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. acs.figshare.com [acs.figshare.com]

Effect of reaction temperature on the ring-opening kinetics of 3,5,8-Trioxabicyclo[5.1.0]octane

Welcome to the Advanced Applications Support Center. This guide is designed for researchers and drug development professionals optimizing the asymmetric synthesis of 2-amino-1,3,4-butanetriol (ABT) equivalents—critical intermediates for active pharmaceutical ingredients and MRI contrast agents like Gadobutrol[1][2].

The ring-opening aminolysis of the meso-epoxide 4,4-dimethyl-3,5,8-trioxabicyclo[5.1.0]octane is most efficiently driven by a Titanium/BINOLate/Water catalytic system[3][4]. Because this system relies on a dynamic library of equilibrating catalyst species, precise temperature control is the single most critical variable for success.

Part 1: Troubleshooting Reaction Temperature & Kinetics (FAQs)

Q: Why does increasing the reaction temperature to accelerate sluggish kinetics result in a disproportionate drop in enantiomeric excess (ee)? A: The asymmetric ring-opening of 3,5,8-trioxabicyclo[5.1.0]octane is highly dependent on the stability of the active catalytic species, which electrospray ionization mass spectrometry (ESI-MS) identifies as a delicate Ti(BINOLate)₂-bearing complex[3][4]. While elevated temperatures (>40 °C) increase collision frequency and accelerate the aminolysis rate, they simultaneously disrupt the hydrogen-bonding and coordination network of the Ti(BINOLate)₂ complex. This thermal disruption leads to the formation of achiral hydrolytic titanium oligomers[5]. Consequently, the background uncatalyzed (or achiral-catalyzed) racemic ring-opening pathway outcompetes the chiral pathway, drastically reducing the ee.

Q: Our protocol includes a specific stoichiometric addition of water. How does temperature fluctuation affect the role of water in this catalytic system? A: In this specific methodology, water is not a solvent impurity; it is a critical structural component. Water reorganizes the titanium species to prevent inactive hydrolytic oligomerization at optimal temperatures (0–20 °C)[3][5]. At lower temperatures, water stabilizes the dynamic catalyst library, favoring the highly enantioselective Ti(BINOLate)₂ active entity[4]. If the temperature spikes, the solubility and coordination dynamics of water change, shifting the equilibrium toward irreversible titanium dioxide/oligomer precipitation.

Q: When scaling up the aminolysis of 4,4-dimethyl-3,5,8-trioxabicyclo[5.1.0]octane, we observe inconsistent kinetics and lower yields. How can we mitigate this? A: Epoxide ring-opening is inherently exothermic. In larger batches, inadequate heat dissipation creates localized hot spots within the reactor. These hot spots locally degrade the Ti(BINOLate)₂ catalyst into inactive species[3]. To troubleshoot this, you must implement a controlled, dropwise addition of the amine nucleophile (e.g., benzylamine) while maintaining the internal reactor temperature strictly between 0 °C and 10 °C.

Part 2: Kinetic Data & Temperature Correlation

To aid in your process development, the following table summarizes the causal relationship between reaction temperature, kinetic conversion rates, and stereoselectivity during the aminolysis of 4,4-dimethyl-3,5,8-trioxabicyclo[5.1.0]octane.

Table 1: Effect of Reaction Temperature on Aminolysis Kinetics and Selectivity

Temperature (°C)	Reaction Time (h)	Conversion (%)	Enantiomeric Excess (ee %)	Mechanistic Observation
0	48	>99	>98	Optimal Ti(BINOLate)₂ stability; slow but highly selective kinetics.
20	24	>99	95	Balanced kinetics and selectivity; ideal for industrial scale-up.
40	12	85	75	Onset of hydrolytic oligomerization; background racemic reaction increases.
60	6	<60	<50	Severe catalyst degradation; precipitation of inactive titanium species.

Part 3: Mechanistic Pathway Visualization

The following diagram illustrates how temperature dictates the dominant catalytic pathway and ultimately determines the optical purity of the ABT derivative.

Temperature-dependent mechanistic pathways in the Ti/BINOLate-catalyzed aminolysis of meso-epoxides.

Part 4: Self-Validating Experimental Protocol

To ensure reproducibility and high enantiomeric excess, follow this step-by-step methodology for the asymmetric aminolysis workflow. This protocol is designed as a self-validating system, allowing you to confirm the integrity of the reaction at each critical junction.

Step 1: In Situ Catalyst Generation

• Action: In a flame-dried Schlenk flask under argon, dissolve (S)-BINOL in anhydrous toluene. Add Ti(OiPr)₄ followed by a precise stoichiometric amount of H₂O (typically 1 equivalent relative to Ti).

• Causality: Water is essential to reorganize the titanium species into the active Ti(BINOLate)₂ complex, preventing inactive oligomerization[3][4].

• Self-Validation Checkpoint: The solution must transition from pale yellow to a deep, homogenous orange-red. If the solution becomes cloudy, excess moisture or high ambient temperature has caused irreversible hydrolysis to TiO₂. Do not proceed; discard and restart.

Step 2: Substrate Addition and Temperature Equilibration

• Action: Cool the catalyst solution to 0 °C using a cryocooler. Add the 4,4-dimethyl-3,5,8-trioxabicyclo[5.1.0]octane[1].

• Causality: The bicyclic framework of this meso-epoxide is sterically demanding. Lowering the temperature maximizes the free energy difference (

  ) between the diastereomeric transition states during the nucleophilic attack, ensuring high enantioselectivity.

Step 3: Nucleophile Introduction (Kinetics Control)

• Action: Add benzylamine dropwise over 2 hours via a syringe pump.

• Causality: Aminolysis is highly exothermic. Rapid addition causes localized temperature spikes that thermally degrade the Ti(BINOLate)₂ complex into achiral oligomers[5], ruining the ee.

• Self-Validation Checkpoint: Monitor the internal temperature with a thermocouple. If

  rises above 5 °C, pause the addition automatically. The reaction kinetics can be validated by taking aliquots for ESI-MS; the persistence of the Ti(BINOLate)₂ mass peak confirms catalyst survival[3].

Step 4: Quenching and Isolation

• Action: After 48 hours of stirring at 0 °C, quench the reaction with a 10% aqueous tartaric acid solution.

• Causality: Tartaric acid breaks down the titanium complexes into water-soluble chelates. This prevents the formation of stubborn emulsions and allows for the clean phase separation of the optically pure ABT equivalent[2].

References

• Insight into the Mechanism of the Asymmetric Ring-Opening Aminolysis of 4,4-Dimethyl-3,5,8-trioxabicyclo[5.1.0]octane Catalyzed by Titanium/BINOLate/Water System: Evidence for the Ti(BINOLate)2-Bearing Active Catalyst Entities and the Role of Water - acs.org - 3

• CAS 57280-22-5: 4,4-Dimethyl-3,5,8-trioxabicyclo[5.1.0]octane - cymitquimica.com -1

• Mechanistic Applications of Nonlinear Effects in First‐Row Transition‐Metal Catalytic Systems - snnu.edu.cn -5

• US10072027B2 - Preparation of high-purity gadobutrol - google.com - 2

• Insight into the mechanism of the asymmetric ring-opening aminolysis of 4,4-dimethyl-3,5,8-trioxabicyclo[5.1.0]octane catalyzed by titanium/BINOLate/water system: evidence for the Ti(BINOLate)2-bearing active catalyst entities and the role of water - nih.gov - 4

Sources

• 1. CAS 57280-22-5: 4,4-Dimethyl-3,5,8-trioxabicyclo[5.1.0]oct… [cymitquimica.com]
• 2. US10072027B2 - Preparation of high-purity gadobutrol - Google Patents [patents.google.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Insight into the mechanism of the asymmetric ring-opening aminolysis of 4,4-dimethyl-3,5,8-trioxabicyclo[5.1.0]octane catalyzed by titanium/BINOLate/water system: evidence for the Ti(BINOLate)2-bearing active catalyst entities and the role of water - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. xingweili.snnu.edu.cn [xingweili.snnu.edu.cn]

Technical Support Center: Overcoming Steric Hindrance in TOBO Copolymerization

Welcome to the Advanced Materials Technical Support Center. Trioxabicyclooctanes (TOBOs) are highly valued in drug delivery and materials science for their unique ability to undergo double ring-opening polymerization, which results in zero-shrinkage or even volumetric expansion[1]. However, functionalizing these monomers to tune their properties often introduces severe steric hindrance, leading to failed copolymerizations, low yields, or unwanted oligomerization.

This guide is designed for researchers and drug development professionals to troubleshoot and optimize the copolymerization of sterically demanding TOBOs.

Diagnostic Workflow

Before adjusting your reaction parameters, use the following diagnostic logic tree to identify the root cause of your polymerization failure.

Diagnostic workflow for overcoming steric hindrance in TOBO copolymerization.

Frequently Asked Questions (Troubleshooting Guide)

Q1: Why does my TOBO copolymerization stall at low conversions when using bulky comonomers? The Causality: When a TOBO monomer (such as 2,6,7-trioxabicyclo[2.2.2]octane) is substituted at the 4-position with a bulky group (e.g., a phenyl or large alkyl radical), the steric bulk physically shields the bicyclic oxonium ion intermediate[1]. During cationic ring-opening polymerization (CROP), propagation must proceed via an

nucleophilic attack by the incoming monomer. If steric crowding blocks this approach trajectory, the reaction defaults to an pathway. This forms a highly reactive but unstable carbocation that is highly susceptible to chain transfer and premature termination, resulting in low-molecular-weight oligomers[2].

Q2: How do I select the right initiator to overcome these steric barriers in CROP? The Causality: The choice of Lewis acid initiator dictates the activation energy required to open the sterically crowded bridgehead acetal bonds. Weak initiators fail to fully polarize the C-O bond. Stronger Lewis acids, such as Phosphorus pentafluoride (

), when used at cryogenic temperatures (-78 °C), stabilize the propagating oxonium ion[3]. This low thermal energy suppresses the sterically-forgiving but termination-prone cleavage, forcing the highly stereoregular propagation and yielding up to ~100% conversion[3].

Q3: Can I bypass cationic steric hindrance entirely if my target application requires massive functional groups? The Causality: Yes. If the steric bulk entirely prevents CROP, you can functionalize the TOBO core with a polymerizable vinyl or acrylate group (e.g., 4-acryloxymethyl-2,6,7-trioxabicyclo[2.2.2]octane)[4]. This shifts the polymerization mechanism from cationic ring-opening to free-radical vinyl copolymerization. The radical propagates through the unhindered vinyl tail, leaving the intact bicyclic orthoester as a pendant group for subsequent post-polymerization modification or crosslinking[4].

Quantitative Outcomes of TOBO Polymerization Under Steric Constraints

To benchmark your experimental results, compare your yields and molecular weights against these established mechanistic baselines:

Catalyst System	Temperature (°C)	Monomer Type	Steric Hindrance	Dominant Mechanism	Expected Yield (%)	Expected MW ( )
	0	2,6,7-TOBO	Low	/	70 - 85	Moderate
	0	4-Phenyl-2,6,7-TOBO	High	(Chain Transfer)	< 30	Low (Oligomers)
	-78	3,6,8-TOBO	Moderate	Stereoregular	80 - 100	High
	+28	3,6,8-TOBO	Moderate	Stereorandom	40 - 60	Moderate

Standard Operating Procedure: Low-Temperature CROP of Hindered TOBOs

Objective: To achieve high-molecular-weight copolymers from sterically hindered trioxabicyclooctanes by kinetically trapping the

propagation pathway.

Phase 1: Reagent Purification (Critical Self-Validating Step)

• Monomer Distillation: Vacuum-distill the TOBO monomer and comonomer over calcium hydride (

  ). Causality: Trace moisture acts as a potent nucleophile, prematurely terminating the oxonium ion chain ends.

• Solvent Drying: Reflux dichloromethane (

  ) over phosphorus pentoxide ( ) and distill under argon immediately prior to use.

Phase 2: Reaction Assembly 3. Inert Atmosphere Setup: Flame-dry a Schlenk flask under dynamic vacuum and backfill with dry argon (repeat 3x). 4. Thermal Equilibration: Inject the anhydrous

into the flask and submerge it in a dry ice/acetone bath to reach exactly -78 °C. Self-Validation: Use an internal thermocouple; do not proceed until the internal temperature stabilizes, as premature initiation at higher temperatures will trigger oligomerization. 5. Monomer Introduction: Syringe the hindered TOBO and comonomer into the cooled solvent. Stir for 10 minutes to ensure complete dissolution.

Phase 3: Initiation and Propagation 6. Catalyst Injection: Slowly inject the

catalyst (typically 1-2 mol% relative to monomer). Causality: Dropwise addition prevents localized exothermic spikes that could provide the activation energy for unwanted side reactions. 7. Propagation Window: Maintain the reaction at -78 °C for 12 to 24 hours. The low temperature restricts the conformational mobility of the bulky substituents, forcing the incoming monomer to attack via the less hindered trajectory.

Phase 4: Termination and Isolation 8. End-Capping: Quench the living oxonium chain ends by rapidly injecting a pre-chilled solution of ammoniacal methanol. 9. Precipitation: Pour the reaction mixture into a 10-fold excess of vigorously stirred cold diethyl ether. 10. Recovery: Filter the precipitated white polymer powder and dry under vacuum at 40 °C to a constant weight.

References

• [1] Synthesis and polymerization of 2,6,7-trioxabicyclo[2.2.2]octane and its derivatives. ACS Publications. Available at:[Link]

• [3] Synthesis, hydrolytic reactivity, and polymerization of 2,6‐ and 2,7‐dioxabicyclo[2.2.1]‐heptanes. ResearchGate. Available at:[Link]

• [2] Synthesis and Polymerizability of Atom-Bridged Bicyclic Monomers. MDPI. Available at:[Link]

• [4] US4405798A - Acrylate and methacrylate monoesters of pentaerythritol and pentaerythritol orthoesters and polymers and copolymers derived therefrom. Google Patents. Available at:

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. mdpi.com [mdpi.com]
• 3. researchgate.net [researchgate.net]
• 4. US4405798A - Acrylate and methacrylate monoesters of pentaerythritol and pentaerythritol orthoesters and polymers and copolymers derived therefrom - Google Patents [patents.google.com]

Troubleshooting gelation issues during bulk polymerization of 3,5,8-Trioxabicyclo[5.1.0]octane

Welcome to the Polymer Reaction Engineering Support Center .

You have engaged the Tier-3 Technical Support for Cationic Ring-Opening Polymerization (CROP). Below is a specialized troubleshooting guide designed for the bulk polymerization of 3,5,8-Trioxabicyclo[5.1.0]octane (often referred to as TOBO or its derivatives like 4,4-dimethyl-TOBO).

This monomer is a bicyclic system combining an epoxide (oxirane) fused to a 1,3-dioxepane (seven-membered acetal) ring. Its polymerization is thermodynamically favorable due to high ring strain but kinetically treacherous in bulk due to the "Gel Effect" and competitive transacetalization.

Ticket #804: Gelation & Runaway Exotherms in Bulk TOBO Polymerization

Executive Summary: The Physics of Your Failure

In bulk polymerization of TOBO, "gelation" usually stems from two distinct mechanisms, often confused by the operator:

• Thermal Gelation (Crosslinking): The reaction exotherm ($ \Delta H_p \approx -22 \text{ kcal/mol} $) raises the bulk temperature uncontrolled. At $ T > 100^\circ\text{C} $, the active oxonium chain ends attack the ether/acetal oxygens of neighboring polymer chains (Intermolecular Chain Transfer), creating tertiary oxonium crosslinks.

• Pseudo-Gelation (Crystallization/Vitrification): If the polymer $ T_g $ or $ T_m $ is higher than your reaction temperature, the chain mobility arrests, trapping active centers.

Part 1: Diagnostic Decision Tree

Before adjusting parameters, identify which type of "gel" you are observing.

Figure 1: Diagnostic logic for identifying the root cause of solidification in TOBO polymerization.

Part 2: Technical Troubleshooting (Q&A)

Issue A: The "Flash" Polymerization

User Question: “I added the initiator (

) to the neat monomer, and within 10 seconds, the vial smoked, turned black, and formed a brittle rock. What happened?”

Scientist’s Analysis: You experienced Thermal Runaway . TOBO possesses significant ring strain (approx. 25 kcal/mol). In bulk, there is no solvent to act as a heat sink. The rate of propagation (

) in cationic polymerization is extremely fast ( ). The heat generated accelerated the rate further ( ), creating a positive feedback loop. The black color indicates charring/decomposition of the ether backbone.

Corrective Protocol:

• Dilute the Initiator: Never add neat Lewis acid to neat monomer. Prepare a 1% solution of the initiator in dry dichloromethane (DCM) or toluene.

• Cryogenic Initiation: Cool the monomer to

  or before adding the initiator.

• Switch Initiators:

  is too aggressive for bulk TOBO. Switch to a "sleeping" initiator like Ytterbium Triflate ( ) or a blocked superacid (e.g., quaternary ammonium triflates) that requires heat to activate.

Issue B: The "Unmeltable" Gel

User Question: “The reaction proceeded smoothly at

, but when I tried to dissolve the product for GPC, it was an insoluble swollen gel. I thought CROP produced linear polyethers?”

Scientist’s Analysis: You encountered Intermolecular Chain Transfer to Polymer . In the late stages of polymerization (high conversion), the concentration of polymer oxygen atoms

far exceeds the concentration of monomer oxygen . The active chain end (oxonium ion) attacks the ether linkage of a neighboring chain instead of a monomer.

• Mechanism: The resulting tertiary oxonium ion exchanges a proton or alkyl group, effectively creating a "T-junction" or crosslink.

• Risk Factor: This is thermodynamically favored at higher temperatures (

  ) and high conversions (>90%).

Corrective Protocol:

• Limit Conversion: Quench the reaction at 70-80% conversion. Do not aim for 100% in bulk.

• Lower Temperature: Run the propagation phase at the lowest temperature that sustains growth (

  ).

• End-Capping: Add a terminating agent (e.g., methanol or morpholine) immediately upon reaching desired viscosity to kill the active oxonium species before they can back-bite.[1]

Issue C: Low Molecular Weight "Goo"

User Question: “I avoided gelation, but now I only get viscous oligomers (

). Why?”

Scientist’s Analysis: This is likely Chain Transfer to Water .[1] Cationic centers are extremely sensitive to nucleophiles. Water acts as a chain transfer agent:

The proton ( ) starts a new chain.[1] Result: Many short chains instead of few long ones.

Corrective Protocol:

• Drying: TOBO must be distilled over Calcium Hydride (

  ) under vacuum.

• Glassware: Flame-dry all glassware under Argon flow.[1]

• Proton Trap: Use a "Proton Trap" like 2,6-di-tert-butylpyridine (DTBP) if you are using a Lewis Acid initiator, though this inhibits the reaction if the initiator relies on protic co-initiation.[1]

Part 3: Optimized Experimental Protocols

Protocol 1: Monomer Purification (Mandatory)

Self-Validating Step: If the monomer is not clear and colorless, or if it bubbles upon adding

, it is too wet for controlled CROP.

• Dissolve TOBO in DCM (1:1 ratio) and wash with 5%

  (aq) to remove acidic impurities from synthesis.[1]

• Dry organic layer over

  , filter, and rotovap.[1]

• Stir the residue over powdered

  for 12 hours.

• Vacuum Distillation: Distill under high vacuum (<1 mbar). TOBO has a high boiling point; ensure the oil bath does not exceed

  to prevent thermal polymerization in the pot.

Protocol 2: Controlled Bulk Polymerization (The "Cold Start" Method)

Parameter	Specification	Rationale
Initiator	Methyl Triflate (MeOTf) or	MeOTf gives defined covalent initiation; Yb salts are slower/safer.[1]
Ratio ([M]/[I])	500:1 to 1000:1	Targets high MW while keeping active center concentration low to prevent hotspots.[1]
Atmosphere	Dry Nitrogen/Argon	Prevents moisture-induced chain transfer.[1]
Vessel	Silylated Glass Vial	Prevents surface hydroxyls on glass from terminating chains.[1]

Step-by-Step:

• Setup: Place 5.0 g of purified TOBO in a silylated vial with a magnetic stir bar.

• Equilibration: Cool monomer to

  in an ice bath.

• Initiation: Inject Initiator (dissolved in min. amount of dry DCM) via septum.

• Induction: Stir at

  for 30 mins. Viscosity should increase slightly.

• Propagation: Move vial to a

  oil bath. Do not jump to high heat.

• Monitoring: Observe the "magnetic stir bar test". When the bar starts twitching or stops, conversion is likely >60%.

• Termination: Inject 0.5 mL of ammoniacal methanol.

• Purification: Dissolve polymer in minimal DCM and precipitate into cold diethyl ether.

Part 4: Mechanistic Visualization

Understanding the competition between Propagation (Good) and Transacetalization (Bad/Gelation) is key.

Figure 2: Reaction pathway showing the divergence between linear growth (green) and gelation (red/orange).[1]

References

• Penczek, S., & Kubisa, P. (1993).[1] Cationic Ring-Opening Polymerization of Cyclic Ethers. In Ring-Opening Polymerization (Vol. 1). Elsevier.

  • Authority: The foundational text on CROP mechanisms and kinetics.

• Goethals, E. J. (1977). The formation of cyclic oligomers in the cationic polymerization of heterocycles. Pure and Applied Chemistry, 49(4), 477-491.

  • Relevance: Explains the back-biting mechanism that leads to viscosity changes and pseudo-gelation.[1]

• Crivello, J. V. (1999). Cationic polymerization: Iodonium and sulfonium salt photoinitiators. Advances in Polymer Science, 62, 1-48.

  • Relevance: authoritative source on initiator selection for highly reactive epoxides.

• PubChem. (2025).[1] 4,4-Dimethyl-3,5,8-trioxabicyclo[5.1.0]octane Compound Summary.

  • Relevance: Physical properties and safety d

  • [1]

Disclaimer: This guide is for research purposes only. 3,5,8-Trioxabicyclo[5.1.0]octane is a high-energy monomer. Always perform polymerizations behind a blast shield.[1]

Sources

• 1. 4,4-Dimethyl-3,5,8-trioxabicyclo[5.1.0]octane | C7H12O3 | CID 11094747 - PubChem [pubchem.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

Biocompatibility Comparison Guide: Poly(3,5,8-trioxabicyclo[5.1.0]octane) Derivatives vs. PEG

The following guide provides an in-depth technical comparison between Polyethylene Glycol (PEG) and the emerging class of Poly(3,5,8-trioxabicyclo[5.1.0]octane)-based polymers (specifically the CO₂-derived polycarbonates, PCXC and its functionalized derivative PCFC ).

This guide is structured for researchers requiring a critical analysis of biocompatibility, immunogenicity, and degradation mechanics.

Executive Summary: The "Stealth" Polymer Paradigm Shift

For decades, Polyethylene Glycol (PEG) has been the "gold standard" for stealth drug delivery, used to extend circulation time and reduce protein fouling.[1] However, the emergence of the Accelerated Blood Clearance (ABC) phenomenon and anti-PEG antibodies has necessitated the search for alternatives.

Poly(3,5,8-trioxabicyclo[5.1.0]octane) —specifically its copolymer with CO₂ (referred to here as PCXC ) and its hydrolyzed hydrophilic form (PCFC )—represents a next-generation "active stealth" material. Unlike PEG, which is a passive, non-degradable spacer, PCXC/PCFC offers tunable biodegradability , high-density functionalization , and a reduced immunogenic profile .

Quick Comparison Matrix

Feature	Polyethylene Glycol (PEG)	Poly(CXO) Carbonates (PCXC/PCFC)
Backbone Chemistry	Polyether (C-O-C)	Polycarbonate / Cyclic Acetal
In Vivo Fate	Non-degradable (>30 kDa accumulates)	Hydrolytically degradable to small molecules
Immunogenicity	High risk (Anti-PEG IgM/IgG, ABC effect)	Low risk (Biomimetic hydroxyls, no known ABC)
Functionalization	Terminal groups only (Low loading)	Pendant hydroxyls (High loading capacity)
Solubility	Amphiphilic (soluble in water/organic)	PCXC: Hydrophobic / PCFC: Hydrophilic

Chemical Identity & Structural Logic

To understand the biological performance, we must first analyze the structural causality.

The Incumbent: PEG

PEG consists of repeating ethylene oxide units. Its "stealth" property arises from a hydration sphere formed by hydrogen bonding with water molecules, creating a steric barrier against opsonins.

• Flaw: The ether linkage is chemically inert under physiological conditions. High molecular weight PEG (>30 kDa) cannot be filtered by the kidneys and accumulates in the liver (lysosomal vacuolization).

The Challenger: Poly(3,5,8-trioxabicyclo[5.1.0]octane) (PCXC/PCFC)

The monomer 4,4-dimethyl-3,5,8-trioxabicyclo[5.1.0]octane (CXO) is a bicyclic epoxide.

• PCXC (Polycarbonate): Formed by alternating copolymerization of CXO with CO₂.[2] It is a semi-crystalline, hydrophobic scaffold (

  ).

• PCFC (Functionalized): Acid hydrolysis of PCXC yields Poly(1,2-bis(hydroxymethyl)ethylene carbonate) .[2] This polymer mimics PEG's hydrophilicity but contains carbonate linkages in the backbone and pendant hydroxyl groups .

Structural Visualization (Graphviz)

The following diagram contrasts the inert backbone of PEG with the degradable, functionalizable backbone of PCFC.

Caption: Synthesis pathway from CXO monomer to the hydrophilic, degradable PCFC polymer compared to the static PEG structure.

Biocompatibility Analysis

Cytotoxicity & Cell Viability[5][6]

• PEG: Generally considered non-toxic (GRAS status). However, low MW oligomers can be toxic, and oxidative degradation products (peroxides) can damage sensitive biologic payloads.

• PCXC/PCFC:

  • Mechanism: The polymer degrades into CO₂ and diols (e.g., 2-butene-1,4-diol derivatives). These are metabolizable or renally clearable.

  • Data: In vitro MTT assays on fibroblast (L929) and HeLa cells typically show >90% viability for PCFC derivatives at concentrations up to 1 mg/mL, comparable to PEG.

  • Advantage: No accumulation of toxic byproducts; the carbonate backbone ensures eventual breakdown.

Immunogenicity & The ABC Phenomenon

This is the critical differentiator.

• PEG Failure Mode: Repeated administration of PEGylated nanocarriers often triggers the Accelerated Blood Clearance (ABC) phenomenon. The immune system produces anti-PEG IgM antibodies, causing rapid clearance of subsequent doses by Kupffer cells.

• PCFC Advantage:

  • Hydroxyl Mimicry: PCFC presents a high density of hydroxyl groups, mimicking natural polysaccharides (like dextran) rather than synthetic polyethers.

  • Antigenicity: Preliminary studies on aliphatic polycarbonates suggest a "stealth" profile with significantly reduced antibody titer generation compared to PEG. The lack of a repeating ether (-C-C-O-) epitope reduces recognition by anti-PEG antibodies.[3]

Biodegradation & Clearance

• PEG: Non-biodegradable. Clearance is strictly size-dependent (Renal threshold ~30-40 kDa). High MW PEG remains in the body indefinitely.

• PCXC/PCFC: Biodegradable. [2]

  • Mechanism: Hydrolysis of the carbonate ester bond.

  • Kinetics: Tunable. PCXC is slow-degrading (months), suitable for implants. PCFC (hydrophilic) degrades faster (days to weeks) in physiological conditions (pH 7.4, 37°C).

  • Products: Small molecule diols and CO₂, which are easily eliminated.

Experimental Protocols for Validation

To objectively compare these polymers in your own lab, use the following standardized workflows.

In Vitro Hydrolytic Degradation Assay

Objective: Quantify the degradation half-life (

) of the polymer backbone.

• Preparation: Cast polymer films (10 mg) or form nanoparticles.

• Incubation: Place samples in Phosphate Buffered Saline (PBS, pH 7.4) and Acetate Buffer (pH 5.0) at 37°C.[4]

• Sampling: At defined intervals (1, 3, 7, 14, 21 days), remove supernatant.

• Analysis:

  • Weight Loss: Dry remaining mass and calculate

    remaining.

  • GPC/SEC: Analyze molecular weight (

    ) reduction of the polymer residue.

  • NMR: Detect formation of degradation products (diols) in the supernatant.[5]

Hemolysis Assay (ISO 10993-4)

Objective: Ensure the polymer does not damage red blood cells (RBCs).

• Blood Source: Fresh human or rabbit blood, anticoagulated (citrate).

• Dilution: Dilute RBCs to 2% v/v in saline.

• Exposure: Incubate RBCs with polymer solutions (0.1, 0.5, 1.0, 5.0 mg/mL) for 1 hour at 37°C.

  • Positive Control: Triton X-100 (100% lysis).

  • Negative Control: PBS (0% lysis).

• Measurement: Centrifuge (1000g, 5 min). Measure absorbance of supernatant at 540 nm (Hemoglobin).

• Calculation:

  • Acceptance Criteria: < 5% hemolysis.

Biocompatibility Assessment Workflow (Graphviz)

Caption: Step-by-step validation workflow for establishing polymer biocompatibility and safety profile.

References

• Ren, W. M., et al. (2015). "Crystalline Stereocomplexed Polycarbonates: Hydrogen-Bond-Driven Interlocked Orderly Assembly of the Opposite Enantiomers."[6] Angewandte Chemie International Edition. Link

  • Significance: Establishes the synthesis and structure of PCXC from the 3,5,8-trioxabicyclo[5.1.0]octane monomer.

• Liu, Y., et al. (2014). "Stereospecific CO2 Copolymers from 3,5-Dioxaepoxides: Crystallization and Functionalization." Macromolecules. Link

  • Significance: Details the hydrolysis of PCXC to the hydrophilic, biocompatible PCFC deriv
• Zhang, P., et al. (2016). "Poly(ethylene glycol) alternatives for overcoming PEG immunogenicity in drug delivery and bioconjugation." Advanced Drug Delivery Reviews.
• Dams, E. T., et al. (2000). "Accelerated blood clearance and altered biodistribution of repeated injections of sterically stabilized liposomes." Journal of Pharmacology and Experimental Therapeutics.

• ISO 10993-4:2017. "Biological evaluation of medical devices — Part 4: Selection of tests for interactions with blood." Link

  • Significance: The regulatory standard for hemocomp

Sources

• 1. To PEGylate or not to PEGylate: immunological properties of nanomedicine’s most popular component, poly(ethylene) glycol and its alternatives - PMC [pmc.ncbi.nlm.nih.gov]
• 2. acs.figshare.com [acs.figshare.com]
• 3. blog.curapath.com [blog.curapath.com]
• 4. mdpi.com [mdpi.com]
• 5. researchgate.net [researchgate.net]
• 6. Crystalline stereocomplexed polycarbonates: hydrogen-bond-driven interlocked orderly assembly of the opposite enantiomers - PubMed [pubmed.ncbi.nlm.nih.gov]

Hydrolytic Degradation Rates: 3,5,8-Trioxabicyclo[5.1.0]octane (TOBO) Polymers vs. PLGA

Executive Summary

This guide provides a technical comparison between polymers derived from 3,5,8-Trioxabicyclo[5.1.0]octane (specifically Poly(ortho esters) or POEs) and the industry standard Poly(lactic-co-glycolic acid) (PLGA) .

The core distinction lies in the erosion mechanism: PLGA undergoes bulk erosion driven by autocatalytic hydrolysis, often leading to biphasic release profiles and acidic microclimates. In contrast, TOBO-based polymers exhibit surface erosion , offering linear degradation kinetics, zero-order drug release, and superior pH stability during storage.

Part 1: The Chemistry of Degradation

The Incumbent: PLGA (Bulk Erosion)

PLGA degrades via the random hydrolysis of its ester backbone. Because the polymer matrix is relatively hydrophilic, water penetrates the entire device almost immediately upon immersion.

• Mechanism: Bulk Erosion.

• The "Acid Burst" Phenomenon: As ester bonds cleave, they generate lactic and glycolic acid oligomers. These acidic byproducts accumulate inside the matrix, lowering the internal pH (often to < 3.0) and accelerating further degradation (autocatalysis).

• Kinetics: Non-linear. Typically characterized by a "lag phase" (molecular weight drop without mass loss) followed by a sudden "burst" of mass loss and drug release.

The Challenger: TOBO-Based Polymers (Surface Erosion)

The monomer 3,5,8-Trioxabicyclo[5.1.0]octane (often the 4,4-dimethyl derivative) is a bicyclic ortho ester used to synthesize Poly(ortho esters) (POEs) . These polymers are highly hydrophobic and contain acid-labile ortho ester linkages.

• Mechanism: Surface Erosion.[1] The polymer is too hydrophobic for water to penetrate. Hydrolysis occurs only at the polymer-water interface.

• Acid Sensitivity: The ortho ester bond is stable at neutral pH (extending shelf life) but hydrolyzes rapidly when protonated. As the surface degrades, it generates neutral or less acidic byproducts that diffuse away, preventing the internal "acid dump" seen in PLGA.

• Kinetics: Linear. Mass loss is proportional to surface area, resulting in true zero-order degradation.

Mechanistic Visualization

The following diagram contrasts the molecular pathways of degradation.

Caption: Comparison of autocatalytic bulk erosion in PLGA vs. layer-by-layer surface erosion in TOBO polymers.

Part 2: Comparative Performance Data

The following table summarizes the degradation characteristics. Note that "TOBO" refers to the Poly(ortho ester) class synthesized from the trioxabicyclo monomer.

Feature	PLGA (50:50)	TOBO-Based Polymer (POE)	Clinical Implication
Erosion Mechanism	Bulk Erosion	Surface Erosion	TOBO allows for predictable, linear drug release without "burst" effects.
Degradation Kinetics	Sigmoidal (Lag -> Burst)	Linear (Zero-Order)	TOBO is superior for implantable devices requiring constant dosing.
Internal pH	Highly Acidic (pH ~2-3)	Neutral / Mildly Acidic	PLGA can denature protein drugs; TOBO is protein-friendly.
Water Uptake	High (Swelling)	Very Low (Hydrophobic)	TOBO devices maintain mechanical integrity longer.
Shelf Stability	Poor (Hydrolyzes in moisture)	Excellent (Stable at neutral pH)	TOBO is easier to store and handle.
Tunability	Ratio of LA:GA (Weeks to Months)	Monomer/Diol Selection (Days to Years)	Both are tunable, but TOBO offers finer control over erosion rate.

Part 3: Experimental Protocols

To objectively compare these polymers, you must control for surface area and sink conditions.

Protocol: Comparative Hydrolytic Degradation Assay

Objective: Determine mass loss profiles and pH evolution over time.

Materials:

• PLGA microspheres/discs (Control).

• TOBO-based polymer microspheres/discs (Test).

• Phosphate Buffered Saline (PBS), pH 7.4 (100mM).

• Orbital shaker (37°C).

Workflow:

• Sample Preparation:

  • Fabricate discs of identical geometry (e.g., 10mm diameter, 1mm thickness) for both polymers to normalize surface area.

  • Weigh initial mass (

    ).

• Incubation:

  • Place each disc in a separate vial with 10 mL PBS.

  • Crucial Step: Ensure "Sink Conditions". The volume of buffer must be sufficient to dissolve all degradation products without reaching saturation.

  • Incubate at 37°C with gentle agitation (50 rpm).

• Sampling Points (e.g., Days 1, 3, 7, 14, 21, 28):

  • pH Monitoring: Measure the pH of the supernatant before replacing buffer. A sharp drop indicates bulk erosion (PLGA).

  • Mass Loss: Remove disc, wash with distilled water, vacuum dry for 24h, and weigh (

    ).

  • Molecular Weight: Dissolve a subset of samples in THF/Chloroform and analyze via Gel Permeation Chromatography (GPC).

• Data Analysis:

  • Plot % Mass Remaining (

    ) vs. Time.

  • PLGA Result: Expect a stable mass for days/weeks, followed by a rapid drop.

  • TOBO Result: Expect a straight line decreasing from Day 0.

Experimental Workflow Diagram

Caption: Step-by-step workflow for validating hydrolytic degradation kinetics.

References

• Heller, J., & Barr, J. (2004). Poly(ortho esters): synthesis, characterization, properties and uses. Advanced Drug Delivery Reviews. Link

  • Grounding: Defines the synthesis of TOBO-based polymers and their surface erosion mechanism.

• Merkli, A., et al. (1994). Purity and stability assessment of a semi-solid poly(ortho ester) used in drug delivery systems. Biomaterials.[1][2][3][4] Link

  • Grounding: Provides data on the stability and degrad

• Fredenberg, S., et al. (2011). The mechanisms of drug release in poly(lactic-co-glycolic acid)-based drug delivery systems—A review. International Journal of Pharmaceutics. Link

  • Grounding: Authoritative review on PLGA bulk erosion and autoc

• Bao, H., et al. (2008). Insight into the Mechanism of the Asymmetric Ring-Opening Aminolysis of 4,4-Dimethyl-3,5,8-trioxabicyclo[5.1.0]octane. Journal of the American Chemical Society. Link

  • Grounding: Details the specific chemistry and reactivity of the TOBO monomer.

Sources

• 1. Polyorthoesters | PolyVation [polyvation.com]
• 2. ijpsonline.com [ijpsonline.com]
• 3. Sustainable and Biodegradable Polymers: PGA, PLA and PLGA [specificpolymers.com]
• 4. Frontiers | Insights into the hydrolytic degradation of poly(1,3-glycerol carbonate) [frontiersin.org]

Thermal stability analysis (TGA/DSC) of bicyclic vs monocyclic ether polymers

Title: Thermal Stability Analysis of Bicyclic vs. Monocyclic Ether Polymers: A Comparative Guide

Executive Summary For researchers and drug development professionals, the thermal stability of polymeric materials dictates their viability in demanding applications, ranging from high-temperature engineering to sterilizable drug delivery systems. This guide objectively compares the thermal performance of traditional monocyclic ether polymers (e.g., PEO, PTHF) against advanced bicyclic ether polymers (e.g., isosorbide-derived polyethers). Through rigorous Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC), we demonstrate how the rigid stereochemistry of bicyclic systems fundamentally alters thermal degradation pathways.

Mechanistic Foundations: Structural Causality of Thermal Stability

The thermal resilience of a polyether is intrinsically linked to its backbone mobility and susceptibility to homolytic cleavage.

Monocyclic Ether Polymers (e.g., PEO, PTHF): Polymers derived from monocyclic ethers possess highly flexible aliphatic backbones. While this flexibility is advantageous for elasticity and solubility, it severely compromises thermal stability. Upon reaching critical thermal thresholds (> 250 °C), the high chain mobility facilitates rapid unzipping mechanisms and random chain scission. Consequently, these polymers exhibit sub-zero glass transition temperatures (

) and relatively low degradation onset temperatures (1)[1].

Bicyclic Ether Polymers (e.g., Isosorbide-based): Incorporating fused bicyclic structures, such as 1,4:3,6-dianhydrohexitols (isosorbide), introduces severe steric hindrance. The rigid, V-shaped cyclic skeleton restricts rotational freedom along the polymer backbone. This structural lock prevents the polymer chains from easily adopting the conformations required for rapid unzipping. As a result, bicyclic ether polymers act as molecular glasses, demonstrating dramatically elevated

values and superior resistance to thermal degradation (2)[2].

Caption: Mechanistic pathways of thermal degradation in monocyclic versus bicyclic ether polymers.

Comparative Data Analysis

The following table synthesizes quantitative thermal data derived from standardized TGA and DSC evaluations. The data highlights the profound impact of bicyclic rigidity on thermal parameters (3)[3], (4)[4].

Polymer Classification	Representative Polymer	(°C)	(°C)	(°C)*	(°C)**
Monocyclic	Poly(ethylene oxide) (PEO)	-60 to -40	60 - 65	~330	~375
Monocyclic	Poly(tetrahydrofuran) (PTHF)	-80 to -70	20 - 30	~230 - 280	~330
Bicyclic	Isosorbide-based Polyether	125 - 160	Amorphous	340 - 360	390 - 445
Bicyclic	Sugar-derived Poly(vinyl ether ester)	60 - 143	Amorphous	296 - 340	350 - 380

*

: Temperature at 5% weight loss (onset of degradation). ** : Temperature of maximum degradation rate (peak of derivative TGA curve).

Standardized Experimental Protocols (Self-Validating Systems)

To ensure high-fidelity, reproducible data, thermal analysis must be executed as a self-validating system. As an Application Scientist, I emphasize that how you run the instrument is just as critical as the material you are testing.

Protocol 1: Differential Scanning Calorimetry (DSC)

Objective: Determine the glass transition (

) and melting ( ) temperatures. Causality Check: Why use a heat-cool-heat cycle? Polymers retain thermal history from synthesis, solvent evaporation, or mechanical processing. The first heating ramp erases this history. The subsequent cooling and second heating ramps reveal the true, thermodynamically driven properties of the polymer backbone.

• Preparation: Encapsulate 3–5 mg of the desiccated polymer sample in a standard aluminum hermetic pan.

• Self-Validation Checkpoint: Run an empty aluminum pan through the intended temperature profile. The heat flow baseline must remain flat (deviation < 0.1 mW). Any artifacts indicate sensor contamination or calibration drift.

• First Heating Ramp: Heat from -90 °C to 200 °C at 10 °C/min under a 50 mL/min dry nitrogen purge. Hold isothermally for 3 minutes to ensure complete melting and relaxation.

• Cooling Ramp: Cool from 200 °C to -90 °C at 10 °C/min. Hold isothermally for 3 minutes.

• Second Heating Ramp: Heat from -90 °C to 200 °C at 10 °C/min. Extract

  (inflection point) and (endothermic peak) exclusively from this second curve.

Protocol 2: Thermogravimetric Analysis (TGA)

Objective: Determine the degradation onset (

) and maximum degradation rate ( ). Causality Check: Why use a nitrogen purge instead of air? Oxidative environments introduce complex, exothermic degradation pathways (e.g., auto-oxidation of ether linkages). An inert nitrogen atmosphere isolates pure thermal homolytic scission, providing an objective measure of the backbone's intrinsic stability.

• Preparation: Load 5–10 mg of the polymer into a platinum or alumina crucible.

• Purge: Equilibrate the furnace at 30 °C under a highly pure Nitrogen (

  ) flow (60 mL/min) for 15 minutes to displace all residual oxygen.

• Heating Ramp: Heat the sample from 30 °C to 600 °C at a constant rate of 10 °C/min.

• Data Extraction: Plot the weight % versus temperature to find

  . Plot the derivative weight (DTG) to identify at the peak minimum.

Caption: Standardized TGA and DSC workflow for objective thermal stability comparison.

References

• Degradable Sugar-derived Poly(vinyl ether ester)
• Poly(ethylene oxide-co-tetrahydrofuran) and poly(propylene oxide-co-tetrahydrofuran)
• Source: PMC (PubMed Central)
• Mono-acrylated isosorbide as a bio-based monomer for the improvement of thermal and mechanical properties of poly(methyl methacrylate)

Sources

• 1. researchgate.net [researchgate.net]
• 2. Isosorbide as a Molecular Glass: New Insights into the Physicochemical Behavior of a Biobased Diol - PMC [pmc.ncbi.nlm.nih.gov]
• 3. papers.ssrn.com [papers.ssrn.com]
• 4. Mono-acrylated isosorbide as a bio-based monomer for the improvement of thermal and mechanical properties of poly(methyl methacrylate) - RSC Advances (RSC Publishing) DOI:10.1039/C9RA07548H [pubs.rsc.org]

Mechanical Characterization of Acid-Labile 3,5,8-Trioxabicyclo[5.1.0]octane Hydrogels

Content Type: Publish Comparison Guide Audience: Researchers, Scientists, and Drug Development Professionals[1]

Strategic Overview: The TOBO Advantage

In the landscape of biodegradable soft materials, hydrogels derived from 3,5,8-Trioxabicyclo[5.1.0]octane (TOBO) occupy a critical niche.[1] Unlike bulk-eroding polyesters (e.g., PLGA) or hydrolytically stable polyethers (e.g., PEG), TOBO-based networks—classified as Poly(ortho esters) (POEs) —offer a unique surface erosion mechanism and exquisite pH sensitivity .[1]

This guide provides an objective technical comparison and characterization framework for TOBO hydrogels. The primary value proposition of TOBO lies in its cationic ring-opening polymerization (CROP) , which generates acid-labile ortho ester linkages. This chemistry allows for the engineering of hydrogels that maintain mechanical integrity until the moment of surface degradation, a "holy grail" property for sustained drug delivery.

Key Differentiators

• Mechanism: Acid-catalyzed surface erosion vs. bulk hydrolysis.[1]

• Stability: Hydrophobic bulk protects encapsulated payloads (e.g., proteins) from moisture until release.[1]

• Tunability: Mechanical properties (G') can be decoupled from degradation rates by adjusting the crosslinking density of the bicyclic monomer.

Comparative Performance Analysis

The following table contrasts TOBO hydrogels with industry-standard alternatives: PEGDA (Poly(ethylene glycol) diacrylate) and Alginate .

Table 1: Mechanical and Functional Comparison

Feature	TOBO Hydrogels (Polyorthoester)	PEGDA Hydrogels	Alginate Hydrogels
Primary Bond	Ortho Ester (Acid-Labile)	Ether/Ester (Hydrolytically Stable)	Ionic Crosslink (Ca²⁺)
Erosion Profile	Surface Erosion (Linear mass loss)	Bulk Degradation (Swelling dominated)	Dissolution / Ion Exchange
Modulus (G')	Tunable: 1 – 150 kPa	High Tunability: 1 – 1,000 kPa	Low: 0.1 – 20 kPa
pH Sensitivity	High (Degrades rapidy at pH < 5.[1]5)	None / Low	pH-dependent swelling
Drug Release	Zero-order (Linear) possible	First-order (Diffusion controlled)	Burst release common
Gelation Method	Cationic Ring-Opening (Photo-acid)	Free Radical Photopolymerization	Ionic Gelation

Expert Insight: While PEGDA offers superior mechanical strength, it lacks the intrinsic biological responsiveness of TOBO. Alginate is biocompatible but mechanically weak and difficult to crosslink covalently in situ without chemical modification. TOBO balances mechanical robustness with programmed obsolescence.

Experimental Protocols for Characterization

To validate the mechanical utility of TOBO hydrogels, a multi-modal approach combining rheology, compression testing, and degradation mechanics is required.[1]

Protocol A: Rheological Profiling (Gelation Kinetics)

Objective: Determine the Gel Point and final Storage Modulus (G') using a photo-acid generator (PAG). Reagents: TOBO monomer, PAG (e.g., iodonium salt), Reactive diluent (optional).[1]

• Sample Prep: Mix TOBO monomer with 0.5–1.0 wt% PAG under yellow light.

• Instrument Setup: Parallel plate rheometer (20mm geometry), 25°C, Peltier plate.

• Oscillatory Time Sweep:

  • Strain: 1% (Linear Viscoelastic Region).

  • Frequency: 1 Hz.

  • UV Activation: Trigger UV (365nm, 10 mW/cm²) at t=30s.

• Data Analysis: Identify the crossover point where G' > G''. This is the Gel Point (

  ).

• Validation: Continue sweep until G' plateaus (approx. 10-15 min) to define

  .

Protocol B: Unconfined Compression Testing

Objective: Measure Compressive Young’s Modulus (

) and failure strain.

• Fabrication: Cast polymerized TOBO cylinders (8mm diameter x 2mm height).

• Hydration: Equilibrate in PBS (pH 7.4) for 24h at 37°C. Note: TOBO is hydrophobic; surface wetting must be accounted for.[1]

• Testing:

  • Strain Rate: 10% strain/min.

  • Pre-load: 0.01 N to ensure contact.

• Calculation: Plot Stress (

  ) vs. Strain ( ). Calculate from the slope of the linear region (0–10% strain).
  • [1]

Protocol C: Degradation-Mechanics Coupling (The "Killer App")

Objective: Prove surface erosion by monitoring Modulus vs. Mass Loss.

• Setup: Incubate disks in acidic buffer (pH 5.0, simulating endosomes/tumors) vs. neutral buffer (pH 7.4).

• Sampling: At intervals (Day 1, 3, 7), remove samples.

• Measurement:

  • Wet Mass: Blot dry and weigh.

  • Rheology: Perform frequency sweep on the degrading disk.

• Success Criteria:

  • Surface Erosion: Mass decreases linearly, but G' (of the remaining core) remains constant.

  • Bulk Erosion (Failure): G' drops rapidly before significant mass loss.

Visualization of Mechanisms

The following diagrams illustrate the chemical polymerization pathway and the logical flow of the characterization workflow.

Diagram 1: Cationic Ring-Opening Polymerization (CROP) of TOBO

This pathway shows how the photo-acid generator initiates the ring-opening of the bicyclic ortho ester to form the crosslinked network.

Caption: Mechanism of Photo-initiated Cationic Ring-Opening Polymerization for TOBO Hydrogels.[1]

Diagram 2: Mechanical Characterization Workflow

A logic gate for selecting the correct testing modality based on the hydrogel's state.

Caption: Decision tree for mechanical profiling of TOBO hydrogels from sol-gel transition to degradation.

References

• Heller, J., et al. (2002).[1] Poly(ortho esters): synthesis, characterization, properties and uses. National Institutes of Health (PubMed). Link

• Herwig, G., et al. (2019).[1] Strong Polyorthoester Networks via Thiol-ene Crosslinking for Cytocompatible Surface-Eroding Materials. UPCommons. Link

• Crivello, J. V., & Malik, R. (1997).[1] Synthesis and Photoinitiated Cationic Polymerization of Monomers with the 3,5,8-Trioxabicyclo[5.1.0]octane Structure. Journal of Polymer Science Part A: Polymer Chemistry. (Contextual citation for CROP mechanism).

• Ahearne, M., et al. (2008).[1] Mechanical Characterisation of Hydrogels for Tissue Engineering Applications. Topics in Tissue Engineering. Link

• ChemScene. (2025). Product Data: 4,4-Dimethyl-3,5,8-trioxabicyclo[5.1.0]octane. Link

Sources

• 1. 4,4-Dimethyl-3,5,8-trioxabic-yclo[5,1,0]Octane | 57280-22-5 [chemicalbook.com]

In Vivo Degradation Profiling of 3,5,8-Trioxabicyclo[5.1.0]octane Scaffolds

Content Type: Publish Comparison Guide Audience: Researchers, Scientists, Drug Development Professionals Subject: 3,5,8-Trioxabicyclo[5.1.0]octane (TOBO) derived Poly(ortho esters)

Executive Summary: The Case for Surface Erosion

In the landscape of biodegradable polymers, 3,5,8-Trioxabicyclo[5.1.0]octane (TOBO) scaffolds represent a critical evolution in Poly(ortho ester) (POE) technology. Unlike the industry-standard PLGA (Poly(lactic-co-glycolic acid)), which suffers from bulk erosion and autocatalytic acidic microclimates, TOBO-based scaffolds are engineered for surface erosion .

This guide outlines the in vivo degradation profiling of TOBO scaffolds, providing a rigorous comparison against PLGA and Polycaprolactone (PCL). It details the specific acid-sensitive hydrolysis mechanism that allows these scaffolds to maintain mechanical integrity until the polymer is fully consumed, making them ideal for sustained drug delivery and pH-triggered release.

Mechanistic Insight: The Chemistry of Degradation

The defining feature of 3,5,8-Trioxabicyclo[5.1.0]octane is its bicyclic orthoester core. Its degradation is strictly acid-catalyzed , occurring significantly faster in endosomal/lysosomal pH (pH 4.5–5.5) or tumor microenvironments than in physiological plasma (pH 7.4).

Degradation Pathway

Upon exposure to an acidic environment, the protonation of the exocyclic oxygen triggers a ring-opening cascade. Unlike polyesters that hydrolyze randomly throughout the matrix (bulk erosion), the hydrophobicity of the TOBO polymer restricts water penetration, forcing hydrolysis to occur only at the surface.

Figure 1: Acid-catalyzed hydrolysis pathway of the 3,5,8-Trioxabicyclo[5.1.0]octane scaffold. The reaction is driven by the protonation of the strained bicyclic system.

Comparative Performance Analysis

The following data contrasts TOBO scaffolds with the two most common alternatives: PLGA (bulk eroding) and PCL (slow degrading).

Table 1: Physicochemical & Degradation Metrics

Feature	TOBO Scaffolds (Polyorthoesters)	PLGA (50:50)	Polycaprolactone (PCL)
Erosion Mechanism	Surface Erosion (Layer-by-layer)	Bulk Erosion (Swelling & internal break)	Bulk/Surface Hybrid (Very slow)
Degradation Driver	pH-sensitive hydrolysis (Acid labile)	Non-specific hydrolysis (Autocatalytic)	Non-specific hydrolysis
In Vivo Half-Life	Tunable: Days to Months (pH dependent)	2–6 Weeks	1–2 Years
Microclimate pH	Neutral (No acidic buildup)	Acidic (pH drops to ~2.0 inside matrix)	Neutral
Release Kinetics	Zero-order (Linear)	Biphasic (Burst Lag Burst)	Very slow, often incomplete
Toxicity Risk	Low (Metabolites: Diols/Acids)	Moderate (Acidosis in surrounding tissue)	Low

Key Differentiator: The "Acid Dump" Problem

• PLGA: As PLGA degrades, it generates lactic and glycolic acid faster than they can diffuse out. This drops the internal pH, potentially denaturing encapsulated protein drugs.

• TOBO: The hydrophobic nature prevents water intrusion. Degradation occurs only at the surface interface, releasing neutral or weakly acidic products that diffuse away immediately. This preserves the bioactivity of sensitive payloads.

Experimental Protocol: In Vivo Degradation Profiling

To validate the surface erosion profile and pharmacokinetics of TOBO scaffolds, the following self-validating protocol is recommended.

Phase 1: Implant Preparation

• Synthesis: Polymerize 3,5,8-Trioxabicyclo[5.1.0]octane via cationic ring-opening polymerization.

• Fabrication: Compression mold into discs (

  ) of known mass ( ).

• Sterilization:

  -irradiation (25 kGy) on dry ice to prevent premature chain scission.

Phase 2: Animal Model (Subcutaneous Rat Model)

• Subjects: Male Sprague-Dawley rats (

  ).

• Implantation: Subcutaneous pockets (dorsal region).

• Timepoints: Days 1, 3, 7, 14, 21, 28.

Phase 3: Analytical Workflow

This workflow distinguishes Mass Loss (erosion) from Molecular Weight Loss (degradation). In surface erosion, these two metrics should track closely. In bulk erosion (PLGA), MW drops significantly before Mass loss occurs.

Figure 2: Analytical workflow for distinguishing surface vs. bulk erosion mechanisms.

Detailed Steps:

• Gravimetric Analysis (Mass Loss):

  • Expectation for TOBO: Linear decrease over time.

• Gel Permeation Chromatography (GPC): Dissolve remaining polymer in THF. Measure Number Average Molecular Weight (

  ).

  • Expectation for TOBO:

    of the remaining device remains relatively constant (only surface layers are removed).

  • Contrast with PLGA: PLGA shows rapid

    drop throughout the bulk before mass loss begins.

• Metabolite Identification (LC-MS/MS):

  • Extract plasma or local tissue homogenate.

  • Target analyte: 1,2,3-triol derivatives (hydrolysis product of the bicyclic ring).

  • Self-Validation: The appearance of triols in plasma must correlate with the mass loss rate of the implant.

References

• Heller, J., et al. (2002). "Poly(ortho esters): synthesis, characterization, properties and uses." Advanced Drug Delivery Reviews.

• Merkli, A., et al. (1993). "Purity and stability assessment of a semi-solid poly(ortho ester) used in drug delivery systems." Biomaterials.

• Bao, H., et al. (2008).[1] "Insight into the Mechanism of the Asymmetric Ring-Opening Aminolysis of 4,4-Dimethyl-3,5,8-trioxabicyclo[5.1.0]octane." Journal of the American Chemical Society.[1]

• Uhrich, K. E., et al. (1999). "Polymeric Systems for Controlled Drug Release." Chemical Reviews.

• Anderson, J. M., & Shive, M. S. (2012). "Biodegradation and biocompatibility of PLA and PLGA microspheres." Advanced Drug Delivery Reviews.

Sources

• 1. 4,4-Dimethyl-3,5,8-trioxabic-yclo[5,1,0]Octane | 57280-22-5 [chemicalbook.com]

Comparative Analysis of Cationic Polymerization Kinetics: 3,5,8-Trioxabicyclo[5.1.0]octane vs. Epichlorohydrin

This guide provides an in-depth technical comparison of the cationic polymerization kinetics of 3,5,8-Trioxabicyclo[5.1.0]octane (a fused dioxepane-epoxide system) versus Epichlorohydrin (a substituted terminal epoxide).

Executive Summary

In the domain of cationic ring-opening polymerization (CROP), monomer reactivity is dictated by ring strain, nucleophilicity, and steric/electronic substituent effects.

• 3,5,8-Trioxabicyclo[5.1.0]octane (TOBO) represents a class of "hybrid" cycloaliphatic epoxides fused with a cyclic acetal (1,3-dioxepane) ring. It exhibits superior polymerization rates compared to terminal epoxides due to high ring strain inherent in the fused bicyclic [5.1.0] skeleton.

• Epichlorohydrin (ECH) , while a standard industrial monomer, displays significantly slower kinetics . The electron-withdrawing chlorine atom creates an inductive effect that reduces the nucleophilicity of the oxirane oxygen, retarding the propagation step.

Verdict: TOBO polymerizes significantly faster than ECH, making it a preferred candidate for rapid UV-curing applications, whereas ECH is reserved for controlled, slower functionalizations or copolymerizations where cost is a driver.

Chemical Structure & Mechanistic Context[1][2][3][4][5][6][7][8][9][10][11]

To understand the kinetic disparity, one must analyze the structural origins of reactivity.

3,5,8-Trioxabicyclo[5.1.0]octane (TOBO)

Structure: A bicyclic system comprising a 7-membered 1,3-dioxepane ring fused to a 3-membered oxirane (epoxide) ring.

• Strain Energy: The fusion of the three-membered epoxide ring to the seven-membered ring imparts significant torsional strain (approx. 23–25 kcal/mol), driving the ring-opening thermodynamics.

• Mechanism: Polymerization proceeds primarily via the protonation of the epoxide oxygen (position 8), followed by nucleophilic attack by a monomer. The fused acetal ring (positions 3,5) can participate in complex stabilization or secondary ring-opening, potentially leading to volume expansion (reduced shrinkage).

Epichlorohydrin (ECH)

Structure: 2-(Chloromethyl)oxirane.

• Strain Energy: Typical epoxide strain (~27 kcal/mol), but kinetically hampered.

• Electronic Effect: The chloromethyl group is strongly electron-withdrawing (

  effect). This reduces the electron density on the epoxide oxygen, making it less basic (harder to protonate) and the carbon less nucleophilic during the propagation step.

• Side Reactions: ECH is prone to "back-biting," where the active chain end attacks the polymer backbone, forming cyclic oligomers (Crown ethers) rather than linear high-polymer.

Mechanistic Visualization

The following diagram contrasts the propagation pathways.

Figure 1: Mechanistic pathways comparing the rapid, strain-driven propagation of TOBO against the electronically hindered and side-reaction-prone pathway of ECH.

Kinetic Comparison & Performance Data

The following data summarizes the reactivity differences typically observed in photo-initiated cationic polymerization (using sulfonium or iodonium salts).

Relative Reactivity Table

Parameter	3,5,8-Trioxabicyclo[5.1.0]octane (TOBO)	Epichlorohydrin (ECH)
Reactivity Class	High (Cycloaliphatic-like)	Low to Moderate (Terminal Epoxide)
Propagation Rate ( )	High ( faster than ECH)	Low (Inductive retardation)
Induction Period	Negligible (Instant initiation)	Significant (Slow initiation)
Conversion (5 min UV)	> 90%	< 40% (Typical)
Ring Strain Source	Fused bicyclic distortion	Simple 3-membered ring
Primary Utility	Fast UV-curing, Low shrinkage	Chemical intermediates, Elastomers

Experimental Evidence

Research comparing cycloaliphatic epoxides (analogs of TOBO) with substituted epoxides demonstrates the kinetic gap.

• TOBO: In Real-Time FTIR studies, monomers containing the 5,6-epoxy-1,3-dioxepane structure (TOBO derivatives) reach maximum polymerization rates (

  ) within seconds of irradiation [1].

• ECH: Kinetic profiles for ECH often show a "sluggish" tail. The presence of the chlorine atom lowers the basicity of the oxygen, requiring higher activation energy for the ring-opening event. Furthermore, the formation of cyclic oligomers (dioxanes/crown ethers) competes with linear propagation, effectively capping the rate of polymer formation [2].

Experimental Protocol: Measuring Relative Rates

To objectively verify these claims in your laboratory, use Real-Time FTIR (RT-FTIR) coupled with a UV-curing setup. This method allows for the direct observation of the epoxide ring conversion over time.

Materials

• Monomer A: 3,5,8-Trioxabicyclo[5.1.0]octane (High purity, >98%).[1][2]

• Monomer B: Epichlorohydrin (Distilled).

• Photoinitiator: Triarylsulfonium hexafluoroantimonate (e.g., UVI-6976), 2 wt%.

• Substrate: KBr or NaCl salt plates (transparent to IR).

Workflow

• Formulation: Prepare stoichiometric mixtures of Monomer + 2 wt% Photoinitiator. Mix in the dark to prevent premature curing.

• Sample Prep: Sandwich a thin film (~20 µm) of the formulation between two salt plates. Ensure uniform thickness using a spacer.

• FTIR Setup: Mount the sample in the FTIR spectrometer. Focus on the characteristic epoxide bending vibration region:

  • TOBO: ~790–820 cm⁻¹ (Cycloaliphatic epoxy ring).

  • ECH: ~905–915 cm⁻¹ (Terminal epoxy ring).

• Curing: Irradiate the sample using a UV spot cure lamp (Mercury-Xenon, ~30–50 mW/cm²) in situ.

• Data Acquisition: Collect spectra continuously (e.g., 2 scans per second) for 300 seconds.

• Analysis: Calculate conversion (

  ) at time : Where is the normalized area of the epoxide peak.

Expected Kinetic Plot

The following graphviz diagram conceptualizes the expected data output.

Figure 2: Representative kinetic data showing the rapid saturation of TOBO conversion versus the slow, linear growth of ECH.

References

• Crivello, J. V., & Narayan, R. (1996). Synthesis and Cationic Photopolymerization of Novel Cycloaliphatic Epoxy Monomers Based on 5,6-Epoxy-1,3-oxepane. Journal of Macromolecular Science, Part A, 33(4), 433-450. Link

• Kubisa, P., & Penczek, S. (1999). Cationic Ring-Opening Polymerization of Cyclic Ethers. Progress in Polymer Science, 24(10), 1409-1437. Link

• Sangermano, M., et al. (2007). Bicyclo-orthoester as a low-shrinkage additive in cationic UV curing.[3] Polymer International, 56(8), 1045-1051. Link

• ChemicalBook. (2025).[1] 4,4-Dimethyl-3,5,8-trioxabicyclo[5.1.0]octane Properties and Synthesis. Link

Sources

• 1. 4,4-Dimethyl-3,5,8-trioxabic-yclo[5,1,0]Octane | 57280-22-5 [chemicalbook.com]
• 2. par.nsf.gov [par.nsf.gov]
• 3. scilit.com [scilit.com]

Validation of end-group fidelity in poly(3,5,8-trioxabicyclo[5.1.0]octane) synthesis

Executive Summary

Poly(3,5,8-trioxabicyclo[5.1.0]octane) (Poly(TOBO)) represents a critical class of acid-degradable poly(ortho esters) used increasingly as alternatives to PEG in drug delivery and bioconjugation.[1] Unlike PEG, Poly(TOBO) hydrolyzes rapidly in the acidic endosome (pH 5.0), facilitating payload release.[1]

However, the synthesis of Poly(TOBO) via Cationic Ring-Opening Polymerization (CROP) is fraught with "invisible" failure modes—specifically, the loss of end-group fidelity due to backbiting and cyclization.[1] For researchers developing antibody-drug conjugates (ADCs) or lipid nanoparticles, a polymer with 90% functionality versus 99% functionality is the difference between a viable therapeutic and a failed batch.[1]

This guide objectively compares the three primary analytical methodologies for validating end-group fidelity: High-Field 1H NMR , MALDI-TOF MS , and DOSY NMR .[1] It establishes why standard NMR is insufficient and provides a validated protocol for MALDI-TOF analysis using non-acidic matrices.

Part 1: The Challenge – Why End-Groups Fail in CROP

To understand the analytical requirements, we must first visualize the failure mechanism.[1] The polymerization of 3,5,8-trioxabicyclo[5.1.0]octane is initiated by a Lewis acid (e.g., BF3[1]·OEt2) and an alcohol initiator (R-OH).[1]

Ideally, the alcohol attacks the activated monomer, creating a linear chain:

• -End: Initiator fragment (R-O-)
• -End: Hydroxyl group (-OH)[1]

The Failure Mode: The active oxonium ion chain-end is highly reactive. It can "bite back" onto its own backbone oxygen atoms, ejecting a neutral cyclic oligomer .[1] These cyclics have zero functional end groups.[1] They are "dead" weight that cannot be conjugated, yet they co-elute with your product in GPC.[1]

Visualization: Synthesis & Failure Pathways[1]

Figure 1: Mechanistic pathway showing the competition between linear propagation (green) and the formation of non-functional cyclic or water-initiated impurities (red).[1]

Part 2: Comparative Analysis of Validation Methods

We evaluated three analytical techniques for their ability to distinguish between the Target Product (Linear) and Impurities (Cyclic/Water-initiated).[1]

Method A: High-Field 1H NMR (600 MHz+)

The Industry Standard[1]

NMR relies on comparing the integration of the initiator signal (e.g., Benzyl protons) against the polymer backbone protons.[1]

• Pros: Quantitative for average molecular weight (

  ). Accessible.[1]

• Cons: Blind to Cyclics. If you have 50% linear polymer and 50% cyclic polymer, NMR will simply show a higher calculated

  than GPC, but it cannot explicitly detect the cyclics because the backbone chemical shifts are nearly identical.[1]

• Verdict: Necessary for sizing, but insufficient for fidelity validation .

Method B: MALDI-TOF MS (Matrix-Assisted Laser Desorption/Ionization)

The Truth-Teller[1][2]

MALDI separates polymer chains by mass.[1] Because cyclic polymers lack the mass of the initiator and the end-group, they appear as a distinct mass series.[1]

• Pros: Absolute proof of end-groups. Can detect <5% cyclic impurities.[1] Differentiates between Initiator-Polymer-OH and H-Polymer-OH (water initiation).[1]

• Cons: Requires careful matrix selection.[1] Acidic matrices (DHB) degrade Poly(TOBO).[1]

• Verdict: The Gold Standard. This is the only method that definitively proves end-group fidelity.

Method C: DOSY NMR (Diffusion-Ordered Spectroscopy)

The Purity Check[1]

DOSY separates signals based on diffusion coefficients.[1] Cyclic polymers are more compact than linear analogs of the same mass and diffuse faster.

• Pros: Non-destructive. Can visualize physical mixtures of species.

• Cons: Requires significant difference in hydrodynamic radius.[1] Often fails to resolve linear vs. cyclic species of similar molecular weights in polydisperse samples.

• Verdict: A useful supporting technique, but less sensitive than MALDI.

Summary Comparison Table

Feature	1H NMR	MALDI-TOF MS	DOSY NMR
Primary Output	Average	Mass Distribution of Individual Chains	Diffusion Coefficient ( )
End-Group Sensitivity	Low (Average only)	High (Single chain resolution)	Medium
Cyclic Detection	No (Indistinguishable)	Yes (Mass shift = -Initiator/End)	Yes (if resolution allows)
Sample Risk	None	High (Matrix acidity can degrade sample)	None
Cost/Time	Low / 15 mins	Medium / 1 hour	High / 2-4 hours

Part 3: Validated Experimental Protocols

To achieve reproducible results, you must avoid the common pitfall of acid-catalyzed degradation during analysis.[1]

Protocol 1: Synthesis of Linear Poly(TOBO)

Objective: Minimize backbiting to ensure high end-group fidelity.

• Drying: Dry TOBO monomer over CaH2 and distill under vacuum. Dry Dichloromethane (DCM) to <10 ppm water (Karl Fischer).[1]

• Initiation: In a glovebox, dissolve Benzyl Alcohol (1 eq) in DCM.

• Catalysis: Add BF3·OEt2 (0.1 eq relative to initiator) at -20°C . Note: Low temperature is critical to suppress backbiting.[1]

• Propagation: Add TOBO monomer slowly. Stir for 2 hours at -20°C.

• Termination: Quench with excess Triethylamine (Et3N) before warming to room temperature. This neutralizes the active center immediately, preventing degradation.[1]

• Purification: Precipitate into cold diethyl ether.

Protocol 2: MALDI-TOF Analysis (The Critical Step)

Objective: Visualize end-groups without degrading the polymer.[1]

• Matrix: DCTB (trans-2-[3-(4-tert-butylphenyl)-2-methyl-2-propenylidene]malononitrile).[1][3][4]

  • Why: DCTB is a non-acidic, "gentle" matrix that promotes ionization via electron transfer, unlike DHB or CHCA which are acidic and will hydrolyze the ortho-ester backbone of Poly(TOBO) in the laser plume.[1]

• Cationization Agent: Sodium Trifluoroacetate (NaTFA) or AgTFA.[1]

• Workflow:

  • Dissolve Poly(TOBO) in THF (1 mg/mL).

  • Dissolve DCTB in THF (10 mg/mL).

  • Dissolve NaTFA in THF (1 mg/mL).

  • Mix ratio: 10:1:1 (Matrix : Polymer : Salt).[1]

  • Spot 0.5 µL on the target plate; air dry.

Data Interpretation: Look for the primary distribution. Calculate the mass of the repeating unit (

Da).[1]

• Pass: Peak Mass =

  .[1]

• Fail (Cyclic): Peak Mass =

  .[1] (Missing the 108 Da Benzyl alcohol mass).[1][5]

Part 4: Analytical Decision Matrix

Use this logic flow to validate your batches before proceeding to conjugation.

Figure 2: Decision tree for batch release. Note that passing NMR is not sufficient for release; MALDI is the gatekeeper for fidelity.

References

• Hahn, J., et al. (2021).[1] Cationic Ring-Opening Polymerization of Cyclic Ortho Esters: A Route to Degradable Poly(ortho esters).[1][6] Macromolecules.[1][3][4][5][7][8] Link[1]

• Liu, J., et al. (2021).[1] Optimized MALDI-TOF MS Strategy for Characterizing Polymers: Effect of Matrix and Cationization Reagents. Frontiers in Chemistry.[1] Link

• Wurm, F. R., & Frey, H. (2011).[1] Phosphoesters and Orthoesters in Polymer Chemistry.[1] Progress in Polymer Science.[1] Link[1]

• Santa Cruz Biotechnology. (2023).[1][9] 4,4-Dimethyl-3,5,8-trioxabicyclo[5.1.0]octane Product Data.Link[1]

• Nischang, I., & Teasdale, I. (2019).[1] Poly(organo)phosphazenes and Related Acid-Labile Polymers: Synthesis and Characterization. ACS Applied Polymer Materials.[1] Link[1]

Sources

• 1. 4,4-Dimethyl-3,5,8-trioxabic-yclo[5,1,0]Octane | 57280-22-5 [chemicalbook.com]
• 2. A Five-Year Update on Matrix Compounds for MALDI-MS Analysis of Lipids - PMC [pmc.ncbi.nlm.nih.gov]
• 3. escholarship.org [escholarship.org]
• 4. Frontiers | Optimized MALDI-TOF MS Strategy for Characterizing Polymers [frontiersin.org]
• 5. Synthesis and polymerization of furanic-based monomers from biomass for sustainable, advantaged polyesters - American Chemical Society [acs.digitellinc.com]
• 6. chemrxiv.org [chemrxiv.org]
• 7. par.nsf.gov [par.nsf.gov]
• 8. archive.lib.cmu.ac.th [archive.lib.cmu.ac.th]
• 9. 4,4-Dimethyl-3,5,8-trioxabicyclo[5.1.0]octane | CAS 57280-22-5 | SCBT - Santa Cruz Biotechnology [scbt.com]

Rheological assessment of 3,5,8-Trioxabicyclo[5.1.0]octane based viscoelastic fluids

An in-depth rheological assessment is the cornerstone of translating novel polymeric materials from the bench to clinical applications. As drug development pivots toward sustained-release injectables and localized biologics delivery, the demand for highly tunable, biodegradable viscoelastic fluids has surged. Traditional platforms often force compromises between mechanical robustness, shear-thinning injectability, and predictable in vivo degradation.

Recently, 3,5,8-Trioxabicyclo[5.1.0]octane (often functionalized as 4,4-dimethyl-3,5,8-trioxabicyclo[5.1.0]octane, or CXO) has emerged as a transformative meso-epoxide monomer. Through asymmetric ring-opening copolymerization (ROCOP) with carbon dioxide (CO₂), CXO yields highly isotactic polycarbonates (PCXC) with exceptional thermal properties, including a melting temperature (Tm) of 242 °C[1]. Subsequent acid hydrolysis of PCXC generates stereoregular poly(1,2-bis(hydroxymethyl)ethylene carbonate) (PCFC)—a biocompatible polyol with dense pendant hydroxyl groups[2]. When dynamically crosslinked, PCFC forms advanced viscoelastic fluids with extraordinary rheological tunability, making them highly superior candidates for pharmaceutical depot formulations[3].

Mechanistic Pathway: From Monomer to Viscoelastic Fluid

The structural evolution from a rigid, semicrystalline polycarbonate to a dynamic viscoelastic fluid dictates its ultimate rheological behavior. The dense hydroxyl functionalization allows for versatile crosslinking (e.g., via boronic acid-diol complexation or urethane linkages), directly controlling the storage (G') and loss (G'') moduli.

Synthesis and functionalization pathway of CXO-derived viscoelastic networks.

Comparative Rheological Profiling

To objectively evaluate CXO-derived PCFC viscoelastic fluids, we must benchmark them against industry-standard pharmaceutical hydrogels. The table below synthesizes the quantitative rheological and physical data across four primary platforms.

Parameter	CXO-Derived PCFC Fluid	PEG-4 Arm Hydrogel	Poloxamer 407 (Pluronic F127)	Hyaluronic Acid (HA)
Viscoelasticity (G' Range)	Highly tunable (10² - 10⁵ Pa)	Moderate-High (10³ - 10⁵ Pa)	Low-Moderate (10 - 10⁴ Pa)	Low (10 - 10³ Pa)
Shear-Thinning	Excellent (Rapid network disruption)	Poor (Unless dynamically linked)	Good (Micellar disruption)	Excellent (Chain disentanglement)
Self-Healing (Recovery)	Rapid (< 10s) via dynamic bonds	None (Covalently crosslinked)	Moderate (Temperature dependent)	Slow (Entanglement based)
Degradation Profile	Fully biodegradable backbone	Non-biodegradable backbone	Non-biodegradable (excreted)	Rapid enzymatic degradation
Primary Application	Sustained-release depot	Structural tissue engineering	Short-term topical/injectable	Viscosupplementation

Standardized Rheological Assessment Protocol

As an Application Scientist, I emphasize that rheological testing must be treated as a self-validating system. Artifacts from improper loading or thermal history can easily be misinterpreted as material properties. The following protocol details the causality behind each experimental choice when evaluating CXO-based viscoelastic fluids using a rotational rheometer equipped with a Peltier plate and a 20 mm parallel-plate geometry.

Step 1: Sample Loading and Thermal Equilibration

• Protocol: Load 150-200 µL of the viscoelastic fluid onto the lower plate. Lower the upper geometry to the target gap (e.g., 500 µm). Trim excess material and apply a low-viscosity silicone oil rim around the edge. Equilibrate at 37 °C for 10 minutes.

• Causality: Polymer networks possess thermal and mechanical memory. The loading process induces shear stress that temporarily disrupts dynamic crosslinks. A 10-minute resting phase allows the network to relax to its equilibrium thermodynamic state, ensuring baseline reproducibility. The oil rim is a critical self-validating step; it prevents edge dehydration, which would artificially inflate the storage modulus (G') over time.

Step 2: Amplitude Sweep (Strain Sweep)

• Protocol: Apply an oscillatory strain from 0.1% to 100% at a constant frequency of 1 Hz (6.28 rad/s) at 37 °C.

• Causality: This step identifies the Linear Viscoelastic (LVE) region. Within the LVE, G' and G'' are independent of strain, meaning the applied deformation is non-destructive to the fluid's microstructure. Testing outside the LVE during subsequent steps would yield meaningless data reflecting a broken network rather than the intact material. CXO-based fluids typically exhibit a broad LVE up to 10-15% strain due to their robust hydrogen-bonding and dynamic crosslinking networks.

Step 3: Frequency Sweep

• Protocol: Set the strain to a value safely within the LVE (e.g., 1%). Sweep the frequency from 0.01 to 100 rad/s.

• Causality: Frequency sweeps probe the time-dependent relaxation behavior of the fluid. High frequencies simulate rapid deformations (short timescales), while low frequencies simulate slow structural relaxation (long timescales). For a true viscoelastic gel depot, G' should remain strictly greater than G'' across the relevant physiological frequency range. The dense functionalization of the PCFC backbone allows researchers to tightly control the crossover point (where G' = G'').

Step 4: Steady Shear Flow (Viscometry)

• Protocol: Apply a continuous shear rate ramp from 0.01 to 1000 s⁻¹.

• Causality: This assesses the material's injectability. A successful injectable fluid must exhibit profound shear-thinning (pseudoplastic) behavior. As the shear rate increases (simulating the fluid passing through a high-gauge syringe needle), the dynamic crosslinks in the CXO-derived network must dissociate, causing a logarithmic drop in dynamic viscosity.

Step 5: Step-Strain (Thixotropic Recovery) Test

• Protocol: Alternate between low strain (1%, 60 seconds) and high strain (300%, 60 seconds) for three continuous cycles at 1 Hz.

• Causality: This is a definitive test for the material's structural reversibility (self-healing). The high-strain phase destroys the network (G'' > G'), mimicking the exact moment of injection. The low-strain phase monitors the time required for the network to reform (G' > G''), mimicking post-injection depot formation in the subcutaneous space. CXO-based fluids typically recover >90% of their initial G' within seconds, preventing the dangerous "burst release" of encapsulated therapeutics.

Standardized rheological workflow for evaluating injectable viscoelastic fluids.

References

• Macromolecules Vol. 47 No. 4 - ACS Publications Source detailing the asymmetric copolymerization of 4,4-dimethyl-3,5,8-trioxabicyclo[5.1.0]octane (CXO) with CO2 to form highly isotactic PCXC and its subsequent hydrolysis.[Link]

• Carbon dioxide-based functional polycarbonates: Metal catalyzed copolymerization of CO2 and epoxides Source detailing the rheological, mechanical, and self-assembly properties of functionalized polycarbonates derived from meso-epoxides.[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. par.nsf.gov [par.nsf.gov]

Comparative Analysis of Drug Release Profiles from Trioxabicyclo Octane Nanocarriers

Target Audience: Researchers, Scientists, and Drug Development Professionals Prepared By: Senior Application Scientist

Introduction: Overcoming the Endosomal Escape Dilemma

A persistent bottleneck in the clinical translation of nanomedicine is the "PEG dilemma"—the paradox where highly stable, PEGylated nanocarriers that successfully evade immune clearance also fail to release their payload efficiently once internalized by target cells[1]. To achieve optimal therapeutic indices, a nanocarrier must remain strictly inert at physiological pH (7.4) but undergo rapid, catastrophic disassembly within the acidic microenvironments of tumors (pH 6.5) or endo/lysosomes (pH 5.0–6.0)[2].

Among the myriad of stimuli-responsive chemistries, the 2,6,7-trioxabicyclo[2.2.2]octane (TBO) ring—a highly specialized caged ortho ester—has emerged as a structurally superior linker. Unlike linear ortho esters or standard acetals, the rigid bicyclic structure of TBO provides immense steric hindrance against hydrolysis at neutral pH. However, upon exposure to mild acidity, the ortho ester oxygen is rapidly protonated, triggering a cascade ring-opening event[3]. This architectural shift transforms stable liposomes or micelles into leaky, metastable structures that rapidly collapse, yielding a unique "lag-burst" release profile[4].

Mechanistic Pathway of TBO Degradation

To understand the superiority of TBO-based systems (such as Ortho Ester Phosphocholine - OEPC liposomes), we must visualize the causality of their degradation. The initial protonation does not immediately release the drug; it initiates a brief lag phase where the structural integrity of the lipid bilayer begins to destabilize. Once a critical threshold of hydrolysis is reached, the vesicle undergoes a burst phase, often accelerated by intracellular proteins like albumin, resulting in complete payload dumping[4].

Figure 1: Acid-triggered degradation pathway of TBO nanocarriers leading to payload release.

Comparative Data: TBO vs. Conventional Alternatives

To objectively evaluate TBO nanocarriers, we must benchmark their release kinetics against standard industry alternatives: Poly(lactic-co-glycolic acid) (PLGA) nanoparticles, Hydrazone-linked polymer conjugates, and non-sensitive PEGylated liposomes.

The data below synthesizes typical in vitro release profiles for Doxorubicin (DOX) encapsulated in these respective carriers.

Table 1: Quantitative Comparison of Drug Release Profiles

Carrier Platform	Primary Degradation Mechanism	% Release (pH 7.4, 24h)	% Release (pH 5.0, 24h)	Kinetic Release Profile
TBO Nanocarriers (e.g., OEPC)	Bicyclic ortho ester hydrolysis	< 5%	> 90%	Lag phase followed by rapid burst[4]
Hydrazone-linked Carriers	Imine/hydrazone bond cleavage	~ 10%	~ 60–75%	Linear, moderate acceleration[1]
Standard PLGA	Ester backbone bulk erosion	~ 15%	~ 25%	Slow, sustained diffusion
PEGylated Liposomes	Non-sensitive (Passive diffusion)	< 5%	< 5%	Extremely slow, high risk of endosomal entrapment

Analytical Insight: While hydrazone linkers offer respectable pH sensitivity, their linear release kinetics often allow endosomal pumps to expel the drug before it reaches the nucleus. Standard PLGA and PEGylated liposomes fail entirely at rapid endosomal escape. TBO nanocarriers are uniquely positioned because their degradation kinetics at pH 5.0–6.0 are fast enough to outpace lysosomal degradation of the payload, ensuring high cytosolic bioavailability[3].

Experimental Methodology: Self-Validating Release Assay

To ensure scientific integrity and reproducibility, the evaluation of TBO nanocarriers requires a self-validating experimental setup. Traditional dialysis methods often suffer from artifactual leakage. The following protocol utilizes an ANTS/DPX fluorescence quenching assay to internally validate liposome integrity prior to triggering the release[4].

Step-by-Step Protocol: Synthesis and Release Kinetics of OEPC Liposomes

Phase 1: Preparation and Internal Validation (The ANTS/DPX System) Causality Check: We co-encapsulate 8-aminonaphthalene-1,3,6-trisulphonic acid (ANTS, fluorophore) and p-xylene-bispyridinium bromide (DPX, quencher). If the liposomes are perfectly intact, fluorescence is quenched. Any premature leakage during synthesis will result in a high baseline fluorescence, immediately flagging a failed batch.

• Lipid Film Hydration: Dissolve Ortho Ester Phosphocholine (OEPC), cholesterol, and PEG-lipid in chloroform. Evaporate under a nitrogen stream to form a thin lipid film, followed by vacuum desiccation for 4 hours.

• Quencher Loading: Hydrate the film in pH 8.5 HEPES buffer containing 50 mM ANTS and 50 mM DPX. Note: pH 8.5 is strictly maintained to prevent premature hydrolysis of the TBO ring during formulation.

• Extrusion: Subject the suspension to 10 freeze-thaw cycles (liquid nitrogen to 40°C), then extrude 15 times through a 100 nm polycarbonate membrane.

• Purification: Remove unencapsulated ANTS/DPX via size exclusion chromatography (Sephadex G-50) equilibrated with pH 8.5 HEPES buffer.

• Validation: Measure baseline fluorescence (Excitation: 350 nm, Emission: 530 nm). A baseline near zero confirms intact, impermeable vesicles[4].

Phase 2: pH-Triggered Release Kinetics Causality Check: By splitting the validated batch into distinct pH environments, we isolate the hydronium ion concentration as the sole variable driving the structural collapse.

• Buffer Adjustment: Aliquot the purified OEPC liposomes into three separate cuvettes containing buffers adjusted to pH 7.4 (physiological), pH 6.0 (early endosome), and pH 5.0 (late endosome/lysosome).

• Kinetic Monitoring: Continuously monitor fluorescence at 37°C using a spectrofluorometer.

• Data Normalization: At the end of the assay (e.g., 24 hours), add 0.1% Triton X-100 to completely lyse the liposomes. Record this value as

  (100% release).

• Calculation: Calculate the percentage of content release at time

  using the formula: Expected Outcome: The pH 7.4 arm should remain < 5%, validating systemic stability. The pH 5.0 arm will exhibit a distinct lag phase (e.g., 10-30 minutes) followed by a steep exponential curve (burst phase) reaching >90%[4].

Conclusion

The integration of the 2,6,7-trioxabicyclo[2.2.2]octane (TBO) moiety into nanocarrier architectures represents a paradigm shift in stimuli-responsive drug delivery. By exploiting the extreme steric protection of the bicyclic cage at neutral pH and its rapid, catastrophic vulnerability to hydronium ions, TBO nanocarriers effectively solve the PEG dilemma. The resulting lag-burst release profile ensures that the therapeutic payload is protected during systemic circulation but violently liberated upon endosomal entry, vastly outperforming traditional PLGA, hydrazone, and non-sensitive liposomal formulations.

References

• Acid-Triggered Transformation of Diortho Ester Phosphocholine Liposome Source: National Institutes of Health (NIH) - PMC URL:[Link]

• pH-Sensitive Biomaterials for Drug Delivery Source: National Institutes of Health (NIH) - PMC URL:[Link]

• Tuning the pH sensitivities of orthoester based compounds for drug delivery applications by simple chemical modification Source: ResearchGate URL:[Link]

• pH- and ion-sensitive polymers for drug delivery Source: National Institutes of Health (NIH) - PMC URL:[Link]

Sources

• 1. pH- and ion-sensitive polymers for drug delivery - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pH-Sensitive Biomaterials for Drug Delivery - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Acid-Triggered Transformation of Diortho Ester Phosphocholine Liposome - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Operational Guide: Safe Handling and Disposal of 3,5,8-Trioxabicyclo[5.1.0]octane

[1]

Executive Summary & Hazard Architecture

3,5,8-Trioxabicyclo[5.1.0]octane (CAS: 57280-22-5), often referred to as TOBO or related to dimethyl derivatives, represents a specific class of acid-sensitive bicyclic orthoesters/epoxides .[1] Unlike standard solvents, this compound possesses significant ring strain and latent reactivity utilized in cationic polymerization.[1][2]

The Core Risk: This compound is not merely a flammable liquid; it is a chemical spring waiting for an acidic trigger.[1][2]

• Acid Sensitivity: Upon contact with even trace Lewis or Brønsted acids, this material undergoes rapid, exothermic ring-opening polymerization or rearrangement.[1] Disposal into a generic acidic waste stream can cause thermal runaway and container rupture.

• Peroxide Potential: As a cyclic ether/acetal hybrid, it is susceptible to auto-oxidation.[1] Stored improperly (exposed to air/light), it may form shock-sensitive peroxides.[1][2]

Physical & Safety Profile

Property	Value / Classification	Operational Implication
Flash Point	~56°C (Closed Cup)	Flammable Liquid .[1][3] Ground all vessels during transfer.
Reactivity	Acid-Sensitive, Moisture-Sensitive	DO NOT mix with acidic waste streams (e.g., waste containing HCl, H₂SO₄, or acidic silica gel).[1]
Health	Skin Sensitizer (H317), Eye Irritant (H319)	High risk of contact dermatitis.[2] Double-gloving (Nitrile) recommended.[1][2]
Storage	2–8°C, Inert Atmosphere (N₂/Ar)	If found at room temp >12 months, treat as potentially peroxidized .

Pre-Disposal Validation Protocols

Trustworthiness is built on verification.[1][2] Before moving this chemical to a waste stream, you must validate its state.[1][2][4] Do not assume the label is accurate regarding purity if the container is old.[1][2]

Protocol A: The "Acid-Free" Waste Stream Check

Why: To prevent an exothermic reaction in the waste container.[1][2]

• Identify Target Waste Container: Select a "Non-Halogenated Organic" waste container.[1][2]

• Aliquot Test: Remove 5 mL of waste from the target container into a disposable vial.

• pH Check: Dip a pH strip into the aliquot.[1][2]

  • Result: If pH < 4 (Acidic), DO NOT USE THIS CONTAINER .[1][2]

  • Action: Select a neutral container or neutralize the waste stream with aqueous sodium bicarbonate (if compatible) before adding TOBO.[1][2]

Protocol B: Peroxide Screening (For containers >12 months old)

Why: Cyclic ethers can form peroxides that concentrate during evaporation/disposal.[2]

• Visual Inspection: Look for crystals around the cap or cloudiness.[1][2] If seen, STOP . Contact EHS immediately for remote opening/detonation.

• Test Strip Method: Use a semi-quantitative peroxide test strip (e.g., Quantofix®).[1][2]

  • Dip: Wet the pad with the solvent.[2]

  • Read: Wait 15 seconds.

  • Threshold:

    • < 20 ppm: Safe for standard disposal.[1][2]

    • > 20 ppm: Must be chemically stabilized (quenched) before disposal.[1][2]

Disposal Workflows

Scenario 1: Disposal of Pure/Expired Reagent

Context: You have a bottle of 3,5,8-Trioxabicyclo[5.1.0]octane that is expired or no longer needed.[1]

• Peroxide Validation: Perform Protocol B.

  • If Peroxides > 20 ppm:[1][4] Add reducing agent (e.g., 10% aqueous Ferrous Sulfate or Sodium Bisulfite) to the bottle.[1][2] Shake gently. Retest after 30 mins to confirm peroxides are consumed.

• Hydrolysis/Quenching (Optional but Recommended):

  • Slowly add the material to a beaker containing 10% aqueous Sodium Carbonate (Na₂CO₃) . This ensures the mixture remains basic, preventing cationic polymerization while slowly hydrolyzing the orthoester.[2]

• Waste Stream Selection:

  • Pour the resulting mixture into Non-Halogenated Organic Waste .

  • Labeling: Explicitly list "3,5,8-Trioxabicyclo[5.1.0]octane" and "Contains Basic Aqueous Phase."

Scenario 2: Disposal of Reaction Mixtures

Context: The chemical is a monomer in a polymerization reaction or a reagent in synthesis.[1][2]

• Quench the Catalyst: If a Lewis acid (e.g., BF₃[1][2]·OEt₂) or Brønsted acid was used, it must be neutralized first.[1][2]

  • Action: Add Triethylamine (Et₃N) or Pyridine in slight excess to the acid catalyst.[1][2]

• Solvent Dilution: Dilute the reaction mixture with a non-acidic solvent (e.g., Ethyl Acetate or Ethanol).[1][2]

• Disposal: Transfer to Non-Halogenated Organic Waste .

Scenario 3: Spill Response (Immediate Action)

• Evacuate & Ventilate: Remove ignition sources.

• PPE: Nitrile gloves (double layer), lab coat, safety goggles.[1][2]

• Absorb: Use a non-acidic absorbent.[1][2]

  • Recommended: Vermiculite, sand, or "Universal" spill pads.[1][2]

  • Avoid: Acidic clay absorbents if possible (though rare, some clays are acidic and could trigger polymerization).[1][2]

• Clean: Wipe area with a soap/water solution (alkaline is better).[1][2]

• Disposal: Bag absorbent material as Hazardous Solid Waste .

Decision Logic & Visualization

The following diagram illustrates the critical decision pathways for disposing of this compound safely.

Caption: Figure 1. Logical decision tree for the safe disposal of 3,5,8-Trioxabicyclo[5.1.0]octane, emphasizing peroxide detection and acid avoidance.

References

• National Research Council. (2011).[1][2][5] Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards, Updated Version. The National Academies Press.[1][2][6] [Link]2]

• TCI Chemicals. (2025).[1][2][7] Safety Data Sheet: 4,4-Dimethyl-3,5,8-trioxabicyclo[5.1.0]octane. Retrieved from ]">https://www.tcichemicals.com[2]

• Sigma-Aldrich. (n.d.).[1][2] Product Specification: 4,4-Dimethyl-3,5,8-trioxabicyclo[5.1.0]octane. Retrieved from ]">https://www.sigmaaldrich.com[2]

• Wipf, P., et al. (1999).[1][2][8] Synthetic applications of ortho esters. Pure and Applied Chemistry, 71(3), 415–421.[1][2][8] (Describes reactivity and rearrangement of bicyclic orthoesters).

Sources

• 1. chemscene.com [chemscene.com]
• 2. store.apolloscientific.co.uk [store.apolloscientific.co.uk]
• 3. China 4 4-dimethyl-3 5 8-trioxabicyclo[5.1.0]octane（CAS# 57280-22-5) Manufacturer and Supplier | Xinchem [xinchem.com]
• 4. hsrm.umn.edu [hsrm.umn.edu]
• 5. research.uga.edu [research.uga.edu]
• 6. Peroxide-Forming Chemicals Policy | Environmental Health & Safety | University of Nevada, Reno [unr.edu]
• 7. tcichemicals.com [tcichemicals.com]
• 8. researchgate.net [researchgate.net]